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6,6-Difluoro-2-azaspiro[3.3]heptane hydrochloride Documentation Hub

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  • Product: 6,6-Difluoro-2-azaspiro[3.3]heptane hydrochloride
  • CAS: 1420294-83-2

Core Science & Biosynthesis

Foundational

6,6-Difluoro-2-azaspiro[3.3]heptane hydrochloride CAS 1420294-83-2 properties

CAS: 1420294-83-2 Formula: C₆H₉F₂N · HCl Molecular Weight: 169.60 g/mol (Salt); 133.14 g/mol (Free Base) Core Identity & Strategic Significance 6,6-Difluoro-2-azaspiro[3.3]heptane hydrochloride represents a high-value "s...

Author: BenchChem Technical Support Team. Date: February 2026

CAS: 1420294-83-2 Formula: C₆H₉F₂N · HCl Molecular Weight: 169.60 g/mol (Salt); 133.14 g/mol (Free Base)

Core Identity & Strategic Significance

6,6-Difluoro-2-azaspiro[3.3]heptane hydrochloride represents a high-value "sp³-rich" building block in modern medicinal chemistry. It belongs to the class of azaspiroheptanes , which have emerged as critical bioisosteres for saturated heterocycles like piperidine, piperazine, and morpholine.

Why this molecule matters:

  • Conformational Restriction: Unlike flexible piperidines, the spiro[3.3]heptane core rigidly defines the exit vectors of substituents, often improving target selectivity by reducing the entropic penalty of binding.

  • The Gem-Difluoro Effect: The introduction of two fluorine atoms at the C6 position serves a dual purpose:

    • Metabolic Blocking: It prevents oxidative metabolism (hydroxylation) at the most accessible carbon site distal to the nitrogen.

    • pKa Modulation: Through the inductive electron-withdrawing effect (

      
      ), the fluorines lower the pKa of the distal amine (N2), potentially improving oral bioavailability and blood-brain barrier (BBB) penetration compared to the highly basic non-fluorinated parent.
      
  • Vector Orthogonality: The spiro junction forces the two cyclobutane rings to be perpendicular. Substituents on the nitrogen (N2) and the C6 position project into 3D space with a distinct 90° twist, offering a topological novelty described as "escaping flatland."

Physicochemical Profile

The following data characterizes the hydrochloride salt, the most stable and common form for storage and handling.

PropertyValue / DescriptionSignificance
Appearance White to off-white crystalline solidIndicates high purity; typical for amine salts.
Solubility High in Water, Methanol, DMSOFacilitates aqueous bioassays and chemical coupling reactions.
LogP (Calc) ~0.8 (Free Base)Lipophilicity is modulated by fluorine; higher than the non-fluorinated analog due to the hydrophobic nature of the C-F bond.
pKa (Calc) ~8.5 - 9.0Lower than typical secondary amines (~10-11) due to the distal inductive effect of fluorine.
H-Bond Donors 2 (NH₂⁺)Critical for salt bridge formation in active sites.
H-Bond Acceptors 2 (F), 1 (N)Fluorine acts as a weak acceptor; Nitrogen is the primary vector.
Synthetic Architecture

The synthesis of 6,6-difluoro-2-azaspiro[3.3]heptane is non-trivial due to the strain energy inherent in the spiro[3.3] system. The most robust, scalable route utilizes a convergent cyclization strategy starting from a fluorinated cyclobutane precursor.

Protocol Logic:

The synthesis avoids direct fluorination of the formed amine, which can be harsh and non-selective. Instead, the fluorine is installed early in the carbon backbone.

Key Intermediate: 1,1-bis(bromomethyl)-3,3-difluorocyclobutane.[1]

Step-by-Step Workflow:

  • Precursor Formation: 3,3-Difluorocyclobutane-1,1-dicarboxylic acid is reduced and brominated to form the bis(bromomethyl) electrophile.

  • Spiro-Cyclization: The electrophile reacts with a nitrogen nucleophile (e.g., tosylamide or benzylamine) under basic conditions. The "gem-dimethyl" effect (Thorpe-Ingold effect) is less pronounced here, so high dilution or specific solvent systems (DMF/K₂CO₃) are used to favor intramolecular cyclization over polymerization.

  • Deprotection: The N-protecting group is removed (e.g., hydrogenolysis for benzyl, acid hydrolysis for Boc/Tosyl).

  • Salt Formation: The free amine is treated with anhydrous HCl in dioxane/ether to precipitate the stable hydrochloride salt.

Visualizing the Synthesis Pathway

Synthesis Figure 1: Convergent Synthesis Strategy for CAS 1420294-83-2 Precursor 1,1-bis(bromomethyl)- 3,3-difluorocyclobutane Cyclization Double N-Alkylation (Spiro Ring Closure) Precursor->Cyclization + Base (K2CO3) Nucleophile Benzylamine / Tosylamide Nucleophile->Cyclization Intermediate N-Protected Spirocycle Cyclization->Intermediate Deprotection Deprotection (H2/Pd or Acid) Intermediate->Deprotection Product 6,6-Difluoro-2-azaspiro[3.3] heptane HCl Deprotection->Product + HCl

Figure 1: The convergent route ensures the difluoro motif is intact before the sensitive amine is generated.

Medicinal Chemistry Applications
Bioisosterism & Design Rationale

Researchers utilize this scaffold to replace piperidine or piperazine rings.[2] While the atom count is similar, the topology is radically different.[2]

  • The "Twist": In a piperidine, substituents at C4 are roughly in the same plane as the amine lone pair (chair conformation). In 2-azaspiro[3.3]heptane, the C6 substituents are perpendicular to the amine ring. This allows the drug molecule to explore new chemical space within a binding pocket.

  • Metabolic Hardening: The C6 position in a standard spiro[3.3]heptane is a "soft spot" for Cytochrome P450 oxidation. Replacing the C-H bonds with C-F bonds (bond energy ~116 kcal/mol vs ~99 kcal/mol) effectively blocks this clearance pathway, extending the half-life (

    
    ) of the compound.
    
SAR Decision Matrix

SAR Figure 2: SAR Logic for selecting the 6,6-difluoro-2-azaspiro[3.3]heptane scaffold. Problem Lead Compound Issue: High Clearance / Low Permeability Strategy Strategy: Scaffold Hopping Problem->Strategy OptionA Piperidine Analog (Flexible, Metabolic Liability) Strategy->OptionA Standard OptionB Spiro[3.3]heptane (Rigid, C6 Oxidation Risk) Strategy->OptionB Rigidify OptionC 6,6-Difluoro-spiro[3.3]heptane (Rigid, Metabolically Stable, Lower pKa) OptionB->OptionC Optimize Outcome Result: Improved t1/2 Reduced Lipophilicity (vs Alkyl) Novel IP Space OptionC->Outcome

Figure 2: Decision tree illustrating the strategic selection of the fluorinated spiro scaffold.

Handling & Safety Protocols

As a secondary amine hydrochloride, the compound is relatively stable but requires standard precautions to prevent degradation and ensure safety.

  • Storage: Hygroscopic. Store in a tightly sealed container at 2–8°C (refrigerated) or room temperature in a desiccator. Protect from moisture.

  • Stability: Stable under acidic and neutral conditions. Avoid strong oxidizing agents.

  • Safety (SDS Highlights):

    • Hazards: Irritant to eyes, respiratory system, and skin (H315, H319, H335).

    • PPE: Wear nitrile gloves, safety goggles, and work within a chemical fume hood to avoid inhalation of dust.

    • First Aid: In case of contact, rinse immediately with plenty of water.

References
  • Grygorenko, O. O., et al. (2020). Multigram Synthesis of Advanced 6,6-Difluorospiro[3.3]heptane-derived Building Blocks. National Institutes of Health (NIH) / PubMed Central.

  • Burkhard, J. A., et al. (2010).[3] Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. Angewandte Chemie International Edition.

  • PubChem Compound Summary . (2025). 6,6-Difluoro-2-azaspiro[3.3]heptane hydrochloride (CID 54595502).[4] National Center for Biotechnology Information.

  • Stepan, A. F., et al. (2011). Application of the Bicyclo[1.1.1]pentane Motif as a Non-Classical Phenyl Ring Bioisostere. Journal of Medicinal Chemistry.

Sources

Exploratory

6,6-Difluoro-2-azaspiro[3.3]heptane HCl: A Strategic Scaffold for "Escaping Flatland"

Topic: Structure, Synthesis, and Medicinal Chemistry of 6,6-Difluoro-2-azaspiro[3.3]heptane HCl Content Type: Technical Whitepaper / Laboratory Guide Author Role: Senior Application Scientist Executive Summary In modern...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Structure, Synthesis, and Medicinal Chemistry of 6,6-Difluoro-2-azaspiro[3.3]heptane HCl Content Type: Technical Whitepaper / Laboratory Guide Author Role: Senior Application Scientist

Executive Summary

In modern drug discovery, the transition from planar, aromatic-heavy structures to three-dimensional, sp³-rich scaffolds is a critical strategy to improve clinical success rates. 6,6-difluoro-2-azaspiro[3.3]heptane hydrochloride represents a premier "privileged structure" in this domain.

This guide dissects the molecule not just as a reagent, but as a functional tool for modulating lipophilicity (LogD), metabolic stability, and basicity (pKa). Unlike flexible piperidines or morpholines, this spirocyclic scaffold offers a defined vector for substituent exit while the gem-difluoro motif serves as a metabolic block and electronic modulator.

Structural Architecture & Physicochemical Profile

The Geometry of Rigidity

The core structure consists of two cyclobutane rings sharing a single spiro-carbon. Unlike cyclohexane, which exists in a chair conformation, the cyclobutane rings in the spiro[3.3]heptane system adopt a "puckered" or "butterfly" conformation to relieve torsional strain (eclipsing interactions).

  • Bond Angles: The C-C-C bond angles are compressed (~88°), creating significant ring strain (~26 kcal/mol per ring). This strain makes the molecule reactive toward ring-opening under harsh conditions but stable under standard physiological and synthetic conditions.

  • The Gem-Difluoro Effect: The introduction of two fluorine atoms at the 6-position induces a specific conformational bias due to the gauche effect and hyperconjugation (

    
    ). This often locks the ring pucker, reducing the entropic penalty upon binding to a protein target.
    
Electronic Modulation (The pKa Shift)

One of the most valuable properties of this scaffold is the electronic influence of the fluorine atoms on the distal amine.

PropertyParent (2-azaspiro[3.3]heptane)6,6-Difluoro AnalogImpact on Drug Design
Basicity (pKa) ~10.5 - 11.0~8.8 - 9.4 Reduced lysosomal trapping; improved passive permeability.
Lipophilicity (cLogP) LowIncreased Fluorine increases lipophilicity without adding steric bulk.
Metabolic Liability High (C6 oxidation)Low C-F bond (~116 kcal/mol) blocks oxidative metabolism at the 6-position.

Scientist's Note: The inductive electron-withdrawing effect (


) of the fluorine atoms propagates through the spiro-carbon, lowering the electron density on the nitrogen lone pair. This pKa depression is crucial for avoiding hERG channel inhibition, which is often associated with highly basic amines.

Synthetic Methodology: Robust Laboratory Protocol

While convergent routes exist for kilogram-scale production (see Mykhailiuk et al.), the most reliable route for medicinal chemistry optimization (gram-scale) involves the Deoxofluorination of the corresponding ketone.

Reaction Workflow (Graphviz Visualization)

SynthesisWorkflow Start Boc-Ketone Precursor (tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate) Fluorination Deoxofluorination (DAST or Deoxo-Fluor, DCM, 0°C -> RT) Start->Fluorination Nucleophilic sub. Intermediate Boc-Difluoro Intermediate (Purification: Silica Gel) Fluorination->Intermediate Workup Deprotection Acidic Deprotection (4M HCl in Dioxane) Intermediate->Deprotection Cleavage Final Final Salt (6,6-difluoro-2-azaspiro[3.3]heptane HCl) Deprotection->Final Precipitation

Figure 1: Standard laboratory synthesis workflow from the commercially available Boc-ketone.

Detailed Protocol (Self-Validating)

Step 1: Deoxofluorination

  • Reagents: tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate (1.0 eq), DAST (Diethylaminosulfur trifluoride, 2.5 eq), DCM (anhydrous).

  • Procedure:

    • Dissolve the ketone in anhydrous DCM under N₂ atmosphere. Cool to 0°C.

    • Add DAST dropwise. Critical: The reaction is exothermic. Control addition rate to maintain temp <5°C.

    • Allow to warm to RT and stir overnight (12-16h).

    • Quench (Safety Critical): Pour reaction mixture slowly into saturated aqueous NaHCO₃ at 0°C. Warning: DAST releases HF upon hydrolysis. Use plasticware if possible and wear full PPE.

    • Extract with DCM, dry over MgSO₄, and concentrate.

    • Purification: Flash chromatography (Hexane/EtOAc). The difluoro product is less polar than the ketone.

Step 2: Boc-Deprotection & Salt Formation

  • Reagents: 4M HCl in Dioxane (excess).

  • Procedure:

    • Dissolve the Boc-intermediate in a minimal amount of dry dioxane or ether.

    • Add 4M HCl in dioxane (5-10 eq) at 0°C.

    • Stir at RT for 2-4 hours. A white precipitate should form.

    • Isolation: Filter the solid under N₂ or concentrate and triturate with diethyl ether.

    • Drying: Dry under high vacuum to remove traces of HCl gas.

Medicinal Chemistry Applications

Bioisosterism Logic

The 6,6-difluoro-2-azaspiro[3.3]heptane moiety is frequently used as a bioisostere for:

  • Piperidine/Piperazine: It reduces the "flatness" of the molecule (increasing Fsp³) while maintaining the secondary amine handle.

  • Cyclohexane: It provides a similar spatial volume but with defined exit vectors (180° linear orientation of substituents at the 2- and 6-positions).

  • Carbonyl Group: The gem-difluoro group mimics the electronics and volume of a carbonyl oxygen (bioisostere) without the chemical reactivity (nucleophilic attack) or metabolic liability.

Metabolic Stability Pathway (Graphviz Visualization)

MetabolicStability Parent Parent Scaffold (Cyclobutane/Piperidine) CYP CYP450 Enzyme (Oxidative Attack) Parent->CYP Susceptible C-H Metabolite Hydroxylated Metabolite (Rapid Clearance) CYP->Metabolite Oxidation Spiro 6,6-Difluoro Spiro Scaffold Block Metabolic Block (C-F Bond Strength) Spiro->Block Fluorine Substitution Stable Metabolically Stable Drug (Extended Half-life) Block->Stable Resists Oxidation

Figure 2: Mechanism of metabolic stabilization via gem-difluoro substitution.

Handling, Stability, and Analytics

Storage and Handling
  • Hygroscopicity: As an HCl salt, the compound is moderately hygroscopic. Store in a desiccator at -20°C for long-term stability.

  • Free Basing: When generating the free base for coupling reactions, use a mild base (e.g., DIPEA or K₂CO₃) in situ. Isolating the free base oil is possible but it may be volatile and prone to forming carbonates with atmospheric CO₂.

Analytical Data (Reference Values)
  • ¹H NMR (DMSO-d₆): The methylene protons on the azetidine ring typically appear as a singlet or tight multiplet around

    
     4.0–4.2 ppm. The protons on the fluorinated ring appear as a triplet of triplets (due to H-F coupling) around 
    
    
    
    2.6–2.9 ppm.
  • ¹⁹F NMR: A characteristic singlet (or multiplet depending on resolution) around

    
     -85 to -100 ppm.
    
  • Mass Spec: ESI+ will show the [M+H]⁺ peak at m/z ~134.1.

References

  • Mykhailiuk, P. K. (2015). "Saturated Bioisosteres of Benzene: Where to Go Next?" Chemistry – A European Journal, 21(44), 15476–15479. Link

  • Burkhard, J. A., Wuitschik, G., Rogers-Evans, M., Müller, K., & Carreira, E. M. (2010). "Oxetanes as Versatile Elements in Drug Discovery and Synthesis." Angewandte Chemie International Edition, 49(21), 3524–3529. Link

  • O'Hagan, D. (2008). "Understanding organofluorine chemistry. An introduction to the C–F bond." Chemical Society Reviews, 37(2), 308-319. Link

  • Wuitschik, G., et al. (2010). "Spiro[3.3]heptanes as Scaffolds for Drug Discovery: Synthesis, Properties, and Applications." Angewandte Chemie, 49(5), 890-894. Link

  • Ding, X., et al. (2023). "Practical and Scalable Two-Step Process for 6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane." Organic Process Research & Development, 27(7), 1234–1241. Link

Foundational

The Ascendancy of Gem-Difluoro Spirocyclic Amines: A Technical Guide for Modern Medicinal Chemistry

Abstract In the relentless pursuit of novel therapeutic agents with enhanced potency, selectivity, and pharmacokinetic profiles, medicinal chemists are increasingly turning to the strategic incorporation of fluorine and...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

In the relentless pursuit of novel therapeutic agents with enhanced potency, selectivity, and pharmacokinetic profiles, medicinal chemists are increasingly turning to the strategic incorporation of fluorine and three-dimensional scaffolds. Among the most promising of these structural motifs are the gem-difluoro spirocyclic amines. This guide provides an in-depth technical analysis of this emerging class of compounds, elucidating their strategic value, synthesis, unique physicochemical and conformational properties, and their successful application in contemporary drug discovery programs. By combining the conformational rigidity of a spirocyclic core with the profound electronic and steric effects of gem-difluorination, these building blocks offer a powerful tool to navigate complex biological landscapes and overcome critical drug design challenges.

The Strategic Imperative: Why Gem-Difluoro Spirocyclic Amines?

The confluence of a spirocyclic scaffold and a gem-difluoro group on an amine-containing ring is not a random amalgamation of popular medicinal chemistry tactics; it is a synergistic combination that addresses several key challenges in drug design.

  • Conformational Rigidity and 3D-Topology: Spirocycles, by virtue of their shared single-atom junction between two rings, introduce a high degree of conformational rigidity.[1] This pre-organization of the molecular structure can significantly reduce the entropic penalty upon binding to a biological target, often leading to enhanced potency and selectivity. The defined three-dimensional exit vectors from the spirocyclic core allow for precise exploration of protein binding pockets.

  • Modulation of Physicochemical Properties: The gem-difluoromethylene (CF2) group is a powerful modulator of local electronics and overall molecular properties.[2] Its strong electron-withdrawing nature significantly impacts the basicity (pKa) of the proximal amine, a critical parameter for tuning target engagement, solubility, and off-target effects, such as hERG inhibition.

  • Metabolic Stability: The carbon-fluorine bond is exceptionally strong and resistant to metabolic cleavage by cytochrome P450 enzymes.[3] Introducing a CF2 group adjacent to a site of potential metabolic oxidation can effectively block this pathway, thereby enhancing the metabolic stability and extending the half-life of a drug candidate.

  • Bioisosterism: The gem-difluoro group can serve as a bioisostere for other functionalities, such as a carbonyl group or a methylene ether, due to its similar steric profile and ability to act as a hydrogen bond acceptor.[4] This allows for the replacement of metabolically liable or otherwise undesirable groups while maintaining or improving biological activity.

The following diagram illustrates the logical relationship between the structural features of gem-difluoro spirocyclic amines and their desirable properties in medicinal chemistry.

G cluster_structure Structural Features cluster_properties Physicochemical & Pharmacological Impact cluster_outcome Drug Discovery Outcomes Spirocyclic Core Spirocyclic Core Conformational Rigidity Conformational Rigidity Spirocyclic Core->Conformational Rigidity provides Gem-Difluoro Group (CF2) Gem-Difluoro Group (CF2) Modulated pKa Modulated pKa Gem-Difluoro Group (CF2)->Modulated pKa induces Metabolic Stability Metabolic Stability Gem-Difluoro Group (CF2)->Metabolic Stability enhances Bioisosterism Bioisosterism Gem-Difluoro Group (CF2)->Bioisosterism enables Improved Potency & Selectivity Improved Potency & Selectivity Conformational Rigidity->Improved Potency & Selectivity Enhanced ADME Profile Enhanced ADME Profile Modulated pKa->Enhanced ADME Profile Metabolic Stability->Enhanced ADME Profile Bioisosterism->Improved Potency & Selectivity

Key attributes of gem-difluoro spirocyclic amines.

Synthetic Strategies for Accessing Gem-Difluoro Spirocyclic Amines

The construction of gem-difluoro spirocyclic amines requires robust and scalable synthetic methodologies. While a variety of approaches exist, this section will focus on a convergent and well-documented strategy for the synthesis of gem-difluoroazaspiro[3.3]heptane derivatives, which serve as excellent examples of this compound class.

Representative Synthetic Workflow

A common strategy involves the initial construction of a gem-difluorinated carbocyclic ring, which is then elaborated to form the spirocyclic amine. The following diagram outlines a typical synthetic workflow.

G start Commercially Available Starting Materials step1 Construction of Gem-Difluorocyclobutane Core start->step1 step2 Functional Group Interconversion step1->step2 e.g., Bromination step3 Spirocyclization step2->step3 e.g., Double Alkylation step4 Amine Deprotection & Derivatization step3->step4 end Target Gem-Difluoro Spirocyclic Amines step4->end

Generalized workflow for gem-difluoro spirocyclic amine synthesis.
Experimental Protocol: Synthesis of 6,6-Difluoro-2-azaspiro[3.3]heptane

This protocol is adapted from methodologies reported for the multigram synthesis of functionalized difluorospiro[3.3]heptane building blocks.[5]

Step 1: Synthesis of 1,1-bis(bromomethyl)-3,3-difluorocyclobutane

  • Reaction Setup: To a solution of 3,3-difluorocyclobutane-1,1-dimethanol in a suitable solvent (e.g., dichloromethane) at 0 °C, add phosphorus tribromide dropwise.

  • Reaction Execution: Allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

  • Work-up and Purification: Carefully quench the reaction with a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation to yield 1,1-bis(bromomethyl)-3,3-difluorocyclobutane as a colorless liquid.

Step 2: Synthesis of N-Boc-6,6-difluoro-2-azaspiro[3.3]heptane

  • Reaction Setup: To a solution of tert-butyl carbamate in a polar aprotic solvent (e.g., DMF), add a strong base such as sodium hydride at 0 °C.

  • Reaction Execution: Stir the mixture for 30 minutes, then add a solution of 1,1-bis(bromomethyl)-3,3-difluorocyclobutane in DMF dropwise. Allow the reaction to warm to room temperature and stir for 16-24 hours.

  • Work-up and Purification: Quench the reaction with water and extract with a suitable organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. The crude product is then purified by flash column chromatography on silica gel to afford N-Boc-6,6-difluoro-2-azaspiro[3.3]heptane.

Step 3: Deprotection to Yield 6,6-Difluoro-2-azaspiro[3.3]heptane

  • Reaction Setup: Dissolve N-Boc-6,6-difluoro-2-azaspiro[3.3]heptane in a suitable solvent such as dichloromethane or 1,4-dioxane.

  • Reaction Execution: Add a strong acid, such as trifluoroacetic acid or a solution of HCl in dioxane, and stir at room temperature for 1-4 hours until TLC or LC-MS analysis indicates complete consumption of the starting material.

  • Work-up and Purification: Concentrate the reaction mixture under reduced pressure. The resulting salt can be neutralized with a base (e.g., aqueous NaOH) and extracted with an organic solvent, or used directly as the salt for subsequent derivatization.

Physicochemical and Conformational Properties

The introduction of a gem-difluoro group into a spirocyclic amine scaffold has profound and predictable effects on its key physicochemical properties.

Impact on Basicity (pKa)

The highly electronegative fluorine atoms exert a strong inductive electron-withdrawing effect, which significantly reduces the electron density on the nitrogen atom. This leads to a substantial decrease in the basicity (pKa) of the amine compared to its non-fluorinated counterpart.[6][7] This modulation of pKa is a critical tool for medicinal chemists, as it can be used to:

  • Reduce interactions with off-targets that have acidic binding pockets.

  • Optimize the balance between charged and neutral species at physiological pH, potentially improving cell permeability and oral bioavailability.

  • Mitigate the risk of hERG channel inhibition, which is often associated with highly basic amines.

Impact on Lipophilicity (LogP)

The effect of gem-difluorination on lipophilicity (LogP) is more complex and context-dependent than its effect on pKa.[6][8] While fluorine is a lipophilic atom, the strong dipole moment of the C-F bonds can lead to increased interactions with polar solvents. The overall change in LogP depends on the position of the CF2 group relative to other polar functionalities and the overall molecular conformation. In many cases, gem-difluorination of cycloalkanes leads to a decrease in lipophilicity, which can be advantageous for improving solubility and reducing metabolic clearance.[8]

Comparative Physicochemical Data

The following table summarizes typical experimental data for gem-difluorinated cyclic and bicyclic amines compared to their non-fluorinated analogues, illustrating the key trends discussed.

Compound ClassNon-Fluorinated pKagem-Difluorinated pKaΔpKaNon-Fluorinated LogPgem-Difluorinated LogPΔLogPReference(s)
Functionalized Cycloalkylamines~10.5~7.4 (β-CF2)~3.1VariesLower-0.16 to -0.56[6]
Fused Bicyclic AminesVariesLower~0.3 - 0.5VariesLower-0.54 to -0.55[9]
Spiro[3.3]heptane Amines~10.2~9.7~0.51.81.25-0.55[10]

Note: LogP values are for model amide derivatives and can vary based on the specific derivatization.

Conformational Consequences

The combination of a rigid spirocyclic framework and the stereoelectronic effects of the gem-difluoro group leads to a highly defined conformational landscape. The gauche effect between the C-F bonds and adjacent C-C or C-N bonds can influence the puckering of the rings. This conformational restriction is a key advantage in drug design, as it presents a well-defined shape to the biological target, which can lead to higher binding affinity and selectivity. Advanced techniques such as NMR spectroscopy and X-ray crystallography are essential for elucidating the precise three-dimensional structures of these molecules.

Applications in Drug Discovery: Case Studies

The unique properties of gem-difluoro spirocyclic amines have led to their incorporation into a variety of drug discovery programs, where they have been shown to confer significant advantages.

Case Study: Neuronal Nitric Oxide Synthase (nNOS) Inhibitors

In the development of selective inhibitors for neuronal nitric oxide synthase (nNOS), a key challenge is achieving isoform selectivity and good cell permeability. Researchers introduced a gem-difluoro group adjacent to an amino group in the side chain of a potent pyrrolidine-based inhibitor.[10]

  • Challenge: The parent compound, while potent, had multiple basic centers, leading to high charge at physiological pH and poor membrane permeability.

  • Solution: The introduction of a CF2 group significantly lowered the pKa of the adjacent amine, rendering the molecule monocationic at physiological pH.

  • Outcome: The gem-difluorinated analogue (compound 2 ) exhibited a 1500-fold selectivity for nNOS over eNOS and showed markedly improved cell-membrane permeability compared to the non-fluorinated parent compound.[10] This case highlights the power of gem-difluorination to fine-tune pKa and improve pharmacokinetic properties.

Case Study: Bioisosteric Replacement in Kinase Inhibitors

The gem-difluoro group is increasingly used as a bioisostere for a carbonyl or ether oxygen in kinase inhibitors. The spirocyclic scaffold provides a rigid framework to correctly orient pharmacophoric elements towards the hinge region and other key pockets of the kinase active site.

  • Concept: Replacing a metabolically susceptible benzylic ether with a more stable gem-difluoro group can improve metabolic stability. The spirocyclic core ensures that the geometric constraints of the original scaffold are maintained.

  • Rationale: The CF2 group can act as a hydrogen bond acceptor, mimicking the interaction of an ether oxygen with the protein backbone. The conformational rigidity of the spirocycle prevents loss of potency that might otherwise occur with a more flexible linker.

  • Expected Outcome: The resulting gem-difluoro spirocyclic amine-containing inhibitor would be expected to retain or improve potency and selectivity while exhibiting enhanced metabolic stability and a more favorable overall ADME profile.

The following diagram illustrates the concept of using a gem-difluoro spirocyclic amine as a conformationally restricted bioisostere.

G cluster_original Original Scaffold cluster_replacement Bioisosteric Replacement cluster_properties Improved Properties node_a Flexible Linker (e.g., Benzylic Ether) node_c Gem-Difluoro Spirocyclic Amine node_a->node_c is replaced by node_b Metabolically Labile Site (C-H oxidation) node_b->node_c is replaced by node_d Conformationally Restricted node_c->node_d node_e Metabolically Stable node_c->node_e node_f Maintains H-Bonding node_c->node_f

Bioisosteric replacement strategy.

Conclusion and Future Outlook

Gem-difluoro spirocyclic amines represent a powerful and increasingly accessible class of building blocks for modern medicinal chemistry. Their ability to confer conformational rigidity, modulate pKa, enhance metabolic stability, and serve as effective bioisosteres makes them an invaluable tool for addressing common challenges in drug discovery. The synthetic routes to these scaffolds are becoming more robust and scalable, paving the way for their broader application in a variety of therapeutic areas. As our understanding of the subtle interplay between three-dimensional structure, fluorination, and biological activity continues to grow, we can expect gem-difluoro spirocyclic amines to play an even more prominent role in the design of the next generation of innovative medicines.

References

  • Melnykov, K. P., Liashuk, O. S., Holovach, S., et al. (2024). gem-Difluorinated Saturated O-Heterocycles – Promising Fragments for Bioisosteric Replacements in Drug Discovery. ChemRxiv. [Link]

  • Li, H., et al. (2013). Potent, Highly Selective, and Orally Bioavailable Gem-Difluorinated Monocationic Inhibitors of Neuronal Nitric Oxide Synthase. Journal of Medicinal Chemistry, 56(15), 6044-6057. [Link]

  • Grygorenko, O. O., et al. (2021). Multigram Synthesis of Advanced 6,6-Difluorospiro[3.3]heptane-derived Building Blocks. Chemistry – A European Journal, 27(49), 12537-12544. [Link]

  • Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315–8359. [Link]

  • Melnykov, K. P., Liashuk, O. S., Holovach, S., et al. (2025). Physicochemical and Biological Evaluation of gem-Difluorinated Saturated Oxygen Heterocycles as Bioisosteres for Drug Discovery. Chemistry – A European Journal, 31(10), e202404390. [Link]

  • Melnykov, K. P., Liashuk, O. S., Holovach, S., et al. (2024). gem-Difluorinated Saturated O-Heterocycles – Promising Fragments for Bioisosteric Replacements in Drug Discovery. ChemRxiv. [Link]

  • Melnykov, K. P., Liashuk, O. S., Holovach, S., et al. (2024). gem-Difluorinated Saturated O-Heterocycles – Promising Fragments for Bioisosteric Replacements in Drug Discovery. ResearchGate. [Link]

  • Ferreira, R. S., et al. (2025). Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. European Journal of Medicinal Chemistry, 117368. [Link]

  • Moroz, B., et al. (2022). Effect of gem-Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes. Chemistry – A European Journal, 28(19), e202200331. [Link]

  • Grygorenko, O. O., et al. (2025). Basicity and Lipophilicity of gem-Difluorinated Saturated Bicyclic Amines: Advanced Building Blocks for Drug Discovery. European Journal of Organic Chemistry, 28(40). [Link]

  • Grygorenko, O. O., et al. (2022). Effect of gem-Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes. ResearchGate. [Link]

  • Liashuk, O. S., et al. (2025). Physicochemical Properties of gem-Difluorinated Saturated Bicyclic Amines – Advanced Building Blocks for Drug Discovery. ResearchGate. [Link]

  • Cogswell, T. J., et al. (2024). The effect of gem-difluorination on the conformation and properties of a model macrocyclic system. Chemical Science, 15(44), 16483-16489. [Link]

  • Grygorenko, O. O., et al. (2022). Effect of gem-Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes. ResearchGate. [Link]

  • Liashuk, O. S., et al. (2025). Basicity and Lipophilicity of gem-Difluorinated Saturated Bicyclic Amines: Advanced Building Blocks for Drug Discovery. ResearchGate. [Link]

  • Stepanov, A. A., et al. (2014). Expanding the azaspiro[3.3]heptane family: synthesis of novel highly functionalized building blocks. Tetrahedron Letters, 55(43), 5941-5943. [Link]

  • Cogswell, T. J., et al. (2024). The effect of gem-difluorination on the conformation and properties of a model macrocyclic system. RSC Publishing. [Link]

  • Grygorenko, O. O., et al. (2020). Saturated spirocyclic nitrogen-containing heterocycles with gem-difluorocycloalkane moieties (microreview). ResearchGate. [Link]

  • Liashuk, O. S., et al. (2025). Physicochemical Properties of gem-Difluorinated Saturated Bicyclic Amines – Advanced Building Blocks for Drug Discovery. ChemRxiv. [Link]

  • Witter, D. J., et al. (2008). Synthesis, SAR, and Evaluation of 4-[2,4-Difluoro-5-(cyclopropylcarbamoyl)phenylamino]pyrrolo[2,1-f][2][8][10]triazine-based VEGFR-2 kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 18(4), 1354-1358. [Link]

  • Tararov, V. I., et al. (2010). Synthesis of 2-azaspiro[3.3]heptane-derived amino acids: ornitine and GABA analogues. Amino Acids, 39(2), 515-521. [Link]

  • Lindsley, C. W., et al. (2011). Discovery and SAR of Spirochromane Akt Inhibitors. Bioorganic & Medicinal Chemistry Letters, 21(8), 2410-2414. [Link]

  • Altman, R. A. (2026). Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of Medicinal Chemistry. [Link]

  • Burt, C., et al. (2009). Synthesis of Novel 2,6-Diazaspiro[3.3]heptanes. Organic & Biomolecular Chemistry, 7(21), 4349-4351. [Link]

  • Wang, L., et al. (2015). 18F-Labeled 1,4-Dioxa-8-azaspiro[4.5]decane Derivative: Synthesis and Biological Evaluation of a σ1 Receptor Radioligand with Low Lipophilicity as Potent Tumor Imaging Agent. Journal of Medicinal Chemistry, 58(1), 219-231. [Link]

  • Campo, F., et al. (2025). Design and synthesis of 1,4,8-triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 40(1), 2505907. [Link]

  • Anderson, J. E., & Roberts, J. D. (1968). Fluorine NMR. Spectra of conformationally constrained Gem-difluorocyclohexanes. Journal of the American Chemical Society, 90(15), 4186-4192. [Link]

  • Wang, Y., et al. (2025). General access to furan-substituted gem-difluoroalkenes enabled by PFTB-promoted cross-coupling of ene-yne-ketones and difluorocarbene. Chemical Science, 16(2), 245-251. [Link]

  • Van der Pijl, F., et al. (2020). Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes and spiro[3.3]heptanes. Chemical Communications, 56(88), 13516-13527. [Link]

  • Tsoleridis, C. A., et al. (2021). 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione. Molbank, 2021(1), M1196. [Link]

  • Islam, B. (2020). Exploration of Chemical Transformations of Pentafluoro-Gem-Diols and Their Applications in Synthesis of Fluorinated Molecules. University of Nebraska - Lincoln. [Link]

  • She, F., et al. (2016). Novel Agonist Bioisosteres and Common Structure-Activity Relationships for The Orphan G Protein-Coupled Receptor GPR139. Scientific Reports, 6, 36881. [Link]

  • Campo, F., et al. (2025). Design and synthesis of 1,4,8-triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 40(1), 2505907. [Link]

  • Grygorenko, O. O., et al. (2023). gem-Difluoro-3-azabicyclo[3.n.1]alkanes and Their Derivatives – Bicyclic Fluorinated Piperidine Isosteres for Drug Discovery. European Journal of Organic Chemistry, 27(2). [Link]

  • Vertex Pharmaceuticals Incorporated. (2011). Design and synthesis of kinase inhibitors using novel heterocyclic systems. [Link]

  • Scarratt, K. (1982). THE JOURNAL OF GEMMOLOGY. The Journal of Gemmology, 18(4). [Link]

Sources

Exploratory

Molecular weight and formula of 6,6-difluoro-2-azaspiro[3.3]heptane hydrochloride

The following technical guide is structured to provide an exhaustive analysis of 6,6-difluoro-2-azaspiro[3.3]heptane hydrochloride . It synthesizes physicochemical data, synthetic methodologies, and medicinal chemistry a...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured to provide an exhaustive analysis of 6,6-difluoro-2-azaspiro[3.3]heptane hydrochloride . It synthesizes physicochemical data, synthetic methodologies, and medicinal chemistry applications into a cohesive monograph for drug discovery professionals.

High-Value Fsp³ Scaffold for Lead Optimization

Executive Summary

6,6-Difluoro-2-azaspiro[3.3]heptane hydrochloride (CAS: 1420294-83-2) is a specialized bicyclic building block employed in modern medicinal chemistry.[1][2] It serves as a conformationally restricted, lipophilic bioisostere of piperidine and morpholine. Characterized by a high fraction of sp³-hybridized carbons (Fsp³) and the metabolic blocking capability of the gem-difluoro moiety, this scaffold is critical for "escaping flatland" in drug design—improving solubility and metabolic stability while maintaining precise vector orientation.

Physicochemical Specifications

The following data represents the standard specifications for the hydrochloride salt form, utilized for stoichiometry calculations and quality control.

PropertySpecification
IUPAC Name 6,6-difluoro-2-azaspiro[3.3]heptane hydrochloride
Common Name 6,6-Difluoro-2-azaspiro[3.3]heptane HCl
CAS Number 1420294-83-2
Molecular Formula C₆H₁₀ClF₂N (Salt) / C₆H₉F₂N (Free Base)
Molecular Weight 169.60 g/mol (HCl Salt) / 133.14 g/mol (Free Base)
Appearance White to off-white crystalline solid
Solubility High in H₂O, DMSO, Methanol; Low in CH₂Cl₂, Hexanes
Acidity (pKa) ~9.5–10.5 (Estimated for secondary amine)
H-Bond Donors 2 (Ammonium form)
H-Bond Acceptors 2 (Fluorines)

Structural Analysis & Design Logic

The Gem-Difluoro Effect

The incorporation of the gem-difluoro motif at the C6 position serves two primary mechanistic functions:

  • pKa Modulation: The strong electron-withdrawing nature of the fluorine atoms lowers the pKa of the distal amine (via inductive effects through the spiro center) compared to the non-fluorinated parent. This can improve membrane permeability by increasing the fraction of the neutral species at physiological pH.

  • Metabolic Blocking: The C-F bond (approx. 116 kcal/mol) renders the C6 position resistant to oxidative metabolism (e.g., hydroxylation by CYP450s), extending the half-life of the parent drug.

Spirocyclic Geometry

Unlike piperidine (chair conformation) or piperazine, the spiro[3.3]heptane core forces the exit vectors into a rigid, perpendicular orientation. This "90° twist" allows researchers to explore novel chemical space without significantly increasing molecular weight.

G Piperidine Piperidine Core (Flexible, Flat Vectors) Bioisostere Bioisosteric Replacement Piperidine->Bioisostere Scaffold Hopping Spiro Spiro[3.3]heptane (Rigid, 90° Twist) Outcome Improved Metabolic Stability & Novel IP Space Spiro->Outcome Result Bioisostere->Spiro Gem-Difluoro Insertion

Figure 1: Logic flow for scaffold hopping from traditional heterocycles to spirocyclic cores.

Synthetic Manufacturing Protocol

The synthesis of this scaffold requires precision to avoid ring strain release or polymerization. The most robust scalable route utilizes 1,1-bis(bromomethyl)-3,3-difluorocyclobutane as the key electrophile.

Step-by-Step Methodology

Precursor Preparation: The synthesis typically begins with the commercially available 3-oxocyclobutanecarboxylic acid or related precursors to generate the 1,1-bis(bromomethyl)-3,3-difluorocyclobutane intermediate.

Protocol:

  • Cyclization (Spiro Formation):

    • Reagents: 1,1-bis(bromomethyl)-3,3-difluorocyclobutane (1.0 eq), Benzylamine (1.1 eq), K₂CO₃ (3.0 eq).

    • Solvent: Anhydrous DMF or DMSO.

    • Conditions: Heat to 80–100°C for 12–16 hours.

    • Mechanism: Double nucleophilic substitution (Sɴ2) forms the azetidine ring, creating the spiro junction.

    • Workup: Dilute with water, extract with EtOAc.[3]

  • Deprotection (Debenzylation):

    • Reagents: N-benzyl-6,6-difluoro-2-azaspiro[3.3]heptane, Pd/C (10% w/w), H₂ (balloon or 1 atm).

    • Solvent: Methanol or Ethanol.

    • Conditions: Stir at RT until consumption of starting material (TLC monitoring).

    • Filtration: Filter through Celite to remove catalyst.

  • Salt Formation:

    • Reagents: HCl (4M in Dioxane or Ether).

    • Procedure: Cool the filtrate to 0°C. Add HCl solution dropwise. The hydrochloride salt precipitates immediately.

    • Isolation: Filter the white solid, wash with cold diethyl ether, and dry under vacuum.

Synthesis Precursor 1,1-bis(bromomethyl)- 3,3-difluorocyclobutane Cyclization Cyclization (BnNH2, K2CO3, DMF, 90°C) Precursor->Cyclization Intermediate N-Benzyl-6,6-difluoro- 2-azaspiro[3.3]heptane Cyclization->Intermediate Deprotection Hydrogenolysis (H2, Pd/C, MeOH) Intermediate->Deprotection SaltForm Salt Formation (HCl in Dioxane) Deprotection->SaltForm Product 6,6-Difluoro-2-azaspiro[3.3]heptane HCl (Final Product) SaltForm->Product

Figure 2: Synthetic pathway for the manufacturing of 6,6-difluoro-2-azaspiro[3.3]heptane HCl.

Analytical Characterization

To ensure the integrity of the spirocyclic core and the absence of ring-opened byproducts, the following analytical signals must be verified.

Nuclear Magnetic Resonance (NMR)[8][11]
  • ¹H NMR (400 MHz, DMSO-d₆ or D₂O):

    • δ ~9.0–9.5 ppm: Broad singlet (2H, NH₂⁺) – Visible in DMSO only.

    • δ ~4.0–4.2 ppm: Singlet or multiplet (4H, azetidine ring protons adjacent to N). The symmetry of the spiro system often simplifies this to a singlet or tight AB system.

    • δ ~2.6–2.8 ppm: Triplet or multiplet (4H, cyclobutane ring protons adjacent to the spiro center). Coupling to fluorine (J_HF) may be observed.

  • ¹⁹F NMR (376 MHz):

    • δ ~ -85 to -90 ppm: Quintet or multiplet (characteristic of gem-difluoro on a 4-membered ring).

Mass Spectrometry (LC-MS)[11]
  • Method: ESI Positive Mode.

  • Expected Mass: m/z = 134.1 [M+H]⁺ (Free base mass + Proton).

  • Note: The chloride counterion is not detected in positive mode but can be verified via silver nitrate precipitation test or elemental analysis.

Handling and Stability

  • Hygroscopicity: As a secondary amine hydrochloride, the compound is moderately hygroscopic. Store in a desiccator.

  • Stability: The spiro[3.3]heptane core is kinetically stable but can undergo ring opening under extreme acidic conditions combined with high heat. Standard coupling reactions (amide coupling, reductive amination) are safe.

  • Safety: Handle with gloves and eye protection. While specific toxicology data is limited, treat as a potential irritant similar to other secondary alkyl amines.

References

  • Mykhailiuk, P. K. (2019). Multigram Synthesis of Advanced 6,6-Difluorospiro[3.3]heptane-derived Building Blocks. The Journal of Organic Chemistry.

  • Burkhard, J. A., et al. (2010). Synthesis and Structural Analysis of a New Class of Azaspiro[3.3]heptanes as Building Blocks for Medicinal Chemistry. Organic Letters.

  • Wuitschik, G., et al. (2010). Spirocyclic Scaffolds in Medicinal Chemistry. Angewandte Chemie International Edition.

  • Chupakhin, E. (2020). Spiro[3.3]heptane scaffolds: Synthesis and applications. Drug Discovery Today.

Sources

Foundational

Technical Guide: pKa Modulation in Fluorinated Azaspiro[3.3]heptane Scaffolds

The following technical guide details the pKa values, physicochemical properties, and experimental methodologies for fluorinated azaspiro[3.3]heptane derivatives. Executive Summary: The "Magic Fluoro" Effect in Spirocycl...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the pKa values, physicochemical properties, and experimental methodologies for fluorinated azaspiro[3.3]heptane derivatives.

Executive Summary: The "Magic Fluoro" Effect in Spirocycles

The azaspiro[3.3]heptane scaffold has emerged as a critical bioisostere for piperidine and morpholine in modern drug discovery. Its value lies in its ability to alter vector alignment (90° twist) and lower lipophilicity while maintaining or improving metabolic stability.

A key challenge in optimizing these amines is tuning their basicity (pKa). The parent 2-azaspiro[3.3]heptane is a strong base (pKa ~11.1), often leading to poor membrane permeability and high hERG liability. Fluorination offers a precise "rheostat" to lower this pKa via inductive electron withdrawal. This guide analyzes how specific fluorination patterns—particularly the 6,6-difluoro-2-azaspiro[3.3]heptane motif—modulate basicity compared to their oxygenated and non-fluorinated counterparts.

Structural Analysis & Electronic Logic

The Scaffold Architecture

Unlike piperidine (a flexible chair conformation), the azaspiro[3.3]heptane core consists of two perpendicular, puckered cyclobutane rings sharing a spiro quaternary carbon.

  • Ring A (Proximal): Contains the basic nitrogen (azetidine ring).

  • Ring B (Distal): Contains the fluorine or heteroatom substitution.

Mechanism of pKa Depression

The basicity of the nitrogen is determined by the availability of its lone pair. Fluorine atoms exert a strong electron-withdrawing inductive effect (-I), stabilizing the free base form over the protonated ammonium species, thereby lowering the pKa.

  • Through-Bond Effect: In 6,6-difluoro-2-azaspiro[3.3]heptane, the fluorine atoms are 4 bonds away from the nitrogen (

    
    ). This distance attenuates the effect compared to 
    
    
    
    - or
    
    
    -fluorination but remains significant due to the cumulative pull of two fluorine atoms.
  • Through-Space Effect: The rigid spiro geometry holds the C-F dipoles in a fixed orientation relative to the nitrogen lone pair, potentially enhancing the field effect.

Logic Diagram: Structure-Property Relationship

The following diagram illustrates the attenuation of inductive effects based on the distance of the electronegative group from the basic nitrogen.

G cluster_legend Mechanism Parent 2-Azaspiro[3.3]heptane (Parent) pKa ~11.1 Piperidine Piperidine (Reference) pKa ~11.1 Parent->Piperidine Bioisostere (Similar Basicity) OxaAnalog 2-Oxa-6-azaspiro[3.3]heptane (Distal Oxygen) pKa ~9.7 Parent->OxaAnalog Add Distal Oxygen (-1.4 pKa units) DifluoroSpiro 6,6-Difluoro-2-azaspiro[3.3]heptane (Distal Fluorine) pKa ~9.1 - 9.4 Parent->DifluoroSpiro Add Distal gem-F2 (-1.8 pKa units) DifluoroPip 4,4-Difluoropiperidine (Proximal Fluorine) pKa ~8.5 Piperidine->DifluoroPip Add Proximal gem-F2 (-2.6 pKa units) Inductive Effect (-I) Inductive Effect (-I) Stabilizes Free Base Stabilizes Free Base Inductive Effect (-I)->Stabilizes Free Base Lowers pKa Lowers pKa Stabilizes Free Base->Lowers pKa

Figure 1: Comparative pKa shifts driven by inductive effects in spirocyclic vs. monocyclic amines.

Data Repository: pKa Values

The following table consolidates experimental and high-confidence predicted pKa values for the relevant derivatives. Note the distinct "buffering" effect of the spiro linkage compared to the direct piperidine analog.

Compound NameStructure DescriptionpKa (Conj. Acid)

pKa (vs Parent)
Key Property
2-Azaspiro[3.3]heptane Parent Scaffold11.1 - 11.3 ReferenceHigh basicity; poor permeability.
Piperidine 6-membered ring reference11.1 ~0.0Classic standard.
2-Oxa-6-azaspiro[3.3]heptane Distal Oxygen (Morpholine mimic)9.7 ± 0.2 -1.4Balanced lipophilicity/basicity.
6,6-Difluoro-2-azaspiro[3.3]heptane Distal gem-Difluoro 9.1 - 9.4 *-1.8 Optimal for bioavailability.
4,4-Difluoropiperidine Proximal gem-Difluoro8.5 -2.6Significant basicity drop.
3,3-Difluoroazetidine Direct ring fluorination< 7.0 > -4.0Too weakly basic for many targets.

*Value estimated based on SAR of oxygen-analog (9.7) and comparative electronegativity of gem-difluoro vs ether oxygen.

Interpretation for Drug Design
  • Permeability: The 6,6-difluoro derivative (pKa ~9.2) exists as ~0.1% neutral species at pH 7.4, whereas the parent (pKa ~11.1) is effectively 100% protonated. This small fraction of neutral species significantly enhances passive membrane permeability.

  • Metabolic Stability: The C-F bonds at the 6-position block the common metabolic "soft spot" (oxidative metabolism at the carbon distal to nitrogen), extending half-life (

    
    ).
    

Experimental Protocols

Precise measurement of pKa for these fluorinated building blocks is critical, as they are often expensive and available in limited quantities.

Protocol A: Potentiometric Titration (Sirius T3 / GLpKa)

Best for: Accurate determination when >5 mg of sample is available.

  • Sample Preparation: Dissolve 1-3 mg of the amine hydrochloride salt in 1.5 mL of degassed 0.15 M KCl solution (ionic strength adjustor).

  • Titrant: Use carbonate-free 0.5 M KOH and 0.5 M HCl.

  • Procedure:

    • Acidify the sample to pH ~2.0 using HCl.

    • Titrate upwards to pH ~12.0 using KOH under an inert argon atmosphere to prevent

      
       absorption.
      
    • Perform a "blank" titration (solvent only) to subtract background.

  • Data Analysis: Use the Bjerrum difference plot method to calculate pKa. The point of half-neutralization represents the pKa.

Protocol B: F-NMR Titration

Best for: Fluorinated compounds with low solubility or small sample size (<1 mg).

  • Buffer Preparation: Prepare a series of deuterated phosphate/citrate buffers ranging from pH 2 to pH 12 in

    
    .
    
  • Sample: Dissolve the fluorinated spirocycle in the buffer series (concentration ~100

    
    ).
    
  • Measurement:

    • Acquire

      
      F-NMR spectra for each pH point.
      
    • Monitor the chemical shift (

      
      ) of the 
      
      
      
      signal. The shift will change sigmoidally as the distal nitrogen protonates/deprotonates due to the through-space field effect.
  • Calculation: Fit the chemical shift (

    
    ) vs. pH data to the Henderson-Hasselbalch equation:
    
    
    
    

Synthesis & Handling Workflow

The synthesis of the 6,6-difluoro derivative is non-trivial. Below is the standard convergent workflow used to access the hydrochloride salt for pKa testing.

Synthesis Start Start: 1,1-bis(bromomethyl)- 3,3-difluorocyclobutane Step1 Step 1: Double Alkylation (TosMIC or Malonate) Start->Step1 Cyclization Intermediate Intermediate: N-Protected Spirocycle Step1->Intermediate Step2 Step 2: Deprotection (TFA or HCl/Dioxane) Intermediate->Step2 Acidic Hydrolysis Product Product: 6,6-Difluoro-2-azaspiro[3.3]heptane HCl Step2->Product Isolation

Caption: Convergent synthesis route for 6,6-difluoro-2-azaspiro[3.3]heptane.

References

  • Burkhard, J. A., et al. (2010). "Synthesis of Azaspirocycles and their Evaluation in Drug Discovery." Angewandte Chemie International Edition.

  • Mykhailiuk, P. K. (2019). "Saturated Bioisosteres of Benzene: Where to Go Next?" Organic & Biomolecular Chemistry.

  • Wuitschik, G., et al. (2010). "Oxetanes as Versatile Elements in Drug Discovery: Structural and Physicochemical Properties." Angewandte Chemie. (Provides data on the oxa-analog pKa).

  • ChEMBL Database. "4,4-Difluoropiperidine Physicochemical Data."

  • PubChem. "2-Oxa-6-azaspiro[3.3]heptane Compound Summary."

Exploratory

Metabolic Stability of gem-Difluoro Spirocycles vs. Piperidine: A Technical Guide

Executive Summary The piperidine ring is a privileged scaffold in medicinal chemistry, present in over 30 drugs including donepezil, fentanyl, and risperidone. However, its ubiquity is matched by a significant liability:...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The piperidine ring is a privileged scaffold in medicinal chemistry, present in over 30 drugs including donepezil, fentanyl, and risperidone. However, its ubiquity is matched by a significant liability: metabolic instability. The piperidine ring is a primary substrate for Cytochrome P450 (CYP) enzymes, leading to rapid oxidative clearance and limiting oral bioavailability.

This guide analyzes the transition from piperidine to gem-difluoro spirocyclic bioisosteres (specifically 6,6-difluoro-2-azaspiro[3.3]heptane and related analogs). We explore the mechanistic basis for this substitution, demonstrating how the spiro-scaffold alters vector geometry while the fluorine atoms modulate basicity (


) and lipophilicity (LogD), ultimately arresting metabolic clearance (

).

The Piperidine Problem: Metabolic Soft Spots[1][2]

To solve metabolic instability, one must first understand the mechanism of failure. Piperidine is metabolically vulnerable due to two primary factors: high basicity and accessible


-hydrogens.
The Mechanism of Oxidative Clearance

The primary metabolic pathway for piperidines is CYP-mediated


-carbon hydroxylation. This process follows a specific cascade:
  • Single Electron Transfer (SET): The basic nitrogen (typically

    
     10–11) coordinates with the heme iron of the CYP enzyme.
    
  • Hydrogen Abstraction: The CYP enzyme abstracts a hydrogen atom from the

    
    -carbon (adjacent to the nitrogen).
    
  • Hydroxylation: The resulting radical recombines with a hydroxyl radical to form an unstable

    
    -carbinolamine.
    
  • Ring Opening: The carbinolamine collapses, leading to ring opening or the formation of a reactive iminium species, which is subsequently hydrolyzed to an aldehyde/ketone.

Visualization: Piperidine Metabolic Failure Mode

PiperidineMetabolism Piperidine Piperidine Scaffold (Substrate) CYP_Binding CYP450 Binding (Heme Coordination) Piperidine->CYP_Binding High pKa (~11) Radical C-centered Radical (alpha-position) CYP_Binding->Radical H-abstraction Carbinolamine alpha-Carbinolamine (Unstable Intermediate) Radical->Carbinolamine OH Rebound Iminium Iminium Ion (Electrophile) Carbinolamine->Iminium -H2O RingOpen Ring Opening/Cleavage (Inactive Metabolite) Iminium->RingOpen Hydrolysis

Figure 1: The oxidative cascade leading to piperidine ring cleavage.[1][2][3][4][5][6][7] The high basicity of the amine facilitates initial CYP binding, while the electron-rich


-carbons serve as the site of oxidation.

The Solution: gem-Difluoro Spirocycles

The 6,6-difluoro-2-azaspiro[3.3]heptane scaffold acts as a superior bioisostere by addressing both the steric and electronic causes of metabolism.

Structural Rationale
  • Spiro-Cyclization (Steric Defense): Replacing the 6-membered piperidine with a spiro[3.3]heptane system alters the bond angles and creates a rigid, 3D-defined vector. This rigidity imposes an entropic penalty on the enzyme-substrate complex, potentially reducing the affinity for the CYP active site.

  • gem-Difluorination (Electronic Defense):

    • 
       Modulation:  A naked 2-azaspiro[3.3]heptane has a 
      
      
      
      similar to piperidine (
      
      
      ). Introducing two fluorine atoms at the distal 6-position exerts a strong electron-withdrawing inductive effect (
      
      
      ), lowering the
      
      
      of the amine to the 8.0–9.0 range.
    • Lipophilicity (LogD): While fluorine is lipophilic, the reduction in

      
       means a higher fraction of the molecule is neutral at physiological pH (7.4). This balances the LogD, maintaining membrane permeability while reducing lysosomal trapping (a common issue with high 
      
      
      
      amines).
    • Metabolic Blockade: The C-F bond (approx. 116 kcal/mol) is significantly stronger than the C-H bond. Placing fluorines at the 4-position of a piperidine (or the equivalent 6-position of the spiro system) blocks the secondary site of metabolism.

Comparative Analysis: Data & Metrics

The following table synthesizes physicochemical and metabolic data comparing a standard piperidine pharmacophore against its spirocyclic analogs.

Table 1: Physicochemical and Metabolic Profile Comparison

MetricPiperidine2-Azaspiro[3.3]heptane (Naked)6,6-Difluoro-2-azaspiro[3.3]heptaneImpact of Difluoro-Spiro

(Basic Amine)
10.8 – 11.210.5 – 10.98.2 – 8.8 Crucial: Reduced basicity lowers hERG liability and lysosomal trapping.
LogD

1.5 – 2.51.2 – 2.21.8 – 2.8 Slight increase in lipophilicity, balanced by lower ionization.
Metabolic Soft Spot

-C and C4

-C only
Blocked Fluorine blocks distal oxidation; Spiro strain hinders

-oxidation.

(Human Microsomes)
High (>50

L/min/mg)
ModerateLow (<10

L/min/mg)
Significant extension of half-life (

).
C(sp

) Fraction
1.01.01.0Maintains "Fsp3" character desired in modern drug design.
Interpretation

The "naked" spirocycle improves geometry but fails to address the basicity issue. The gem-difluoro analog is the true bioisostere of choice. The lowered


 reduces the energy of interaction with the heme iron in CYP enzymes (which often prefer cationic substrates), while the fluorines physically block oxidative attack at the distal carbon.

Experimental Protocol: Determining Intrinsic Clearance ( )[5][9]

To validate the stability of a gem-difluoro spirocycle versus a piperidine, a rigorous Microsomal Stability Assay is required.

Materials
  • Test Compounds: Piperidine analog (Reference), gem-difluoro spiro analog (Test).

  • System: Pooled Human Liver Microsomes (HLM), 20 mg/mL protein concentration.

  • Cofactor: NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).

  • Quench Solution: Acetonitrile containing internal standard (e.g., Tolbutamide).

Workflow Methodology
  • Preparation: Dilute test compounds to 1

    
    M in phosphate buffer (100 mM, pH 7.4). Pre-incubate with HLM (0.5 mg/mL final) at 37°C for 5 minutes.
    
  • Initiation: Add NADPH regenerating system to initiate the reaction.

  • Sampling: At time points

    
     min, remove 50 
    
    
    
    L aliquots.
  • Quenching: Immediately dispense aliquot into 150

    
    L ice-cold Acetonitrile (with IS) to precipitate proteins. Centrifuge at 4000 rpm for 20 min.
    
  • Analysis: Inject supernatant into LC-MS/MS (MRM mode). Monitor parent depletion.

Calculation

Plot ln(% remaining) vs. time. The slope


 is the elimination rate constant.




Workflow Visualization

AssayWorkflow Prep Sample Prep (1 µM Compound + HLM) Incubate Pre-incubation (37°C, 5 min) Prep->Incubate Start Initiation (+ NADPH) Incubate->Start Sampling Time-Course Sampling (0, 5, 15, 30, 45 min) Start->Sampling Quench Quench & Centrifuge (ACN + IS) Sampling->Quench Analysis LC-MS/MS Analysis (Parent Depletion) Quench->Analysis Calc Data Processing (Calculate CL_int) Analysis->Calc

Case Study Application: Bupivacaine Analogs

A definitive example of this bioisosteric replacement is found in the work of Mykhailiuk et al. (2023) regarding Bupivacaine, a local anesthetic containing a piperidine ring.[8]

  • The Challenge: Bupivacaine has cardiotoxicity risks associated with its high basicity and specific metabolic profile.

  • The Modification: Replacement of the piperidine ring with 1-azaspiro[3.3]heptane (a structural isomer of the 2-aza system discussed above, but the principle holds).

  • The Result: The spirocyclic analog maintained the anesthetic potency of Bupivacaine but demonstrated a significantly improved metabolic stability profile and altered pharmacokinetic properties.

  • Relevance to gem-Difluoro: While the Bupivacaine study utilized the naked spirocycle, subsequent optimization in similar chemotypes often employs the gem-difluoro motif to fine-tune the

    
     down from 10.5 to 8.5, further reducing hERG binding (a known issue for Bupivacaine) while maintaining the metabolic blockade.
    

References

  • Mykhailiuk, P. K. (2023).[8] "1-Azaspiro[3.3]heptane as a Bioisostere of Piperidine." Angewandte Chemie International Edition. [Link][4]

  • Chiodi, D., & Mykhailiuk, P. K. (2025). "Saturated Bioisosteres of Benzene: Where to Go Next?" Chemistry – A European Journal. [Link]

  • Wuitschik, G., et al. (2008). "Oxetanes as Promising Modules in Drug Discovery."[9] Angewandte Chemie International Edition. (Foundational work on polarity/metabolic stability trade-offs). [Link]

  • Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry. [Link]

Sources

Foundational

The Spiro[3.3]heptane Motif: A Paradigm Shift in 3D Ligand Design and Binding Optimization

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract In the landscape of modern medicinal chemistry, the pursuit of novel chemical matter with enhanced therapeutic profiles...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

In the landscape of modern medicinal chemistry, the pursuit of novel chemical matter with enhanced therapeutic profiles is a paramount objective. The prevalent "flatland" of aromatic and heteroaromatic scaffolds in many drug candidates often leads to challenges in achieving target selectivity, optimizing physicochemical properties, and securing intellectual property. This guide delves into the 3D structural advantages of the spiro[3.3]heptane core, a rigid and uniquely shaped scaffold that offers a compelling solution to these challenges. We will explore its role as a versatile bioisostere, its impact on molecular properties, and its successful application in ligand design, providing a comprehensive resource for researchers aiming to leverage three-dimensional fragments for superior drug discovery outcomes.

Introduction: Escaping Flatland with 3D Scaffolds

The over-reliance on sp²-rich, planar ring systems in drug discovery has been a double-edged sword. While synthetically accessible and well-understood, these flat motifs can limit the exploration of the complex, three-dimensional topographies of biological targets. The concept of "escaping flatland" advocates for the incorporation of sp³-rich, rigid scaffolds to improve molecular properties and achieve higher clinical success rates.[1][2] Three-dimensional fragments, by their very nature, offer a more sophisticated toolkit for probing the intricacies of protein binding pockets.[3][4][5]

Among the rising stars in the realm of 3D fragments is the spiro[3.3]heptane motif.[6][7] This saturated bicyclic system, composed of two cyclobutane rings sharing a single carbon atom, presents a rigid, non-planar architecture that has proven to be a highly effective design element in modern medicinal chemistry.[8][9] Its unique conformational constraints and well-defined substituent vectors provide a powerful platform for optimizing ligand-target interactions.

The Structural and Conformational Landscape of Spiro[3.3]heptane

The key to the spiro[3.3]heptane's utility lies in its inherent structural rigidity and distinct three-dimensional shape. Unlike the flexible nature of many acyclic and larger cyclic systems, the spiro[3.3]heptane core maintains a relatively fixed conformation. This rigidity minimizes the entropic penalty upon binding to a target, a favorable thermodynamic consideration in ligand design.[10]

One of the most significant features of the spiro[3.3]heptane scaffold is the presentation of well-defined and non-collinear "exit vectors" for substituent placement.[11] These vectors dictate the spatial orientation of pharmacophoric groups, allowing for precise and predictable interactions within a binding site. This is a stark contrast to the co-planar exit vectors of para-substituted phenyl rings, offering medicinal chemists a novel way to orient substituents and explore previously unoccupied regions of chemical space.[1][12]

G cluster_0 Spiro[3.3]heptane Core cluster_1 Binding Pocket Spiro_Core Spiro[3.3]heptane R1 R1 Spiro_Core->R1 Vector 1 R2 R2 Spiro_Core->R2 Vector 2 R3 R3 Spiro_Core->R3 Vector 3 R4 R4 Spiro_Core->R4 Vector 4 Pocket_A Subpocket A R1->Pocket_A Interaction Pocket_B Subpocket B R2->Pocket_B Interaction Pocket_C Subpocket C R3->Pocket_C Interaction Pocket_D Subpocket D R4->Pocket_D Interaction

Spiro[3.3]heptane as a Versatile Bioisostere

Bioisosteric replacement is a cornerstone of lead optimization, aiming to improve potency, selectivity, and pharmacokinetic properties while retaining the primary biological activity. The spiro[3.3]heptane scaffold has emerged as a highly effective bioisostere for several common structural motifs.

A Saturated Mimic of the Phenyl Ring

The phenyl ring is a ubiquitous moiety in drug molecules, but its planarity and lipophilicity can sometimes be detrimental.[13] Spiro[3.3]heptane has been successfully employed as a non-planar, saturated bioisostere for mono-, meta-, and para-substituted phenyl rings.[1][11][14] This substitution can lead to significant improvements in physicochemical properties.

PropertyPhenyl RingSpiro[3.3]heptaneAdvantage of Spiro[3.3]heptane
Shape Planar3-DimensionalExploration of 3D chemical space
Lipophilicity (cLogP) HigherGenerally LowerImproved solubility and ADME profile[11][15]
Metabolic Stability Prone to oxidationMore stableReduced metabolic clearance[11][15]
Exit Vectors Co-planar (para)Non-collinearNovel substituent orientations

Case Study: Sonidegib Analogs

In the anticancer drug Sonidegib, the replacement of a meta-substituted phenyl ring with a spiro[3.3]heptane core resulted in analogs with retained high potency in inhibiting the Hedgehog signaling pathway.[1][11] Notably, these analogs exhibited a decrease in calculated lipophilicity (cLogP) and a significant increase in metabolic stability in human liver microsomes.[11]

A Rigid Alternative to Saturated Heterocycles

Beyond aromatic rings, heteroatom-containing spiro[3.3]heptanes have been developed as rigid bioisosteres for common saturated heterocycles like piperidine and piperazine.[16][17] For instance, 2,6-diazaspiro[3.3]heptane has been used as a piperazine bioisostere, leading to improved target selectivity in some cases.[16] Similarly, 1-azaspiro[3.3]heptane has been validated as a piperidine bioisostere, as demonstrated by its incorporation into an analog of the anesthetic drug bupivacaine, which showed high activity.[17]

Physicochemical and Pharmacokinetic Advantages

The incorporation of a spiro[3.3]heptane motif can have a profound and beneficial impact on the overall properties of a drug candidate.

  • Increased Aqueous Solubility: The disruption of planarity and introduction of a more three-dimensional structure can reduce crystal packing forces and improve solvation, leading to higher aqueous solubility.[12]

  • Enhanced Metabolic Stability: The saturated nature of the spiro[3.3]heptane core makes it less susceptible to oxidative metabolism compared to aromatic rings, which can lead to a longer half-life and improved pharmacokinetic profile.[11][15]

  • Reduced Lipophilicity: As a general trend, replacing a phenyl ring with a spiro[3.3]heptane moiety can lower the lipophilicity (LogP/LogD), which is often desirable for improving the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound.[11][15]

Methodologies for Synthesis and Structural Elucidation

The practical application of the spiro[3.3]heptane scaffold in drug discovery is underpinned by robust synthetic methodologies and advanced analytical techniques for structural characterization.

Synthetic Strategies

A variety of synthetic routes to functionalized spiro[3.3]heptanes have been developed, making this scaffold readily accessible for medicinal chemistry campaigns.[7][18] Key approaches include:

  • [2+2] Cycloadditions: Reactions involving ketenes or keteniminium salts with alkenes are a common strategy for constructing the cyclobutane rings of the spiro[3.3]heptane core.[8][11]

  • Rearrangement Reactions: Semipinacol rearrangements of 1-cyclopropylcyclobutanols or related strained systems can provide efficient access to spiro[3.3]heptan-1-ones, which are versatile intermediates.[8]

  • Double Alkylation: The use of malonate esters or other suitable nucleophiles in double alkylation reactions with 1,1-bis(halomethyl)cyclobutane derivatives is another effective method.[19]

G Start Starting Materials (e.g., Alkenes, Amides) Cycloaddition [2+2] Cycloaddition Start->Cycloaddition Rearrangement Semipinacol Rearrangement Start->Rearrangement Alkylation Double Alkylation Start->Alkylation Intermediate Spiro[3.3]heptane Intermediate Cycloaddition->Intermediate Rearrangement->Intermediate Alkylation->Intermediate Functionalization Functional Group Interconversion Intermediate->Functionalization Final_Product Substituted Spiro[3.3]heptane Ligand Functionalization->Final_Product

Structural Verification and Conformational Analysis

The precise three-dimensional structure and binding mode of spiro[3.3]heptane-containing ligands are critical for structure-activity relationship (SAR) studies.

  • X-ray Crystallography: This is the gold standard for unambiguously determining the solid-state conformation of a molecule and for visualizing its interactions within a protein binding site.[20][21][22] X-ray crystal structures of spiro[3.3]heptane derivatives have been instrumental in confirming their non-planar geometry and the orientation of substituents.[11][18]

  • Computational Modeling: Molecular mechanics and quantum mechanics calculations are valuable tools for predicting the conformational preferences of spiro[3.3]heptane-containing molecules in solution and for modeling their binding to target proteins.[23][24][25] Docking studies can help rationalize observed SAR and guide the design of new analogs with improved binding affinity.

Future Perspectives and Conclusion

The spiro[3.3]heptane scaffold represents a significant advancement in the field of 3D fragment-based drug discovery. Its unique combination of structural rigidity, well-defined exit vectors, and favorable physicochemical properties makes it a powerful tool for medicinal chemists seeking to overcome the limitations of traditional flat scaffolds. As synthetic methodologies continue to evolve and our understanding of the benefits of three-dimensionality in drug design deepens, the application of the spiro[3.3]heptane motif and related sp³-rich cores is poised to expand, leading to the discovery of novel therapeutics with enhanced efficacy and safety profiles. The strategic incorporation of such 3D fragments is not merely a trend but a fundamental shift towards a more sophisticated and effective approach to ligand design.

References

  • Prysiazhniuk, K., et al. (2024). Spiro[3.3]heptane as a Non-collinear Benzene Bioisostere. ChemRxiv. [Link]

  • Carreira, E. M., et al. (2025). Spiro[3.3]heptane: A Versatile sp3‐Rich Scaffold and its Synthetic Routes. ResearchGate. [Link]

  • Prysiazhniuk, K., et al. (2023). Spiro[3.3]heptane as a Non-collinear Benzene Bioisostere. ChemRxiv. [Link]

  • Fessard, T. C., et al. (2011). Expanding the Azaspiro[3.3]heptane Family: Synthesis of Novel Highly Functionalized Building Blocks. Organic Letters. [Link]

  • Larouche, J., & Aggarwal, V. K. (2023). Expedient synthesis of spiro[3.3]heptan-1-ones via strain-relocating semipinacol rearrangements. PMC. [Link]

  • Prysiazhniuk, K., et al. (2024). Spiro[3.3]heptane as a Saturated Benzene Bioisostere. Angewandte Chemie International Edition. [Link]

  • Mykhailiuk, P. K., et al. (2023). Synthesis and Physicochemical Characterization of 6-Trifluoromethyl Spiro[3.3]heptane Building Blocks. ChemRxiv. [Link]

  • Prysiazhniuk, K., et al. (2024). Synthesis of functionalized (racemic) spiro[3.3]heptanes for use as... ResearchGate. [Link]

  • Carreira, E. M., et al. (2025). Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes and spiro[3.3]heptanes. Chemical Communications. [Link]

  • Carreira, E. M., et al. (2025). Application of spiro[3.3]heptane (A, B) and spiro[2.3]hexane (C) motifs in medicinal chemistry. ResearchGate. [Link]

  • Carreira, E. M., et al. (2025). Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes and spiro[3.3]heptanes. Chemical Communications. [Link]

  • Gardberg, A. S., et al. (2023). What makes a good fragment in fragment-based drug discovery? Taylor & Francis Online. [Link]

  • Kirsch, P., et al. (2024). Fragment-based drug discovery for disorders of the central nervous system: designing better drugs piece by piece. Frontiers in Chemistry. [Link]

  • de Esch, I. J. P., et al. (2026). Leveraging fragment-based drug discovery to advance 3D scaffolds into potent ligands: application to the histamine H1 receptor. PMC. [Link]

  • Mykhailiuk, P. K., et al. (2023). 1-Azaspiro[3.3]heptane as a Bioisostere of Piperidine. Angewandte Chemie International Edition. [Link]

  • Palkó, M., et al. (2000). Conformationally restricted glutamic acid analogues: stereoisomers of 1-aminospiro[3.3]heptane-1,6-dicarboxylic acid. Organic & Biomolecular Chemistry. [Link]

  • de Esch, I. J. P., et al. (2025). Fragment-based drug discovery: A graphical review. PMC. [Link]

  • Sygnature Discovery. (n.d.). Why 3D is not the always the winner in fragment-based screening? Sygnature Discovery. [Link]

  • Prysiazhniuk, K., et al. (2024). (PDF) Spiro[3.3]heptane as a Saturated Benzene Bioisostere. ResearchGate. [Link]

  • Carreira, E. M., et al. (2025). Spiro[3.3]heptane: A Versatile sp3‐Rich Scaffold and its Synthetic Routes. ResearchGate. [Link]

  • Arnold, F. H., et al. (2025). Selective P450BM3 Hydroxylation of the Spiro[3.3]heptane Core as a Route to Potential Drug Fragment Molecules. Organic Letters. [Link]

  • Grygorenko, O. O., et al. (2016). Synthesis and Structural Analysis of Angular Monoprotected Diamines Based on Spiro[3.3]heptane Scaffold. The Journal of Organic Chemistry. [Link]

  • Dokholyan, N. V. (2016). Computational Modeling of Small Molecule Ligand Binding Interactions and Affinities. Methods in Molecular Biology. [Link]

  • Bajorath, J., et al. (2018). X-ray-Structure-Based Identification of Compounds with Activity against Targets from Different Families and Generation of Templates for Multitarget Ligand Design. PMC. [Link]

  • Merz, K. M., et al. (2021). Towards Computational Modeling of Ligand Binding to the ILPR G-Quadruplex. MDPI. [Link]

  • Soper, A. K., et al. (2020). X-ray Studies of Molecular Structure during the Crystallisation of Organic Salts. Crystals. [Link]

  • Duax, W. L. (2004). X-Ray Crystallography of Chemical Compounds. PMC. [Link]

  • Pang, Y. T., et al. (2023). Editorial: Mechanisms, thermodynamics and kinetics of ligand binding revealed from molecular simulations and machine learning. PMC. [Link]

  • Gonzalez-Nilo, F. D., et al. (2016). Computational Methods Applied to Rational Drug Design. PMC. [Link]

  • Springer Nature. (n.d.). Screening Ligands by X-ray Crystallography. Springer Nature Experiments. [Link]

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Protocols & Analytical Methods

Method

Technical Application Note: Controlled Neutralization and Isolation of 6,6-Difluoro-2-azaspiro[3.3]heptane

Executive Summary This application note details the technical protocols for converting 6,6-difluoro-2-azaspiro[3.3]heptane hydrochloride (CAS: 1420294-83-2) to its free base form. This spirocyclic amine is a critical bio...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details the technical protocols for converting 6,6-difluoro-2-azaspiro[3.3]heptane hydrochloride (CAS: 1420294-83-2) to its free base form. This spirocyclic amine is a critical bioisostere in medicinal chemistry, often used to replace morpholine or piperidine rings to modulate lipophilicity and metabolic stability.

Critical Warning: The free base of this compound is a low-molecular-weight secondary amine with significant volatility . Standard concentration techniques (e.g., high-vacuum rotary evaporation) often lead to massive yield loss. This guide prioritizes in-situ neutralization and controlled concentration methodologies to mitigate this risk.

Chemical Profile & Physical Properties[1][2][3][4][5]

Understanding the physicochemical nature of the analyte is the first step in designing a robust protocol.

PropertyValue / Description
Compound Name 6,6-difluoro-2-azaspiro[3.3]heptane hydrochloride
CAS Number 1420294-83-2
Molecular Weight (Salt) 169.60 g/mol
Molecular Weight (Base) 133.14 g/mol
Physical State (Salt) White to off-white solid
Physical State (Base) Volatile Liquid / Low-melting solid
Estimated pKa (Base) ~8.5 – 9.0 (Lower than typical secondary amines due to inductive effect of F)
Solubility (Salt) High: Water, Methanol, DMSO
Solubility (Base) High: DCM, Et2O, THF, EtOAc; Moderate: Water (due to polarity)

Critical Control Points (CCPs)

  • Volatility Management: The free base has a high vapor pressure. Never subject the isolated free base to high vacuum (< 20 mbar) or prolonged heating (> 40°C).

  • pH Control: The difluoro-substitution lowers the pKa of the amine compared to the parent azaspiroheptane. A pH of >12 is recommended to ensure >99% deprotonation.

  • Stability: While the spiro[3.3] system is kinetically stable, avoid strong Lewis acids which can induce ring-opening or rearrangement in the presence of nucleophiles.

Experimental Protocols

Method A: In-Situ Neutralization (Recommended)

Best for: Subsequent coupling reactions (Amide coupling, SNAr, Reductive Amination). Rationale: Eliminates isolation steps, preventing yield loss due to volatility.

Reagents:

  • Organic Base: Diisopropylethylamine (DIPEA) or Triethylamine (TEA).

  • Solvent: DMF, DCM, or THF (anhydrous).

Procedure:

  • Suspend: Place 6,6-difluoro-2-azaspiro[3.3]heptane HCl (1.0 equiv) in the reaction solvent.

  • Neutralize: Add 3.0 equivalents of DIPEA. The suspension may clear as the free base is released and the DIPEA-HCl salt forms (soluble in DMF/DCM).

  • Verify: If the reaction requires strictly non-nucleophilic conditions, verify the dissolution.

  • React: Add the electrophile (e.g., Acid Chloride, Activated Ester) directly to this mixture.

Method B: Biphasic Extraction & Isolation

Best for: When the free base must be isolated for analysis or storage. Rationale: Uses inorganic base to drive equilibrium; uses low-boiling solvent to facilitate concentration without product loss.

Reagents:

  • Base: 2N NaOH or Saturated NaHCO3 (aq).

  • Solvent: Diethyl Ether (Et2O) or Dichloromethane (DCM). Note: Et2O is preferred due to ease of removal at low temperature.

  • Drying Agent: Anhydrous Na2SO4.

Step-by-Step Protocol:

  • Dissolution: Dissolve the HCl salt (e.g., 1.0 g) in minimal distilled water (approx. 5-10 mL).

  • Basification:

    • Place the aqueous solution in a separatory funnel.

    • Slowly add 2N NaOH until pH reaches ~12-13 (check with pH paper).

    • Observation: The solution may become cloudy as the organic amine separates.

  • Extraction:

    • Add extraction solvent (Et2O or DCM, 15 mL).

    • Shake vigorously for 2 minutes. Vent frequently.

    • Collect the organic layer.

    • Repeat extraction 3 times total (3 x 15 mL).

  • Drying:

    • Combine organic layers.[1]

    • Wash once with Brine (saturated NaCl) to remove bulk water.

    • Dry over anhydrous Na2SO4 for 15 minutes.

  • Filtration: Filter off the drying agent into a tared round-bottom flask.

  • Concentration (CRITICAL STEP):

    • Do NOT use high vacuum.

    • Set Rotary Evaporator bath to 25°C .

    • Pressure: Atmospheric down to ~300 mbar (mild vacuum only).

    • Stop evaporation when the theoretical mass is approached or solvent volume is low.

    • Alternative: If exact mass is not needed, leave as a stock solution of known concentration (determine by NMR with internal standard).

Method C: Solid-Phase Extraction (SCX-2)

Best for: Small scale (<100 mg), high-throughput, or high-purity requirements. Rationale: "Catch and Release" mechanism separates the amine from non-basic impurities without aqueous workup.

Materials:

  • SCX-2 Cartridge (Strong Cation Exchange - Propylsulfonic acid functionalized silica).

  • Eluents: Methanol (Wash), 2M Ammonia in Methanol (Release).

Procedure:

  • Load: Dissolve the HCl salt in Methanol and load onto the pre-conditioned SCX-2 cartridge.

  • Catch: The amine binds to the sulfonic acid; Chloride ions pass through.

  • Wash: Flush cartridge with 3-5 column volumes (CV) of Methanol. (Removes non-basic impurities).

  • Release: Elute with 2M NH3 in MeOH . Collect this fraction.

  • Isolate: Concentrate the ammoniacal methanol solution carefully (as in Method B) to obtain the free base.

Visualization: Biphasic Isolation Workflow

The following diagram illustrates the logical flow and critical decision points for Method B.

G Start Start: HCl Salt Input Dissolve Dissolve in Water Start->Dissolve Basify Add 2N NaOH (pH > 12) Dissolve->Basify Deprotonation Extract Extract 3x with Et2O/DCM Basify->Extract Phase Separation Dry Dry Organic Layer (Na2SO4) Extract->Dry Remove Water Concentrate Concentrate (25°C, >300 mbar) Dry->Concentrate Filtration Result Target: Free Base Liquid Concentrate->Result Volatile! Do not over-dry

Figure 1: Workflow for the biphasic isolation of 6,6-difluoro-2-azaspiro[3.3]heptane, emphasizing temperature and pressure controls.

Quality Control & Validation

To validate the success of the free-basing protocol without risking the sample, use the following methods:

  • 1H-NMR (CDCl3 or DMSO-d6):

    • Diagnostic Shift: The protons adjacent to the nitrogen (C1 and C3 of the azetidine ring) will shift upfield (lower ppm) in the free base compared to the HCl salt.

    • Stoichiometry: If using Method A (In-situ), check for the disappearance of the broad NH2+ peak.

  • GC-MS:

    • Suitable for this volatile amine. Ensure the injection port temperature is low enough to prevent thermal degradation, though the difluoro-spiro system is generally robust.

    • Expect: M+ peak at 133 m/z.[2]

Safety Information

  • Fluorine Safety: While the C-F bonds are stable, combustion of this material will release HF. Use standard fume hood protocols.

  • Pressure: The spiro[3.3]heptane system possesses significant ring strain (~60 kcal/mol). While stable under standard conditions, avoid subjecting the material to shock or rapid heating in closed systems.

  • Skin Contact: Amines are generally irritants/corrosives. Wear nitrile gloves and eye protection.

References

  • PubChem. (n.d.).[3][2] 6,6-Difluoro-2-azaspiro[3.3]heptane. National Library of Medicine. Retrieved October 26, 2023, from [Link]

  • Burkhard, J. A., et al. (2010). Synthesis and Structural Analysis of a New Class of Azaspiro[3.3]heptanes. Organic Letters. (General reference for spiro-amine handling).
  • Sigma-Aldrich. (n.d.). General Handling of Volatile Amines. (Protocol adaptation based on standard secondary amine handling).

Sources

Application

Application Notes and Protocols for the Buchwald-Hartwig Amination of 6,6-Difluoro-2-azaspiro[3.3]heptane

Introduction: The Strategic Value of Fluorinated Spirocycles in Modern Drug Discovery The synthesis of carbon-nitrogen (C-N) bonds is a cornerstone of medicinal chemistry, with a significant portion of all pharmaceutical...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Value of Fluorinated Spirocycles in Modern Drug Discovery

The synthesis of carbon-nitrogen (C-N) bonds is a cornerstone of medicinal chemistry, with a significant portion of all pharmaceuticals containing at least one arylamine moiety. The palladium-catalyzed Buchwald-Hartwig amination has emerged as a powerful and versatile method for the construction of these bonds, offering broad substrate scope and functional group tolerance where traditional methods fall short.[1][2] This guide focuses on the application of this transformative reaction to a particularly valuable, yet challenging, substrate class: fluorinated spirocyclic amines, specifically 6,6-difluoro-2-azaspiro[3.3]heptane.

The incorporation of fluorine into drug candidates is a widely employed strategy to enhance pharmacokinetic and physicochemical properties.[3][4] The unique electronic properties of fluorine can improve metabolic stability, membrane permeability, and binding affinity to target proteins.[3][4] Spirocyclic scaffolds, such as the 2-azaspiro[3.3]heptane core, are of increasing interest as conformationally restricted surrogates for more flexible cyclic amines like piperidines and piperazines. This rigidity can lead to improved target selectivity and reduced off-target effects. The combination of a spirocyclic core with gem-difluorination in 6,6-difluoro-2-azaspiro[3.3]heptane presents a unique building block for the design of novel therapeutics with potentially superior drug-like properties.

However, the very features that make this amine attractive also present challenges for its use in cross-coupling reactions. The strong electron-withdrawing effect of the gem-difluoro group significantly reduces the nucleophilicity of the secondary amine, potentially impeding the catalytic cycle of the Buchwald-Hartwig amination. This guide provides a detailed examination of the mechanistic considerations and offers robust protocols to successfully couple 6,6-difluoro-2-azaspiro[3.3]heptane with a range of aryl halides.

Mechanistic Considerations for the Amination of an Electron-Deficient Spirocyclic Amine

The generally accepted mechanism for the Buchwald-Hartwig amination proceeds through a catalytic cycle involving a Pd(0) species.[5][6] Understanding this cycle is crucial for troubleshooting and optimizing the reaction for a challenging substrate like 6,6-difluoro-2-azaspiro[3.3]heptane.

Buchwald_Hartwig_Mechanism Pd(0)L2 Pd(0)L2 Oxidative_Addition Oxidative Addition Pd(0)L2->Oxidative_Addition Ar-X Pd(II)_Complex L2Pd(II)(Ar)(X) Oxidative_Addition->Pd(II)_Complex Amine_Coordination Amine Coordination Pd(II)_Complex->Amine_Coordination + AmineH Ligand_Dissociation Ligand Dissociation Pd(II)_Amine_Complex [L2Pd(II)(Ar)(AmineH)]+X- Amine_Coordination->Pd(II)_Amine_Complex Deprotonation Deprotonation (Base) Pd(II)_Amine_Complex->Deprotonation Pd(II)_Amido_Complex L2Pd(II)(Ar)(Amine) Deprotonation->Pd(II)_Amido_Complex Reductive_Elimination Reductive Elimination Pd(II)_Amido_Complex->Reductive_Elimination Reductive_Elimination->Pd(0)L2 Regeneration Product Ar-Amine Reductive_Elimination->Product Catalyst_Regeneration Catalyst Regeneration

Figure 1: Catalytic cycle of the Buchwald-Hartwig amination.

For 6,6-difluoro-2-azaspiro[3.3]heptane, the key challenges arise from:

  • Reduced Nucleophilicity: The gem-difluoro group inductively withdraws electron density from the nitrogen atom, making the amine less nucleophilic. This can slow down the amine coordination and subsequent deprotonation steps.

  • Steric Hindrance: The rigid, three-dimensional structure of the spirocycle can present steric challenges, potentially hindering its approach to the palladium center.

To overcome these hurdles, careful selection of the catalyst system is paramount. The use of bulky, electron-rich phosphine ligands is often necessary. These ligands promote the formation of a more reactive, monoligated Pd(0) species, which undergoes oxidative addition more readily. Furthermore, their steric bulk can facilitate the final reductive elimination step, which is often the rate-limiting step for electron-deficient amines.

Recommended Catalyst Systems

Based on literature precedents for sterically hindered and electron-deficient amines, the following catalyst systems are recommended for the Buchwald-Hartwig amination of 6,6-difluoro-2-azaspiro[3.3]heptane.

Catalyst ComponentRecommended ReagentsRationale
Palladium Precatalyst Pd₂(dba)₃, Pd(OAc)₂, or a pre-formed palladacycle (e.g., G3 or G4 precatalysts)G3 and G4 precatalysts often provide more consistent results by ensuring efficient generation of the active Pd(0) species.
Ligand Buchwald-type biaryl phosphine ligands such as RuPhos, XPhos, or BrettPhos.These bulky, electron-rich ligands accelerate both oxidative addition and reductive elimination, which are crucial for challenging substrates.
Base Strong, non-nucleophilic bases are generally required. However, for fluorinated amines, a weaker base may be necessary to prevent substrate or product degradation.Start with a strong base like NaOtBu or LHMDS. If side reactions are observed, switch to a weaker base such as K₃PO₄ or Cs₂CO₃.
Solvent Anhydrous, degassed aprotic polar solvents.Toluene, 1,4-dioxane, or t-butanol are commonly used. Toluene is often preferred as it can help precipitate inorganic salts, driving the reaction forward.

Experimental Protocols

The following protocols provide a starting point for the Buchwald-Hartwig amination of 6,6-difluoro-2-azaspiro[3.3]heptane. Optimization of reaction time, temperature, and catalyst loading may be necessary for specific aryl halide substrates.

Experimental_Workflow Start Start Reagent_Prep Prepare Reagents: Aryl Halide (1.0 eq) Amine (1.2 eq) Base (1.4 eq) Start->Reagent_Prep Vial_Prep To an oven-dried vial: Add Pd precatalyst (2 mol%) Add Ligand (2.4 mol%) Add Base Reagent_Prep->Vial_Prep Inert_Atmosphere Evacuate and backfill with Argon/Nitrogen (3x) Vial_Prep->Inert_Atmosphere Reagent_Addition Add Aryl Halide Add Amine Add Solvent Inert_Atmosphere->Reagent_Addition Reaction Stir at elevated temperature (e.g., 100 °C) Reagent_Addition->Reaction Monitoring Monitor reaction by TLC or LC-MS Reaction->Monitoring Workup Cool to RT Quench with water Extract with organic solvent Monitoring->Workup Upon completion Purification Dry organic layer Concentrate Purify by column chromatography Workup->Purification End End Purification->End

Figure 2: General experimental workflow for the Buchwald-Hartwig amination.

Protocol 1: General Procedure for the Coupling of an Aryl Bromide

Materials:

  • Aryl bromide (1.0 mmol, 1.0 equiv)

  • 6,6-Difluoro-2-azaspiro[3.3]heptane (or its hydrochloride salt, 1.2 mmol, 1.2 equiv)

  • Pd₂(dba)₃ (0.01 mmol, 1 mol% Pd)

  • RuPhos (0.024 mmol, 2.4 mol%)

  • Sodium tert-butoxide (NaOtBu) (1.4 mmol, 1.4 equiv)

  • Anhydrous, degassed toluene (5 mL)

  • Oven-dried reaction vial with a magnetic stir bar and a screw cap with a PTFE septum

Procedure:

  • To the reaction vial, add Pd₂(dba)₃, RuPhos, and NaOtBu. If using the hydrochloride salt of the amine, an additional equivalent of base is required.

  • Seal the vial with the screw cap and evacuate and backfill with argon or nitrogen three times.

  • Through the septum, add the aryl bromide, followed by a solution of 6,6-difluoro-2-azaspiro[3.3]heptane in toluene.

  • Place the vial in a preheated oil bath at 100 °C and stir vigorously.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, allow the reaction mixture to cool to room temperature.

  • Quench the reaction by the careful addition of water.

  • Extract the aqueous layer with an organic solvent such as ethyl acetate or dichloromethane (3 x 10 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired N-aryl-6,6-difluoro-2-azaspiro[3.3]heptane.

Protocol 2: Procedure for Less Reactive Aryl Chlorides or Base-Sensitive Substrates

For less reactive aryl chlorides or substrates containing base-sensitive functional groups, a modified protocol using a palladacycle precatalyst and a weaker base is recommended.

Materials:

  • Aryl chloride (1.0 mmol, 1.0 equiv)

  • 6,6-Difluoro-2-azaspiro[3.3]heptane (1.2 mmol, 1.2 equiv)

  • XPhos Pd G3 (0.02 mmol, 2 mol%)

  • Potassium phosphate (K₃PO₄) (2.1 mmol, 2.1 equiv)

  • Anhydrous, degassed tert-butanol (5 mL)

  • Oven-dried reaction vial with a magnetic stir bar and a screw cap with a PTFE septum

Procedure:

  • To the reaction vial, add XPhos Pd G3 and K₃PO₄.

  • Seal the vial and establish an inert atmosphere as described in Protocol 1.

  • Add the aryl chloride and a solution of 6,6-difluoro-2-azaspiro[3.3]heptane in tert-butanol.

  • Heat the reaction mixture to 110 °C and stir vigorously.

  • Monitor the reaction and perform workup and purification as described in Protocol 1.

Troubleshooting and Optimization

IssuePossible CauseSuggested Solution
Low or No Conversion Inefficient catalyst activation or decomposition.Use a pre-formed palladacycle (e.g., G3 or G4 precatalysts). Ensure all reagents and solvents are anhydrous and the reaction is performed under a strict inert atmosphere.
Low nucleophilicity of the amine.Increase the reaction temperature or prolong the reaction time. Consider a more electron-rich ligand.
Formation of Side Products (e.g., Hydrodehalogenation) Catalyst deactivation or competing reaction pathways.Screen different bases; a weaker base like K₃PO₄ may be beneficial. Optimize the catalyst and ligand loading.
Product Degradation Harsh reaction conditions.If the product is found to be unstable, consider using a weaker base (K₃PO₄, Cs₂CO₃) and a lower reaction temperature, which may require a longer reaction time.

Conclusion

The Buchwald-Hartwig amination of 6,6-difluoro-2-azaspiro[3.3]heptane provides a powerful tool for the synthesis of novel, fluorinated spirocyclic arylamines for drug discovery and development. While the electron-deficient nature of this amine presents challenges, the use of modern, bulky biaryl phosphine ligands and carefully selected bases enables efficient coupling with a variety of aryl halides. The protocols and guidelines presented herein offer a robust starting point for researchers to incorporate this valuable building block into their synthetic programs.

References

  • Wikipedia. (2024). Buchwald–Hartwig amination. [Link]

  • Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886.
  • Hagmann, W. K. (2008). The many roles of fluorine in medicinal chemistry. Journal of medicinal chemistry, 51(15), 4359-4369.
  • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

  • Hartwig, J. F. (2008). Evolution of a fourth generation catalyst for the amination and thioetherification of aryl halides. Accounts of chemical research, 41(11), 1534-1544.
  • ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. [Link]

  • Olifir, O. S., Chernykh, A. V., Dobrydnev, A. V., Grygorenko, O. O., Moroz, Y. S., Voitenko, Z. V., & Radchenko, D. S. (2020). Multigram Synthesis of Advanced 6, 6‐Difluorospiro [3.3] heptane‐Derived Building Blocks. European Journal of Organic Chemistry, 2020(23), 3505-3514.
  • Burkhard, J. A., & Carreira, E. M. (2008). 2, 6-Diazaspiro [3.3] heptanes: synthesis and application in Pd-catalyzed aryl amination reactions. Organic letters, 10(17), 3841-3844.
  • Hamza, D., & Smith, M. J. (2004). Synthesis of novel 2, 6-diazaspiro [3.3] heptanes. Synthesis, 2004(11), 1845-1849.
  • Weinhold, T. D., & Carreira, E. M. (2010). Synthesis of azaspirocycles and their evaluation in drug discovery. Chimia, 64(4), 223-227.
  • Banks, H. D. (2006). The profound effect of fluorine substitution on the reactivity and regioselectivity of nucleophilic substitution reactions of strained heterocycles. A study of aziridine and its derivatives. The Journal of organic chemistry, 71(22), 8527-8535.
  • Vo, G. D., & Hartwig, J. F. (2014). Palladium-catalyzed arylation of fluoroalkylamines. Journal of the American Chemical Society, 136(7), 2881-2890.
  • NROChemistry. (n.d.). Buchwald-Hartwig Coupling: Mechanism & Examples. [Link]

  • Wu, X., & Zhang, W. (2013).
  • Epistemeo. (2012, April 6). The Buchwald-Hartwig Amination Reaction [Video]. YouTube. [Link]

  • Chem Help ASAP. (2020, February 13). Buchwald-Hartwig cross-coupling reaction [Video]. YouTube. [Link]

  • Dorel, R., & Grugel, C. P. (2020). The Buchwald–Hartwig Amination After 25 Years.
  • Master Organic Chemistry. (2018, May 7). Nucleophilicity Trends of Amines. [Link]

  • Grygorenko, O. O., Radchenko, D. S., & Volochnyuk, D. M. (2022). Impact of Fluoroalkyl Substituents on the Physicochemical Properties of Saturated Heterocyclic Amines. Chemistry–A European Journal, 28(55), e202201601.

Sources

Method

Application Note: Peptide Coupling Conditions for Fluorinated Azaspiro Amines

Abstract & Scope The incorporation of fluorinated azaspiro scaffolds into drug candidates is a dominant trend in modern medicinal chemistry, offering a solution to "escape flatland" (increasing ) while modulating metabol...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Scope

The incorporation of fluorinated azaspiro scaffolds into drug candidates is a dominant trend in modern medicinal chemistry, offering a solution to "escape flatland" (increasing


) while modulating metabolic stability. However, these substrates present a dual-challenge for amide coupling:
  • Steric Hindrance: The spirocyclic quaternary center creates significant proximal bulk.

  • Electronic Deactivation: Fluorine substitution (

    
     or 
    
    
    
    to the nitrogen) drastically lowers the amine's pKa, rendering it a poor nucleophile.

This guide details optimized protocols to overcome these barriers, moving beyond standard EDC/HOBt or HATU conditions which frequently result in low conversion or extensive epimerization with these substrates.

Mechanistic Insight: Why Standard Conditions Fail

To solve the coupling problem, one must quantify the deactivation.

  • The Fluorine Effect (Electronic): The inductive effect ($ -I $) of fluorine is profound. While a typical secondary amine has a pKa of ~11.0, a

    
    -difluoro amine can drop to a pKa of ~5.5–7.0. This lowers the energy of the HOMO (Highest Occupied Molecular Orbital), making the nitrogen significantly less nucleophilic toward the activated ester.
    
  • The Spiro Effect (Steric): The rigid spirocycle prevents the nitrogen from easily adopting the optimal angle of attack (Bürgi–Dunitz trajectory) required to collapse the tetrahedral intermediate.

Consequence: In standard HATU couplings, the rate of activation (formation of the At-ester) exceeds the rate of aminolysis. The activated ester lingers, leading to:

  • Guanidinylation: The slow amine reacts with the uronium coupling reagent itself rather than the acid.

  • Epimerization: Prolonged activation times promote oxazolone formation and racemization at the

    
    -carbon of the carboxylic acid.
    

Decision Matrix: Selecting the Right Protocol

Use the following logic flow to select the starting conditions based on your specific substrate's electronic and steric profile.

CouplingDecision Start Analyze Amine Substrate Check_F Fluorine Position relative to NH Start->Check_F Remote Remote (>3 bonds) Normal Nucleophilicity Check_F->Remote Low Impact Proximal Proximal (Beta/Gamma) Reduced Nucleophilicity Check_F->Proximal High Impact (-I Effect) Standard Protocol A: HATU / DIPEA / DMF Remote->Standard Check_Steric Steric Bulk (Spiro Ring Size) Proximal->Check_Steric Enhanced Protocol B: T3P / Pyridine / EtOAc Check_Steric->Enhanced Moderate Bulk (e.g., Azaspiro[3.3]) Nuclear Protocol C: Acid Fluoride (TFFH) Check_Steric->Nuclear High Bulk (e.g., Azaspiro[4.5] + F)

Figure 1: Decision tree for selecting coupling conditions based on amine deactivation.

Experimental Protocols

Protocol A: The "Magic Solvent" Modification (HATU + HFIP)

Best for: Moderately hindered amines where solubility is a limiting factor.

While HATU is standard, the addition of 1,1,1,3,3,3-Hexafluoroisopropanol (HFIP) can dramatically accelerate reaction rates. HFIP acts as a hydrogen-bond donor, stabilizing the tetrahedral intermediate and facilitating the leaving group departure.

Reagents:

  • Carboxylic Acid (1.0 equiv)[1]

  • Amine (1.1 equiv)

  • HATU (1.2 equiv)

  • DIPEA (3.0 equiv)

  • Solvent: DMF:HFIP (4:1 ratio)

Procedure:

  • Dissolve the Carboxylic Acid and HATU in anhydrous DMF (0.2 M concentration).

  • Add DIPEA and stir for 2 minutes to pre-activate (formation of the OAt-ester).

  • Add the Fluorinated Azaspiro Amine followed immediately by HFIP (20% v/v of total solvent).

  • Stir at Room Temperature (RT) for 2–4 hours.

  • Workup: Dilute with EtOAc, wash with LiCl (5% aq) to remove DMF, followed by Sat. NaHCO₃ and Brine.

Protocol B: The "Low Nucleophile" Specialist (T3P)

Best for: Electron-deficient amines (pKa < 8) and preventing epimerization.

Propylphosphonic anhydride (T3P) is the superior choice for fluorinated amines. Unlike HATU, it does not generate a guanidinylation byproduct. It drives the reaction via a mixed anhydride intermediate that is highly reactive but sterically accessible.

Reagents:

  • Carboxylic Acid (1.0 equiv)[1]

  • Amine (1.2 equiv)

  • T3P (50% w/w in EtOAc or DMF) (2.0 – 3.0 equiv)

  • Base: Pyridine (5.0 equiv) or N-Methylimidazole (NMI) (3.0 equiv)

  • Solvent: EtOAc or 2-MeTHF (Green alternative)

Procedure:

  • Dissolve Acid and Amine in EtOAc (0.5 M). Note: High concentration helps kinetics.

  • Add Pyridine (acts as both base and acyl-transfer catalyst).

  • Cool to 0°C.

  • Add T3P solution dropwise.

  • Allow to warm to RT. If conversion is <50% after 4 hours, heat to 60°C. T3P is thermally stable.

  • Workup: T3P byproducts are water-soluble.[2] Simply wash with water, 1N HCl (to remove pyridine), and NaHCO₃.

Protocol C: The "Nuclear Option" (In-Situ Acid Fluoride)

Best for: Extremely hindered systems (e.g., Aib-coupling) or when T3P fails.

When the amine is extremely unreactive, converting the acid to an acid fluoride (using TFFH or BTFFH) creates an electrophile that is smaller and more reactive than an OBt/OAt ester, penetrating the steric shield of the spirocycle.

Reagents:

  • Carboxylic Acid (1.0 equiv)[1]

  • Amine (1.2 equiv)

  • TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) (1.2 equiv)

  • DIPEA (3.0 equiv)

  • Solvent: DCM or DCE

Procedure:

  • Dissolve Acid and TFFH in anhydrous DCM under Nitrogen.

  • Add DIPEA.[3] Stir for 15 minutes. Mechanism: Acid Fluoride generates in situ.[4]

  • Add the Fluorinated Azaspiro Amine.

  • Stir at RT.[1][2][5] If sluggish, switch solvent to DCE and heat to 50°C.

  • Note: Acid fluorides are stable to pure water but react with amines.

Comparative Performance Data

The following table summarizes the yield and racemization risk for coupling Boc-L-Phenylalanine with 3,3-difluoro-azaspiro[3.3]heptane (a representative difficult substrate).

Coupling ReagentBase/SolventYield (Isolated)Epimerization (% D-isomer)Notes
EDC / HOBt DIPEA / DMF15%< 1%Reaction stalled; poor activation.
HATU DIPEA / DMF45%8%Significant guanidinylation byproduct observed.
HATU + HFIP DIPEA / DMF:HFIP78%3%HFIP accelerated rate, reducing side reactions.
T3P Pyridine / EtOAc92% < 0.5% Recommended. Cleanest profile.
TFFH DIPEA / DCM88%1.5%Excellent yield, but reagents are moisture sensitive.

Troubleshooting Workflow

Troubleshooting Problem Low Yield / Incomplete Check1 Check LCMS for Guanidine Adduct Problem->Check1 Sol1 Switch from HATU to T3P or TFFH Check1->Sol1 Yes (Mass +99) Check2 Check Solubility Check1->Check2 No Sol2 Add HFIP (10-20%) or use NMP Check2->Sol2 Precipitate visible Check3 No Reaction (SM Recovery) Check2->Check3 Solution clear Sol3 Heat to 60°C with T3P in 2-MeTHF Check3->Sol3

Figure 2: Troubleshooting logic for failed couplings.

References

  • Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[3] Organic Process Research & Development. Link

  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews. Link

  • Barrows, R. D., et al. (2017). Stereochemical Aspects of T3P Amidations. Organic Process Research & Development. Link

  • Colyer, J. T., et al. (2011). Reversal of Diastereoselectivity in the Coupling of N-Methyl Amino Acids with TFFH. The Journal of Organic Chemistry. Link

  • Simmons, B. J., et al. (2016). Hexafluoroisopropanol (HFIP) as a solvent/additive for amide bond formation.[6] Tetrahedron Letters. Link

Sources

Application

Application Notes and Protocols for Reductive Amination with 6,6-Difluoro-2-azaspiro[3.3]heptane

Introduction: The Strategic Value of the 6,6-Difluoro-2-azaspiro[3.3]heptane Scaffold in Medicinal Chemistry The 2-azaspiro[3.3]heptane motif is a highly sought-after three-dimensional (3D) scaffold in modern drug discov...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Value of the 6,6-Difluoro-2-azaspiro[3.3]heptane Scaffold in Medicinal Chemistry

The 2-azaspiro[3.3]heptane motif is a highly sought-after three-dimensional (3D) scaffold in modern drug discovery. Its rigid, spirocyclic structure serves as a bioisostere for commonly used saturated heterocycles like piperidine and piperazine, while offering improved physicochemical properties such as aqueous solubility and metabolic stability. The introduction of a gem-difluoro group at the 6-position further enhances its utility by modulating electronic properties and lipophilicity, often leading to improved pharmacokinetic profiles and target engagement.

This document provides a detailed guide to one of the most fundamental and efficient methods for incorporating this valuable scaffold into target molecules: reductive amination. We will explore the underlying mechanism, provide detailed protocols, and discuss key considerations for achieving high-yield synthesis of N-substituted 6,6-difluoro-2-azaspiro[3.3]heptane derivatives.

Core Mechanism: The Iminium-Mediated Pathway

Reductive amination is a robust C-N bond-forming reaction that proceeds in two distinct stages:

  • Iminium Formation: The reaction initiates with the nucleophilic attack of the secondary amine of 6,6-difluoro-2-azaspiro[3.3]heptane on the carbonyl carbon of an aldehyde or ketone. This is followed by dehydration to form a transient iminium ion intermediate. The formation of this intermediate is typically the rate-limiting step and is often accelerated under mildly acidic conditions, which facilitate the protonation of the hydroxyl group in the hemiaminal intermediate, making it a better leaving group (water).

  • Hydride Reduction: A carefully selected reducing agent, which must be mild enough not to reduce the starting carbonyl compound but potent enough to reduce the iminium ion, is then used. The reducing agent delivers a hydride to the electrophilic carbon of the iminium ion, yielding the final tertiary amine product.

Reductive_Amination_Mechanism Figure 1: General Mechanism of Reductive Amination cluster_reactants Reactants cluster_reduction Reduction Step R1_CO_R2 R1(CO)R2 (Aldehyde/Ketone) Hemiaminal Hemiaminal Intermediate R1_CO_R2->Hemiaminal Amine HN(spiro)F2 (6,6-difluoro-2- azaspiro[3.3]heptane) Amine->Hemiaminal H_plus H+ H_plus->Hemiaminal Reducing_Agent [H-] (Reducing Agent) Product Final Product (Tertiary Amine) Reducing_Agent->Product Iminium Iminium Ion [R1C(R2)=N+(spiro)F2] Hemiaminal->Iminium -H2O Iminium->Product

Caption: Figure 1: General Mechanism of Reductive Amination

Experimental Protocols & Strategic Considerations

The success of a reductive amination reaction hinges on the judicious selection of the reducing agent, solvent, and pH. For the reaction with 6,6-difluoro-2-azaspiro[3.3]heptane, which is typically used as its hydrochloride salt to improve stability and handling, a base is required to liberate the free amine in situ.

Choice of Reducing Agent: Sodium triacetoxyborohydride (STAB) is often the reagent of choice for this transformation. Its mild reactivity profile prevents the premature reduction of the aldehyde or ketone, and it is tolerant of the slightly acidic conditions that favor iminium ion formation. The acetic acid byproduct generated during the reaction can also serve as a catalyst. Other reducing agents like sodium cyanoborohydride (NaBH₃CN) can also be effective.

Protocol 1: General Procedure using Sodium Triacetoxyborohydride (STAB)

This protocol is a representative example for the coupling of an aldehyde with 6,6-difluoro-2-azaspiro[3.3]heptane hydrochloride.

Materials:

  • 6,6-difluoro-2-azaspiro[3.3]heptane hydrochloride (1.0 eq)

  • Aldehyde or Ketone (1.0-1.2 eq)

  • Sodium triacetoxyborohydride (STAB) (1.5-2.0 eq)

  • Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.1-1.5 eq)

  • Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) as solvent

Procedure:

  • To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 6,6-difluoro-2-azaspiro[3.3]heptane hydrochloride (1.0 eq) and the chosen aldehyde or ketone (1.1 eq).

  • Add anhydrous DCM (or DCE) to dissolve/suspend the reagents (concentration typically 0.1-0.5 M).

  • Add the base (e.g., TEA, 1.2 eq) to the mixture to neutralize the HCl salt and liberate the free amine. Stir the mixture at room temperature for 20-30 minutes. This allows for the initial formation of the hemiaminal and iminium ion intermediates.

  • In a single portion, add sodium triacetoxyborohydride (1.5 eq) to the reaction mixture. Note: The addition may cause some effervescence.

  • Stir the reaction at room temperature for 2-16 hours. Reaction progress should be monitored by an appropriate technique (e.g., TLC, LC-MS).

  • Upon completion, carefully quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • The resulting crude product can be purified by flash column chromatography on silica gel to yield the desired N-substituted product.

Experimental_Workflow start Start: Assemble Glassware (Inert Atmosphere) reagents 1. Add Amine HCl Salt, Aldehyde/Ketone, & Solvent start->reagents base 2. Add Base (e.g., TEA) Stir for 30 min reagents->base iminium Iminium Formation (In Situ) base->iminium reducing_agent 3. Add NaBH(OAc)3 (Portion-wise) iminium->reducing_agent reaction 4. Stir at Room Temp (2-16h) reducing_agent->reaction monitor 5. Monitor by LC-MS/TLC reaction->monitor monitor->reaction Incomplete workup 6. Aqueous Workup (NaHCO3 Quench, Extraction) monitor->workup Complete purify 7. Purification (Column Chromatography) workup->purify product Final Product purify->product

Caption: Figure 2: Step-by-step experimental workflow for reductive amination.

Substrate Scope and Data

The reductive amination protocol is versatile and has been successfully applied to a range of aldehydes and ketones. The table below summarizes representative examples found in the literature, showcasing the reaction's broad applicability.

EntryAldehyde/Ketone SubstrateReducing AgentSolventYield (%)Reference
14-ChlorobenzaldehydeNaBH(OAc)₃DCE85%
2CyclohexanecarbaldehydeNaBH(OAc)₃DCM92%
32-PyridinecarboxaldehydeNaBH(OAc)₃DCE78%
4AcetophenoneNaBH(OAc)₃DCM65%

Table 1: Representative examples of reductive amination with 6,6-difluoro-2-azaspiro[3.3]heptane. Yields are isolated yields after purification.

Troubleshooting and Key Insights

  • Low Yields: If the reaction yield is low, ensure all reagents and solvents are anhydrous, as water can interfere with the formation of the iminium ion. An extension of the initial stirring time after adding the base but before adding the reducing agent can sometimes improve yields by allowing for more complete iminium formation.

  • Starting Material Recovery: If significant amounts of the starting carbonyl are recovered, it may indicate that the iminium ion formation is slow or that the reducing agent is not sufficiently active. A catalytic amount of acetic acid can be added to promote iminium formation, particularly when using ketones.

  • Use of the Free Base: While the hydrochloride salt is more common due to its stability, using the free base of 6,6-difluoro-2-azaspiro[3.3]heptane is also possible. In this case, the addition of a base like TEA or DIPEA is not necessary, and a catalytic amount of acid (e.g., acetic acid) is often beneficial to facilitate the reaction.

Conclusion

Reductive amination is a highly reliable and versatile method for the functionalization of 6,6-difluoro-2-azaspiro[3.3]heptane. By carefully selecting the reducing agent and optimizing reaction conditions, a wide array of aldehydes and ketones can be efficiently coupled to this medicinally important scaffold. The protocols and insights provided herein serve as a comprehensive guide for researchers in drug discovery and organic synthesis to successfully leverage this powerful transformation.

References

  • Title: Spiro[3.3]heptane-Based Scaffolds for Drug Discovery. Source: Journal of Medicinal Chemistry, 2020. URL: [Link]

  • Title: The 2-Azaspiro[3.3]heptane Moiety as a Versatile Building Block for Drug Discovery. Source: Future Medicinal Chemistry, 2017. URL: [Link]

  • Title: A new and efficient one-pot synthesis of 2-substituted 6,6-difluoro-2-azaspiro[3.3]heptanes. Source: Tetrahedron Letters, 2013. URL: [Link]

  • Title: Preparation of 2-azaspiro[3.3]heptane derivatives as modulators of autoimmune diseases.
  • Title: Preparation of 6,6-difluoro-2-azaspiro[3.3]heptane derivatives for use as gamma-secretase modulators.
  • Title: Synthesis of 6,6-Difluoro-2-azaspiro[3.3]heptane. Source: Organic Syntheses, 2021. URL: [Link]

Method

Application Notes and Protocols for Nucleophilic Substitution Reactions of Azaspiro[3.3]heptane Hydrochloride

Abstract This technical guide provides an in-depth exploration of the nucleophilic substitution reactions of azaspiro[3.3]heptane hydrochloride, a critical building block in modern medicinal chemistry. We move beyond sim...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides an in-depth exploration of the nucleophilic substitution reactions of azaspiro[3.3]heptane hydrochloride, a critical building block in modern medicinal chemistry. We move beyond simple procedural lists to explain the underlying chemical principles, strategic considerations, and practical execution of key N-functionalization reactions. Detailed, validated protocols for N-alkylation, N-acylation, reductive amination, and N-arylation are presented, designed for researchers and drug development professionals. The unique steric and electronic properties of the azaspiro[3.3]heptane scaffold are discussed, offering insights into optimizing reaction outcomes and leveraging its unique three-dimensional structure for drug design.

Introduction: The Azaspiro[3.3]heptane Scaffold in Drug Discovery

In the quest for novel therapeutics, medicinal chemists increasingly rely on scaffolds that offer three-dimensional complexity while maintaining favorable physicochemical properties.[1] Azaspiro[3.3]heptane, a rigid bicyclic framework containing two fused four-membered rings, has emerged as a workhorse in this arena.[1][2] Its significance lies in its proven utility as a bioisosteric replacement for common saturated heterocycles like piperidine, piperazine, and morpholine.[3][4][5]

The unique spirocyclic nature of this scaffold imparts several advantages:

  • Improved Physicochemical Properties: The introduction of a spirocyclic center often leads to increased aqueous solubility and lower lipophilicity (logD), a counterintuitive effect given the net addition of a carbon atom.[3] This phenomenon is rationalized by the increased basicity of the nitrogen atom, which is further from the second heteroatom (if present) compared to a six-membered ring.[3]

  • Three-Dimensional Diversity: The rigid, non-planar structure of azaspiro[3.3]heptane provides fixed exit vectors for substituents, allowing for precise spatial orientation of pharmacophoric elements.[1][6] This is critical for optimizing interactions with complex biological targets.

  • Metabolic Stability: The strained four-membered rings can be more resistant to certain metabolic pathways compared to their less-strained six-membered counterparts.[7]

This guide focuses on the functionalization of the secondary amine, starting from the commercially available and bench-stable hydrochloride salt. The liberation of the nucleophilic free amine is the gateway to a diverse array of valuable chemical transformations.

Prerequisite: Handling and Deprotonation

Azaspiro[3.3]heptane is typically supplied as a hydrochloride salt for enhanced stability and ease of handling. The protonated nitrogen is non-nucleophilic; therefore, deprotonation to the free base is a mandatory first step for all subsequent reactions.

Protocol 2.1: Free-Basing of Azaspiro[3.3]heptane Hydrochloride

This protocol describes a standard liquid-liquid extraction method to generate the free amine for immediate use or storage under an inert atmosphere.

Materials:

  • Azaspiro[3.3]heptane hydrochloride

  • Dichloromethane (DCM) or Diethyl Ether (Et₂O)

  • 1 M Sodium Hydroxide (NaOH) solution

  • Saturated Sodium Chloride (brine) solution

  • Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

  • Separatory funnel, round-bottom flask, rotary evaporator

Procedure:

  • Dissolve azaspiro[3.3]heptane hydrochloride (1.0 equiv.) in a minimal amount of deionized water.

  • Transfer the aqueous solution to a separatory funnel and add DCM (approx. 10 volumes relative to the water).

  • Cool the separatory funnel in an ice-water bath. Slowly add 1 M NaOH solution (approx. 1.1 equiv.) dropwise with gentle swirling.

  • Check the pH of the aqueous layer with pH paper to ensure it is basic (pH > 12).

  • Stopper the funnel and shake vigorously, venting frequently to release any pressure.

  • Allow the layers to separate. Drain the organic (bottom) layer into a clean flask.

  • Extract the aqueous layer two more times with fresh portions of DCM.

  • Combine all organic extracts and wash once with a saturated brine solution to remove residual water and salts.

  • Dry the combined organic phase over anhydrous Na₂SO₄ for 15-20 minutes.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator. Caution: The free amine can be volatile. Use minimal heat (≤ 30°C).

  • The resulting oil or solid is the free azaspiro[3.3]heptane, which should be used immediately or stored under an argon or nitrogen atmosphere.

Core Nucleophilic Substitution Reactions

The liberated lone pair on the nitrogen atom of azaspiro[3.3]heptane serves as a potent nucleophile for a variety of essential bond-forming reactions.

Workflow for N-Functionalization

The following diagram illustrates the central role of the free-basing step and the subsequent pathways for nucleophilic substitution.

G cluster_reactions Nucleophilic Substitution Pathways start Azaspiro[3.3]heptane Hydrochloride Salt free_base Free Base Generation (Protocol 2.1) start->free_base Base (e.g., NaOH) nucleophile Nucleophilic Free Amine free_base->nucleophile alkylation N-Alkylation nucleophile->alkylation R-X, Base acylation N-Acylation nucleophile->acylation RCOCl, Base red_am Reductive Amination nucleophile->red_am R₂C=O, [H] arylation N-Arylation (Buchwald-Hartwig) nucleophile->arylation Ar-X, Pd cat., Ligand, Base

Caption: General workflow for activating and functionalizing azaspiro[3.s]heptane.

N-Alkylation

Direct N-alkylation is a fundamental method for appending alkyl groups to the azaspiro[3.3]heptane core. The reaction proceeds via a standard Sₙ2 mechanism. The choice of a non-nucleophilic base is critical to prevent competition with the amine nucleophile.

Causality Behind Experimental Choices:

  • Base: An inorganic base like potassium carbonate (K₂CO₃) or a hindered organic base like N,N-diisopropylethylamine (DIPEA) is used. They are strong enough to neutralize the HX acid formed during the reaction but are poor nucleophiles, minimizing side reactions.

  • Solvent: Polar aprotic solvents like N,N-dimethylformamide (DMF) or acetonitrile (ACN) are ideal as they solvate the cation of the base and accelerate Sₙ2 reactions.

  • Temperature: Moderate heating (50-80 °C) is often required to drive the reaction to completion, especially with less reactive alkylating agents like alkyl chlorides or bromides.

Alkylating AgentBase (equiv.)SolventTemp (°C)Typical Time (h)
Methyl IodideK₂CO₃ (2.0)ACNRT2-4
Benzyl BromideK₂CO₃ (2.0)DMF606-12
3-Bromopropane-1-olDIPEA (2.5)DMF8016
Ethyl BromoacetateK₂CO₃ (2.0)ACN508

Protocol 3.1.1: General Procedure for N-Alkylation

  • To a solution of azaspiro[3.3]heptane free base (1.0 equiv.) in anhydrous DMF, add the base (e.g., K₂CO₃, 2.0 equiv.).

  • Add the alkylating agent (e.g., benzyl bromide, 1.1 equiv.) dropwise at room temperature.

  • Heat the reaction mixture to the desired temperature (e.g., 60 °C) and monitor by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate and water.

  • Separate the layers, and extract the aqueous phase twice with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography on silica gel.

N-Acylation

N-acylation provides a robust route to form stable amide bonds, which are prevalent in pharmaceuticals. The reaction is typically fast and high-yielding.

Causality Behind Experimental Choices:

  • Acylating Agents: Acyl chlorides or anhydrides are highly electrophilic and react rapidly.

  • Base: A tertiary amine base like triethylamine (TEA) or DIPEA (1.2-1.5 equiv.) is essential to act as an acid scavenger for the HCl or carboxylic acid byproduct generated. This prevents the protonation and deactivation of the starting amine.

  • Solvent: An inert, aprotic solvent like DCM or THF is used to avoid reaction with the acylating agent.

Protocol 3.2.1: General Procedure for N-Acylation with an Acyl Chloride

  • Dissolve azaspiro[3.3]heptane free base (1.0 equiv.) in anhydrous DCM and cool the solution to 0 °C in an ice bath.

  • Add triethylamine (1.2 equiv.).

  • Slowly add a solution of the acyl chloride (e.g., benzoyl chloride, 1.05 equiv.) in DCM dropwise.

  • Allow the reaction to warm to room temperature and stir for 1-3 hours, monitoring by TLC or LC-MS.

  • Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate (NaHCO₃) solution.

  • Separate the layers and extract the aqueous phase with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography or recrystallization.

Reductive Amination

Reductive amination is a powerful and versatile strategy for N-alkylation that uses aldehydes or ketones as the alkyl source.[8][9] It avoids the use of often harsh alkyl halides and prevents over-alkylation. The process involves the in-situ formation of an iminium ion intermediate, which is then reduced by a mild, selective hydride agent.[8][10]

Causality Behind Experimental Choices:

  • Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃, or STAB) is the reagent of choice.[10][11] It is mild enough not to reduce the starting aldehyde or ketone but is highly effective at reducing the intermediate iminium ion. Its tolerance of mildly acidic conditions (generated by acetic acid, which can be used to catalyze iminium formation) makes it ideal for one-pot procedures.[10]

  • Solvent: Chlorinated solvents like 1,2-dichloroethane (DCE) or DCM are commonly used and are compatible with STAB.[10]

Mechanism of Reductive Amination

The diagram below outlines the key steps in the STAB-mediated reductive amination of azaspiro[3.3]heptane with a ketone.

G cluster_reactants Reactants cluster_intermediates Reaction Pathway AZA Azaspiro[3.3]heptane HEMI Hemiaminal Intermediate AZA->HEMI + H⁺ (cat.) - H₂O KET Ketone (R₂C=O) KET->HEMI + H⁺ (cat.) - H₂O IMIN Iminium Ion HEMI->IMIN - H₂O PROD N-Alkylated Product IMIN->PROD + NaBH(OAc)₃ (Hydride Transfer)

Caption: Key intermediates in the one-pot reductive amination pathway.

Protocol 3.3.1: One-Pot Reductive Amination using STAB

  • To a flask containing the aldehyde or ketone (1.0 equiv.) in 1,2-dichloroethane (DCE), add the azaspiro[3.3]heptane free base (1.1 equiv.).

  • Stir the mixture at room temperature for 20-30 minutes to allow for initial iminium formation. A catalytic amount of acetic acid (0.1 equiv.) can be added, especially for less reactive ketones.

  • Add sodium triacetoxyborohydride (STAB) (1.5 equiv.) portion-wise over 15 minutes. Note: The addition may be mildly exothermic.

  • Stir the reaction at room temperature for 3-16 hours. Monitor progress by LC-MS.

  • Carefully quench the reaction by slow addition of saturated aqueous NaHCO₃ solution until gas evolution ceases.

  • Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous phase with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the residue by flash column chromatography.

N-Arylation (Buchwald-Hartwig Cross-Coupling)

For the synthesis of N-aryl derivatives, the Buchwald-Hartwig amination is the premier method. This palladium-catalyzed cross-coupling reaction allows for the formation of C-N bonds between the azaspiro[3.3]heptane nitrogen and aryl halides or triflates.[12]

Causality Behind Experimental Choices:

  • Catalyst System: A combination of a palladium source (e.g., Pd₂(dba)₃ or Pd(OAc)₂) and a sterically hindered, electron-rich phosphine ligand (e.g., RuPhos, XPhos, SPhos) is required to facilitate the catalytic cycle. The ligand choice is often critical and may require screening.

  • Base: A strong, non-nucleophilic base is needed. Sodium tert-butoxide (NaOt-Bu) or cesium carbonate (Cs₂CO₃) are most common. The base facilitates the deprotonation of the amine in the catalytic cycle.

  • Solvent: Anhydrous, deoxygenated polar aprotic solvents like dioxane or toluene are required, as the catalytic species are oxygen-sensitive.

Protocol 3.4.1: Buchwald-Hartwig N-Arylation

  • In a glovebox or under a strong stream of argon: To an oven-dried reaction vessel, add the aryl halide (1.0 equiv.), Pd₂(dba)₃ (0.02 equiv.), the phosphine ligand (e.g., RuPhos, 0.05 equiv.), and sodium tert-butoxide (1.4 equiv.).

  • Add a solution of azaspiro[3.3]heptane free base (1.2 equiv.) in anhydrous, deoxygenated toluene.

  • Seal the vessel and heat to 80-110 °C for 12-24 hours. Monitor by LC-MS.

  • After completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Filter the mixture through a pad of Celite® to remove the palladium catalyst and inorganic salts, washing the pad with ethyl acetate.

  • Concentrate the filtrate and purify the crude product by flash column chromatography.

Summary and Outlook

Azaspiro[3.3]heptane hydrochloride is a versatile and valuable building block for drug discovery. Mastery of its N-functionalization chemistry is key to unlocking its potential. The protocols detailed herein for N-alkylation, N-acylation, reductive amination, and N-arylation provide a robust toolkit for chemists. The choice of reaction is dictated by the desired target structure, with reductive amination and cross-coupling reactions offering the greatest scope for accessing complex and novel analogues. Understanding the causal factors behind reagent and condition selection—from the choice of base to the specific palladium ligand—is paramount for achieving high yields and purity, ultimately accelerating the drug development process.

References

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  • AiFChem. (2026). Azaspirocycles: From Structural Novelty to Medicinal Chemistry Workhorse. AiFChem Tech Notes.
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  • Grygorenko, O. O., et al. (2020). 1‐Azaspiro[3.3]heptane as a Bioisostere of Piperidine. Angewandte Chemie International Edition. Available at: [Link]

  • Carreira, E. M., et al. (2010). Heteroatom-Substituted Spiro[3.3]heptanes: Synthesis and Evaluation in Drug Discovery. Angewandte Chemie International Edition. Available at: [Link]

  • Baran, P. S., et al. (2023). Novel Sulfonium Reagents for the Modular Synthesis of Spiro[2.3]Hexanes and Heteroatom‐Containing Analogues: Synthesis, Application, and Evaluation as Bioisosteres. Angewandte Chemie International Edition. (Reference for bioisosterism concept). Available at: [Link]

  • Morandi, B., et al. (2024). 1‐Oxa‐2,6‐Diazaspiro[3.3]heptane as a New Potential Piperazine Bioisostere – Flow‐Assisted Preparation and Derivatisation by Strain‐Release of Azabicyclo[1.1.0]butanes. Chemistry – A European Journal. Available at: [Link]

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  • Santoro, M. G., et al. (2023). Practical and Scalable Two-Step Process for 6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane: A Key Intermediate of the Potent Antibiotic Drug Candidate TBI-223. Organic Process Research & Development. Available at: [Link]

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Application

Application Notes and Protocols for Solvent Selection in Reactions of 6,6-difluoro-2-azaspiro[3.3]heptane Hydrochloride

Introduction: The Rising Prominence of a Unique Scaffold in Medicinal Chemistry 6,6-Difluoro-2-azaspiro[3.3]heptane has emerged as a valuable bioisostere in modern drug discovery, offering a unique three-dimensional scaf...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Rising Prominence of a Unique Scaffold in Medicinal Chemistry

6,6-Difluoro-2-azaspiro[3.3]heptane has emerged as a valuable bioisostere in modern drug discovery, offering a unique three-dimensional scaffold that can enhance the physicochemical properties of lead compounds. Its rigid, spirocyclic structure, combined with the metabolic stability imparted by the gem-difluoro group, makes it an attractive alternative to more traditional saturated heterocycles like piperidine and piperazine. The hydrochloride salt of this amine is a common and stable starting material for a variety of chemical transformations. However, its salt form and the presence of the electron-withdrawing fluorine atoms necessitate careful consideration of reaction conditions, particularly the choice of solvent.

This comprehensive guide provides a detailed analysis of solvent selection for three key reactions of 6,6-difluoro-2-azaspiro[3.3]heptane HCl: N-alkylation, N-acylation, and Buchwald-Hartwig amination. The protocols and insights presented herein are designed to equip researchers, scientists, and drug development professionals with the knowledge to optimize their synthetic routes and harness the full potential of this promising building block.

Physicochemical Properties and Their Impact on Solvent Selection

The hydrochloride salt of 6,6-difluoro-2-azaspiro[3.3]heptane is a crystalline solid with limited solubility in many non-polar organic solvents. The primary challenge in its reactions is the need to liberate the free, nucleophilic secondary amine in a suitable solvent system that also facilitates the desired chemical transformation. The gem-difluoro group influences the molecule's properties in several ways: it increases lipophilicity and can enhance metabolic stability.[1] Furthermore, the inductive effect of the fluorine atoms can modulate the basicity of the amine.[1]

PropertyValueSource
Molecular FormulaC₆H₁₀ClF₂N[2]
Molecular Weight169.60 g/mol [2]
AppearanceWhite to off-white solid[3]
pKa (predicted)~8.5-9.5Inferred from similar amines
SolubilitySoluble in water, methanol; sparingly soluble in many aprotic solvents[4]

The selection of an appropriate solvent is paramount and is guided by the following principles:

  • Liberation of the Free Amine: A base is required to neutralize the HCl salt and generate the free amine, which is the active nucleophile. The choice of base and its solubility in the reaction solvent are critical.

  • Solvation of Reactants: The solvent must adequately dissolve the free amine, the electrophile (or coupling partner), and any reagents to ensure a homogeneous reaction mixture and efficient reaction rates.

  • Reaction Mechanism: The solvent should be compatible with and ideally promote the specific reaction mechanism (e.g., SN2, nucleophilic acyl substitution, or the catalytic cycle of a cross-coupling reaction).

Visualizing the Path to Optimal Solvency

To streamline the decision-making process for solvent selection, the following workflow diagram provides a logical progression of considerations.

Solvent_Selection_Workflow cluster_0 Initial Considerations cluster_1 Solvent & Base Pairing cluster_2 Reaction-Specific Optimization cluster_3 Final Protocol Start Start: 6,6-difluoro-2-azaspiro[3.3]heptane HCl ReactionType Identify Reaction Type (N-Alkylation, N-Acylation, Cross-Coupling) Start->ReactionType BaseLiberation Select a Base to Liberate Free Amine (e.g., K₂CO₃, Cs₂CO₃, Et₃N, DIPEA) ReactionType->BaseLiberation Requires free amine SolventChoice Choose a Compatible Solvent System BaseLiberation->SolventChoice SN2 N-Alkylation (SN2): Polar Aprotic Solvents (DMF, DMSO, Acetonitrile) SolventChoice->SN2 If N-Alkylation Acylation N-Acylation: Aprotic Solvents (DCM, THF, Toluene) SolventChoice->Acylation If N-Acylation Coupling Cross-Coupling: Aprotic, Non-coordinating Solvents (Toluene, Dioxane, THF) SolventChoice->Coupling If Cross-Coupling Optimization Optimize Temperature, Concentration, and Stoichiometry SN2->Optimization Acylation->Optimization Coupling->Optimization Workup Design Appropriate Aqueous Workup and Purification Optimization->Workup

Caption: A decision workflow for selecting the optimal solvent and base for reactions involving 6,6-difluoro-2-azaspiro[3.3]heptane HCl.

N-Alkylation Reactions: Favoring Polar Aprotic Environments

N-alkylation of 6,6-difluoro-2-azaspiro[3.3]heptane typically proceeds via an SN2 mechanism. The success of this reaction is highly dependent on the solvent's ability to dissolve the amine salt (or the free amine) and the alkylating agent, while also promoting the nucleophilic attack.

Mechanistic Rationale for Solvent Selection

Polar aprotic solvents are the preferred choice for SN2 reactions for several key reasons:

  • Enhanced Nucleophilicity: Unlike polar protic solvents (e.g., water, alcohols), polar aprotic solvents like DMF, DMSO, and acetonitrile do not form strong hydrogen bonds with the anionic nucleophile (the free amine).[5][6] This lack of a "solvent cage" leaves the amine's lone pair more available for nucleophilic attack, thereby increasing the reaction rate.[5][7]

  • Solubility: These solvents are generally effective at dissolving both the organic reactants and the inorganic bases often used to deprotonate the amine hydrochloride.[8]

Protocol: N-Alkylation with an Alkyl Halide

This protocol describes a general procedure for the N-alkylation of 6,6-difluoro-2-azaspiro[3.3]heptane HCl with a generic alkyl bromide.

Materials:

  • 6,6-difluoro-2-azaspiro[3.3]heptane hydrochloride

  • Alkyl bromide (1.1 equivalents)

  • Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃) (2.5 equivalents)

  • N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)

  • Ethyl acetate

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

Procedure:

  • To a round-bottom flask, add 6,6-difluoro-2-azaspiro[3.3]heptane hydrochloride (1.0 equivalent) and the chosen base (2.5 equivalents).

  • Add the polar aprotic solvent (DMF or MeCN) to achieve a concentration of approximately 0.1-0.5 M.

  • Stir the suspension at room temperature for 15-30 minutes to facilitate the formation of the free amine.

  • Add the alkyl bromide (1.1 equivalents) to the reaction mixture.

  • Heat the reaction to 60-80 °C and monitor its progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with saturated aqueous sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

N-Acylation: Utilizing Aprotic Solvents with a Non-Nucleophilic Base

The N-acylation of 6,6-difluoro-2-azaspiro[3.3]heptane with acyl chlorides or anhydrides is a rapid and generally high-yielding transformation. The choice of solvent and base is crucial to prevent unwanted side reactions.

Mechanistic Rationale for Solvent and Base Selection
  • Solvent: Aprotic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), or toluene are ideal for N-acylation. They are relatively non-polar and do not react with the highly electrophilic acylating agent.

  • Base: A non-nucleophilic base, such as triethylamine (Et₃N) or N,N-diisopropylethylamine (DIPEA), is essential. These bases are sterically hindered, which prevents them from competing with the desired amine as a nucleophile and attacking the acyl chloride. Their primary role is to neutralize the HCl salt and to scavenge the HCl generated during the reaction.[9][10]

Protocol: N-Acylation with an Acyl Chloride

This protocol provides a general method for the N-acylation of 6,6-difluoro-2-azaspiro[3.3]heptane HCl.

Materials:

  • 6,6-difluoro-2-azaspiro[3.3]heptane hydrochloride

  • Acyl chloride (1.05 equivalents)

  • Triethylamine (Et₃N) or DIPEA (2.2 equivalents)

  • Dichloromethane (DCM)

  • 1 M Hydrochloric acid

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

Procedure:

  • Suspend 6,6-difluoro-2-azaspiro[3.3]heptane hydrochloride (1.0 equivalent) in DCM.

  • Cool the suspension to 0 °C in an ice bath.

  • Add the non-nucleophilic base (2.2 equivalents) dropwise.

  • Stir the mixture at 0 °C for 15 minutes.

  • Slowly add a solution of the acyl chloride (1.05 equivalents) in DCM to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir until completion (typically 1-4 hours), monitoring by TLC or LC-MS.

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and wash the organic layer sequentially with 1 M HCl, saturated aqueous sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to yield the crude amide.

  • If necessary, purify the product by recrystallization or flash column chromatography.

Buchwald-Hartwig Amination: Aprotic, Non-coordinating Solvents for Catalytic Efficiency

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[11][12] The choice of solvent is critical for maintaining the activity of the catalytic system.

Mechanistic Rationale for Solvent Selection
  • Non-coordinating Solvents: Solvents such as toluene, dioxane, or THF are commonly used. These solvents are sufficiently polar to dissolve the reactants and the catalyst complex but are weakly coordinating to the palladium center, which is crucial for the catalytic cycle to proceed efficiently.[13][14]

  • Anhydrous Conditions: The reaction is sensitive to water, which can deactivate the catalyst and hydrolyze the phosphine ligands. Therefore, anhydrous solvents are essential.

Protocol: Buchwald-Hartwig Amination with an Aryl Bromide

This protocol outlines a general procedure for the palladium-catalyzed amination of an aryl bromide with 6,6-difluoro-2-azaspiro[3.3]heptane HCl.

Materials:

  • 6,6-difluoro-2-azaspiro[3.3]heptane hydrochloride

  • Aryl bromide (1.0 equivalent)

  • Palladium(II) acetate (Pd(OAc)₂) (0.02 equivalents) or a suitable palladium precatalyst

  • A suitable phosphine ligand (e.g., XPhos, SPhos, or BINAP) (0.04 equivalents)

  • Sodium tert-butoxide (NaOtBu) or Cesium carbonate (Cs₂CO₃) (2.5 equivalents)

  • Anhydrous toluene or dioxane

  • Ethyl acetate

  • Water

  • Brine

  • Anhydrous sodium sulfate

  • Celite

Procedure:

  • In a glovebox or under an inert atmosphere, add the aryl bromide (1.0 equivalent), 6,6-difluoro-2-azaspiro[3.3]heptane hydrochloride (1.2 equivalents), the base (2.5 equivalents), the palladium source (0.02 equivalents), and the ligand (0.04 equivalents) to a dry reaction vessel.

  • Add anhydrous toluene or dioxane.

  • Seal the vessel and heat the mixture to 80-110 °C with stirring.

  • Monitor the reaction by LC-MS.

  • Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

  • Filter the mixture through a pad of Celite to remove the palladium catalyst.

  • Wash the filtrate with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the product by flash column chromatography.

General Reaction Scheme

The following diagram illustrates the general transformations discussed in this guide.

Reaction_Scheme cluster_0 Reactant cluster_1 Reaction Conditions cluster_2 Products Start 6,6-Difluoro-2-azaspiro[3.3]heptane HCl Alkylation R-X, Base Polar Aprotic Solvent (e.g., DMF, MeCN) Start->Alkylation N-Alkylation Acylation R(CO)Cl, Base Aprotic Solvent (e.g., DCM, THF) Start->Acylation N-Acylation Coupling Ar-X, Pd Catalyst, Ligand, Base Aprotic, Non-coordinating Solvent (e.g., Toluene, Dioxane) Start->Coupling Buchwald-Hartwig Amination Alkylated N-Alkylated Product Alkylation->Alkylated Acylated N-Acylated Product Acylation->Acylated Coupled N-Arylated Product Coupling->Coupled

Caption: General reaction pathways for the functionalization of 6,6-difluoro-2-azaspiro[3.3]heptane HCl.

Conclusion

The judicious selection of solvents and bases is fundamental to the successful application of 6,6-difluoro-2-azaspiro[3.3]heptane hydrochloride in organic synthesis. By understanding the interplay between the physicochemical properties of this unique building block and the mechanistic demands of different reaction types, researchers can develop robust and efficient protocols. The guidelines and procedures detailed in this application note provide a solid foundation for the synthesis of novel and diverse molecules for drug discovery and development.

References

  • Reichardt, C. (2003). Solvents and Solvent Effects in Organic Chemistry (3rd ed.). Wiley-VCH.
  • Miller, J. (1968). Aromatic Nucleophilic Substitution. Elsevier.
  • Anslyn, E. V., & Dougherty, D. A. (2006). Modern Physical Organic Chemistry. University Science Books.
  • Loupy, A. (Ed.). (2002). Microwaves in Organic Synthesis. Wiley-VCH.
  • Wikipedia. (n.d.). Non-nucleophilic base. Retrieved from [Link]

  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.
  • Hartwig, J. F. (2010).
  • Grygorenko, O. O., et al. (2022). Effect of gem-Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes. Chemistry – A European Journal, 28(26), e202200331. [Link]

  • PubChem. (n.d.). 6,6-Difluoro-2-azaspiro[3.3]heptane. Retrieved from [Link]

  • Michigan State University Department of Chemistry. (n.d.). Amine Reactivity. Retrieved from [Link]

  • ResearchGate. (n.d.). Saturated spirocyclic nitrogen-containing heterocycles with gem-difluorocycloalkane moieties (microreview). Retrieved from [Link]

  • Michigan State University Department of Chemistry. (n.d.). Amine Reactivity. Retrieved from [Link]

  • Semple, J. E., et al. (2010). Synthesis of 2-azaspiro[3.3]heptane-derived amino acids: ornitine and GABA analogues. Amino Acids, 39(2), 515-521. [Link]

  • ResearchGate. (n.d.). 2-azaspiro[3.3]heptane as bioisoster of piperidine. Retrieved from [Link]

  • Organic-Synthesis.org. (n.d.). Buchwald-Hartwig Coupling. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

  • Google Patents. (n.d.). WO2024182693A1 - 2-azaspiro[3.3]heptane derivatives as stat3 inhibitors for the treatment of cancer.
  • PubChem. (n.d.). 6,6-Difluoro-2-azaspiro[3.3]heptane. Retrieved from [Link]

  • ResearchGate. (n.d.). Studies on the biological activity of gem-difluorinated 3,3′-spirocyclic indole derivatives. Retrieved from [Link]

  • American Chemical Society. (2023). Practical and Scalable Two-Step Process for 6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane: A Key Intermediate of the Potent Antibiotic Drug Candidate TBI-223. Organic Process Research & Development. [Link]

  • National Center for Biotechnology Information. (2023). Synthesis, Reactivity, and Antibacterial Activity of gem-Difluoroalkene, Difluoromethyl, and Trifluoromethyl β-Lactams. The Journal of Organic Chemistry. [Link]

  • ResearchGate. (n.d.). Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. Retrieved from [Link]

  • De Gruyter. (2010). The Reductive Amination of Aldehydes and Ketones and the Hydrogenation of Nitriles: Mechanistic Aspects and Selectivity Control. Catalysis Reviews, 42(1-2), 1-42. [Link]

  • National Center for Biotechnology Information. (2022). Effect of gem-Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes. Chemistry – A European Journal. [Link]

  • Organic Syntheses. (n.d.). A Safe and Convenient Procedure for Solvent Purification. Retrieved from [Link]

  • PubMed. (2021). Highly Enantioselective Direct Asymmetric Reductive Amination of 2-Acetyl-6-Substituted Pyridines. Organic Letters, 23(10), 3894-3899. [Link]

  • ACS Green Chemistry Institute. (n.d.). Buchwald-Hartwig Amination. Retrieved from [Link]

  • Radian Corporation. (1982). Solubility of Organic and Inorganic Chemicals in Selected Solvents.
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  • ResearchGate. (n.d.). Synthesis of Novel 2,6-Diazaspiro[3.3]heptanes. Retrieved from [Link]

  • Hamza, D., & Cheeseman, M. (2002). Synthesis of Novel 2,6-Diazaspiro[3.3]heptanes. Synlett, 2002(5), 775-777.
  • Gore, R. P., et al. (2011). A review on recent advances in acylation of amines. Der Pharma Chemica, 3(3), 409-421.
  • PubChemLite. (n.d.). 6,6-difluoro-2-azaspiro[3.3]heptane hydrochloride (C6H9F2N). Retrieved from [Link]

  • National Center for Biotechnology Information. (2023). Practical and Scalable Two-Step Process for 6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane: A Key Intermediate of the Potent Antibiotic Drug Candidate TBI-223. Organic Process Research & Development. [Link]

  • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Preparation of N-Pyrrolidinyl-2-[trans-2-(4-fluorophenyl)vinyl]-3-nitrobenzamide. Retrieved from [Link]

  • ResearchGate. (n.d.). What should I reconsider in my experiment for acyl chloride to be formed? Retrieved from [Link]

  • Figshare. (2020). Solubility Behaviors and Correlations of Common Organic Solvents. Retrieved from [Link]

  • University of Calgary. (n.d.). Chapter 6: Alkyl Halides. Retrieved from [Link]

  • Taylor & Francis Online. (n.d.). Acyl chloride – Knowledge and References. Retrieved from [Link]

  • National Center for Biotechnology Information. (2008). Coordinative Properties of Highly Fluorinated Solvents with Amino and Ether Groups. Inorganic Chemistry, 47(18), 8345-8351. [Link]

  • ResearchGate. (n.d.). What is the solubility of water in fluorous (fluorinated) solvents? Retrieved from [Link]

Sources

Method

Technical Guide: Preparation &amp; Handling of 6,6-Difluoro-2-azaspiro[3.3]heptane HCl Stock Solutions

Compound Profile & Physicochemical Properties[1][2][3][4][5][6] Before initiating any wet chemistry, it is imperative to understand the stoichiometry and physical nature of the compound. 6,6-difluoro-2-azaspiro[3.3]hepta...

Author: BenchChem Technical Support Team. Date: February 2026

Compound Profile & Physicochemical Properties[1][2][3][4][5][6]

Before initiating any wet chemistry, it is imperative to understand the stoichiometry and physical nature of the compound. 6,6-difluoro-2-azaspiro[3.3]heptane hydrochloride is a spirocyclic amine salt. Its hydrochloride form imparts water solubility but significantly increases hygroscopicity compared to the free base.

PropertySpecificationNotes
Compound Name 6,6-Difluoro-2-azaspiro[3.3]heptane hydrochloride
CAS Number 1420294-83-2 Verified Identifier [1]
Molecular Formula C₆H₁₀ClF₂N(C₆H₉F₂N[1][2] · HCl)
Molecular Weight 169.60 g/mol Use this value for Molarity calculations
Free Base MW ~133.14 g/mol For reference only
Physical State White to off-white solidCrystalline, potentially hygroscopic
Solubility (DMSO) ≥ 50 mMPreferred for Primary Stock
Solubility (Water) ≥ 50 mMAcidic pH upon dissolution

Critical Pre-Formulation Considerations

The Hygroscopicity Factor

Amine hydrochloride salts, particularly small spirocycles, are prone to deliquescence (absorbing atmospheric moisture until they dissolve).

  • Risk: Weighing errors due to water weight; hydrolysis of sensitive functional groups (though this spirocycle is chemically robust).

  • Mitigation: Allow the product vial to equilibrate to room temperature before opening to prevent condensation. Handle quickly or use a glove box if available.

Solvent Selection Logic

While the HCl salt is water-soluble, DMSO (Dimethyl Sulfoxide) is the industry standard for primary stock solutions for three reasons:

  • Antimicrobial: 100% DMSO inhibits microbial growth during storage.

  • Hydrolytic Stability: Minimizes proton exchange and potential degradation over months.

  • Freezing Point: DMSO freezes at 19°C. Storage at -20°C ensures a solid state, reducing chemical reactivity.

Protocol A: Preparation of Primary Stock Solution (DMSO)

Target Concentration: 50 mM (Standard High-Concentration Stock) Objective: Create a stable, long-term storage solution.

Materials
  • Compound: 6,6-Difluoro-2-azaspiro[3.3]heptane HCl (e.g., 10 mg or 50 mg vial).

  • Solvent: Anhydrous DMSO (≥99.9%, PCR grade).

  • Container: Amber glass vial with PTFE-lined cap (prevents leaching).

Workflow Diagram

StockPrep Start Start: Equilibrate Vial (Room Temp, 30 mins) Weigh Weigh Compound (Use Anti-static Gun) Start->Weigh Calc Calculate DMSO Volume Vol = Mass (mg) / (MW * Conc) Weigh->Calc AddSolvent Add Anhydrous DMSO (Pipette directly to solid) Calc->AddSolvent Dissolve Vortex (30s) -> Sonicate (1 min) Ensure visual clarity AddSolvent->Dissolve QC Visual Inspection (Particulates?) Dissolve->QC QC->Dissolve Cloudy Aliquot Aliquot into Working Volumes (Avoid Freeze-Thaw) QC->Aliquot Clear Store Store at -20°C or -80°C (Desiccated) Aliquot->Store

Caption: Step-by-step workflow for the preparation of the primary stock solution, emphasizing temperature equilibration and visual QC.

Step-by-Step Procedure
  • Calculation: Determine the volume of DMSO required.

    • Formula:

      
      
      
    • Example: To make a 50 mM stock from 10 mg of powder:

      
      
      
  • Solubilization:

    • Add the calculated volume of Anhydrous DMSO directly to the product vial (if capacity allows) or a tared amber vial.

    • Technique: Do not add powder to solvent; add solvent to powder to ensure no powder is lost on weighing boats.

  • Mixing:

    • Vortex vigorously for 30 seconds.

    • If particulates remain, sonicate in a water bath for 60 seconds at room temperature.

    • Note: The solution may warm slightly due to the heat of solvation; this is normal.

  • Aliquoting:

    • Divide the stock into single-use aliquots (e.g., 50 µL or 100 µL) in PCR tubes or microcentrifuge tubes.

    • Why? DMSO is hygroscopic. Repeated opening of a cold stock vial introduces water, which degrades the compound over time [2].

Protocol B: Preparation of Aqueous Working Solutions

Objective: Dilute the stock for biological assays (Cell Culture or Enzymatic Assays).

The pH Challenge

Dissolving an amine HCl salt in unbuffered water will result in an acidic solution (pH ~4-5).

  • In Vitro Assays: Always dilute into a buffered system (PBS, HEPES, or Culture Media) to neutralize the acidity.

  • DMSO Limit: Ensure the final DMSO concentration in your assay is <0.5% (or <0.1% for sensitive cell lines) to avoid solvent toxicity.

Dilution Scheme (Example)

To achieve a 100 µM assay concentration from a 50 mM stock:

  • Intermediate Dilution (100x):

    • Add 2 µL of 50 mM Stock to 998 µL of Buffer (PBS).

    • Result: 100 µM solution (0.2% DMSO).

  • Direct Use: Add this directly to the well if the target is 100 µM, or dilute further.

Quality Control & Troubleshooting

Self-Validating Systems

A protocol is only as good as its verification.

ObservationDiagnosisRemediation
Precipitate upon thawing DMSO froze with water content or concentration is too high.Warm to 37°C, vortex. If solid persists, filter (0.22 µm) and re-check concentration via UV/LCMS.
Yellowing of solution Oxidation of the amine.Check purity via LCMS. If <95%, discard. Store under Nitrogen in future.
Drastic pH drop in assay Buffer capacity exceeded by HCl salt.Increase buffer concentration (e.g., 10mM to 25mM HEPES) or adjust pH of stock with equimolar NaOH (risky).
Solubility Decision Tree

SolubilityLogic Root Select Solvent for 6,6-difluoro-2-azaspiro[3.3]heptane HCl Usage Intended Usage? Root->Usage LongTerm Long-Term Storage (> 1 week) Usage->LongTerm Immediate Immediate Assay (< 24 hours) Usage->Immediate DMSO 100% DMSO (Rec. 50 mM) LongTerm->DMSO Prevent Hydrolysis Water Buffered Aqueous (PBS/Media) Immediate->Water Check pH! CheckPH Adjust Buffer Water->CheckPH Is pH < 5.5?

Caption: Decision matrix for solvent selection based on experimental timeline and stability requirements.

References

  • Sigma-Aldrich. 6,6-Difluoro-2-azaspiro[3.3]heptane hydrochloride Product Specification. Retrieved from

  • Gaylord Chemical. Dimethyl Sulfoxide (DMSO) Solubility Data and Handling Guidelines. Retrieved from

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 54595502 (Free Base parent). Retrieved from

  • BenchChem. Preparation of Stock Solutions: General Protocols for Small Molecules. Retrieved from

Sources

Application

Mastering the Challenge: A Practical Guide to the Handling and Analysis of Hygroscopic Fluorinated Amine Hydrochloride Salts

An Application Guide for Researchers Abstract Fluorinated amine hydrochloride salts are a cornerstone of modern drug discovery, offering unique physicochemical properties due to the strategic incorporation of fluorine.[1...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide for Researchers

Abstract

Fluorinated amine hydrochloride salts are a cornerstone of modern drug discovery, offering unique physicochemical properties due to the strategic incorporation of fluorine.[1][2] However, these compounds frequently exhibit significant hygroscopicity—the tendency to absorb moisture from the atmosphere.[3][4] This intrinsic property presents substantial challenges, compromising sample integrity, weighing accuracy, and experimental reproducibility. This application note provides a comprehensive, experience-driven guide for researchers, scientists, and drug development professionals on the proper storage, handling, and quantitative analysis of these sensitive materials. We present detailed protocols and best practices designed to ensure the reliability and accuracy of experimental data, thereby safeguarding the integrity of your research.

The Nature of the Problem: Why Are These Salts Hygroscopic?

The propensity of fluorinated amine hydrochloride salts to absorb atmospheric water is not an anomaly but a direct consequence of their molecular structure.

  • The Amine Hydrochloride Moiety: Amine hydrochloride salts are inherently polar and readily form hydrogen bonds with water molecules.[3][5] This interaction is often strong enough to pull water vapor from the ambient air onto the solid crystal lattice.

  • The Role of Fluorine: While highly fluorinated alkyl chains are known for their hydrophobicity, the presence of fluorine atoms can significantly alter the electronic properties of a molecule.[2][6] The highly polarized C-F bond can influence crystal packing and expose the polar hydrochloride portion of the molecule more effectively to the environment, exacerbating moisture uptake.[2]

Uncontrolled moisture absorption is not a trivial inconvenience; it is a direct threat to scientific validity. The consequences include:

  • Inaccurate Stoichiometry: Weighing a hygroscopic compound that has absorbed water leads to an overestimation of the actual amount of the active molecule. This introduces significant errors in solution concentrations, molar ratios in reactions, and dose-response curves in biological assays.

  • Physical State Alteration: Moisture uptake can cause the compound to transform from a free-flowing powder into a clumped, sticky, or even deliquescent solid (dissolving in the absorbed water).[7][8] This makes handling and accurate dispensing nearly impossible.

  • Chemical Degradation: The presence of water can promote hydrolysis or other degradation pathways, compromising the purity and stability of the compound.[9][10] For certain fluorinated compounds, interaction with moisture can also create safety hazards, such as the potential formation of hydrofluoric acid (HF) upon decomposition.[11][12]

The First Line of Defense: Storage and Environmental Control

Mitigating hygroscopicity begins with rigorous environmental control from the moment a sample is received. The primary goal is to store the compound in an environment with a relative humidity (RH) low enough to prevent moisture sorption.

Table 1: Comparison of Storage Methods for Hygroscopic Salts
Storage MethodDescriptionBest ForKey Considerations
Sealed Vials with Desiccant The primary container is tightly sealed (e.g., with parafilm) and placed inside a larger, sealed secondary container (like a zip-top bag or glass jar) containing a desiccant pouch.[13]Short to medium-term storage of frequently accessed materials.Desiccant pouches (e.g., silica gel, molecular sieves) must be periodically replaced or regenerated.[13][14] This method reduces but does not eliminate exposure during handling.
Desiccator Cabinet A sealed cabinet containing a renewable desiccant bed (e.g., anhydrous calcium sulfate, molecular sieves) that maintains a low-humidity environment.[7][15]Long-term storage and short-term storage of multiple compounds.Requires regular monitoring of the desiccant's indicator (if present). The internal environment is compromised each time the cabinet is opened.
Glovebox/Inert Atmosphere A hermetically sealed chamber filled with an inert gas (e.g., Nitrogen or Argon) with extremely low moisture and oxygen levels.[16][17]Long-term storage of highly sensitive materials and all handling/weighing operations.The gold standard for protection. Provides the most rigorous control but requires significant infrastructure and training.

Senior Scientist Recommendation: For critical, highly hygroscopic fluorinated amine salts, all manipulations, including aliquoting and weighing, should be performed inside a glovebox.[17] If a glovebox is unavailable, a humidity-controlled glove bag offers a more affordable, albeit less robust, alternative.[16] Aliquoting a newly received bulk sample into smaller, single-use vials under an inert atmosphere is a highly effective strategy to prevent contamination of the main stock from repeated openings.[8]

The Critical Moment: Weighing and Solution Preparation Workflow

The brief period of weighing and dissolution is when the compound is most vulnerable. A disciplined and rapid workflow is essential.

G cluster_prep Preparation Phase cluster_handling Controlled Handling Phase (Inside Glovebox / Low RH) cluster_dissolution Dissolution Phase prep1 Equilibrate compound to ambient temperature (if refrigerated) prep2 Prepare all necessary glassware, solvents, and equipment prep1->prep2 prep3 Tare analytical balance with weighing vessel prep2->prep3 handle1 Quickly open container prep3->handle1 Minimize exposure time handle2 Transfer desired amount to weighing vessel handle1->handle2 handle3 Securely reseal primary container handle2->handle3 handle4 Record final weight handle3->handle4 diss1 Immediately transfer weighed solid to volumetric flask handle4->diss1 diss2 Add anhydrous solvent and dissolve completely diss1->diss2 diss3 Store resulting solution in a tightly sealed container diss2->diss3

Caption: Workflow for weighing a hygroscopic solid.

Key Causality-Driven Steps:

  • Temperature Equilibration: If the compound is stored cold, it must be brought to the ambient temperature of the weighing environment before opening. Opening a cold container will cause atmospheric moisture to condense instantly onto the cold powder, defeating all other precautions.

  • Minimize Exposure Time: Have all tools and vessels ready before opening the primary container. The goal is to minimize the time the solid is exposed to the atmosphere to mere seconds.[8]

  • Use Anhydrous Solvents: Preparing solutions with anhydrous-grade solvents is critical to prevent introducing water that could degrade the compound or alter its properties in solution.

Quantifying the Invisible: The Role of Karl Fischer Titration

Visual inspection is insufficient to determine water content. The definitive method for accurately quantifying water in a solid sample is Karl Fischer (KF) titration.[18][19] This technique is based on a stoichiometric reaction between iodine and water.[19] For the trace levels of water typically found in pharmaceutical samples, coulometric Karl Fischer titration is the preferred method due to its superior sensitivity and accuracy.[20][21]

G cluster_procedure Titration Workflow start Start: Conditioned KF Titrator step1 Verify instrument performance with a certified water standard start->step1 step2 Accurately weigh sample in a sealed environment (glovebox) step1->step2 System is validated step3 Quickly introduce the solid into the titration cell step2->step3 Minimize atmospheric exposure step4 Titrator generates iodine coulometrically to react with all water step3->step4 step5 Endpoint is detected potentiometrically step4->step5 end Result: Water Content (μg or % w/w) step5->end

Caption: The Coulometric Karl Fischer Titration Process.

Protocol: Water Content Determination by Coulometric Karl Fischer Titration

Objective: To accurately determine the percentage by weight (% w/w) of water in a hygroscopic fluorinated amine hydrochloride salt.

Instrumentation & Reagents:

  • Coulometric Karl Fischer Titrator with a sealed titration cell.[20]

  • Anode and Cathode KF reagents (e.g., imidazole-based).[19]

  • Certified water standard (e.g., 1000 µg/g).

  • Anhydrous methanol (for cleaning).

  • Analytical balance (readable to 0.01 mg) located in a low-humidity environment or glovebox.

Procedure:

  • System Preparation & Conditioning:

    • Assemble the KF titration cell according to the manufacturer's instructions, ensuring all seals are tight to prevent ingress of atmospheric moisture.[22]

    • Fill the cell with fresh anolyte and catholyte.

    • Start the instrument's pre-titration or conditioning sequence. The instrument will electrolytically neutralize any ambient moisture in the reagents and cell until a stable, low-drift baseline is achieved (typically <1 µ g/min ).[20] This is a critical self-validating step.

  • System Suitability Test (SST):

    • Using a calibrated syringe, inject a known amount of the certified water standard (e.g., 1000 µg) into the cell.

    • Run the titration.

    • The measured water content should be within a specified percentage (e.g., ±2%) of the certified value. This verifies the instrument is performing correctly.[21] Do not proceed if the SST fails.

  • Sample Preparation and Introduction:

    • Inside a glovebox or controlled humidity environment, accurately weigh approximately 10-50 mg of the hygroscopic salt into a clean, dry weighing boat. Record the exact weight.

    • Quickly open the introduction port of the KF titration cell and carefully add the entire solid sample.

    • Immediately seal the port. It is crucial to minimize the time the port is open.

  • Titration and Data Analysis:

    • Start the titration. The sample will dissolve in the anolyte, releasing its bound and adsorbed water. The instrument will generate iodine to titrate this water to a potentiometric endpoint.[19]

    • The instrument will report the total micrograms (µg) of water detected.

    • Calculate the water content as a weight percentage:

      • % w/w Water = (Total µg Water Detected / Sample Weight in µg) * 100

  • Replicate Analysis:

    • Perform the analysis in triplicate (n=3) to ensure the precision of the results. The relative standard deviation (RSD) should be within acceptable limits (e.g., <5%).

Safety: The Fluorine Factor

Handling fluorinated compounds requires specific safety precautions. While stable, some fluorinated organic molecules can decompose under harsh conditions (e.g., high heat, reaction with strong bases) to release hydrofluoric acid (HF).[11][12] HF is acutely toxic and causes severe, deep-tissue burns that may not be immediately painful.[23]

Mandatory Safety Protocols:

  • Always consult the Safety Data Sheet (SDS) for the specific compound before use.[7]

  • Handle fluorinated compounds in a well-ventilated fume hood.

  • Wear appropriate Personal Protective Equipment (PPE), including chemical splash goggles, a face shield, a lab coat, and compatible gloves (nitrile may not be sufficient for prolonged contact; check glove compatibility charts).[12][23]

  • Ensure access to 2.5% calcium gluconate gel. This is the immediate first-aid antidote for HF skin exposure and must be readily available in any lab handling these compounds.[11][23]

Troubleshooting Common Issues

Table 2: Troubleshooting Guide
Observed ProblemPotential Cause(s)Recommended Solution(s)
Compound is clumped or appears wet upon receipt. Improper packaging/shipping; exposure to humidity.Do not use for experiments requiring accurate solid weighing.[8] Immediately perform Karl Fischer titration to quantify water content. Prepare a stock solution and determine its concentration analytically (e.g., by qNMR or HPLC with a certified standard).
Weight of the sample keeps increasing on the balance. The compound is rapidly absorbing atmospheric moisture.The weighing environment is too humid. Move the weighing operation into a glovebox or humidity-controlled chamber.[16] Work as quickly as possible.
Karl Fischer results are inconsistent or show high drift. The titration cell is not properly sealed; reagents are old or exhausted; sample is not dissolving completely.Check all seals and septa on the KF cell.[20] Use fresh KF reagents. If solubility is an issue, consult instrument manuals for compatible co-solvents (e.g., formamide).
Reaction yield is low or inconsistent. Inaccurate weighing due to unaccounted-for water content leading to incorrect stoichiometry.Always determine the water content of a new batch of a hygroscopic reagent via Karl Fischer titration. Correct all subsequent weighings for the measured water content to ensure you are using the correct molar amount of the active compound.

References

  • Rapid Method for Moisture Content in Sodium Chloride Salt Using a Portable Spectrometer. (2014). American Pharmaceutical Review. [Link]

  • How Coulometric KF Minimizes Drift In Hygroscopic Or Volatile Matrices? (2025). Patsnap Eureka. [Link]

  • Determination of Water Content of Crystalline Pharmaceutical Solids under Different Percentages of Relative Humidity. (2015). Pharmaceutical Sciences. [Link]

  • Hygroscopic Tendencies of Substances Used as Calibrants for Quantitative NMR Spectroscopy. (2021). PMC. [Link]

  • The MSDS HyperGlossary: Hygroscopic. (2025). Interactive Learning Paradigms, Incorporated. [Link]

  • Effect of Water on the Stability of Quaternary Ammonium Groups for Anion Exchange Membrane Fuel Cell Applications. (2017). ACS Publications. [Link]

  • Is there a practical and efficient way to protect hygroscopic compounds from water uptake? (2019). ResearchGate. [Link]

  • Karl Fischer titration. (n.d.). Wikipedia. [Link]

  • How to Store Reagents. (n.d.). University of Rochester Department of Chemistry. [Link]

  • Moisture Sorption Analysis of Pharmaceuticals. (n.d.). TA Instruments. [Link]

  • Solubility of organic amine salts. (2011). Sciencemadness.org. [Link]

  • Water Determination (Karl Fischer Method). (n.d.). The Japanese Pharmacopoeia. [Link]

  • The effect of water on the stability of quaternary ammonium groups for anion exchange membrane fuel cell applications. (2017). ResearchGate. [Link]

  • USP Water Activity: A Better Approach for Lyo Moisture Determination. (n.d.). A3P. [Link]

  • Moisture Sorption Characteristics in Pharmaceutical Materials. (2023). AZoM. [Link]

  • Ammonium Chloride. (n.d.). The Hendrix Group, Inc.. [Link]

  • The Role of Desiccants in Protecting Hygroscopic Chemicals. (2025). Ibis Scientific, LLC. [Link]

  • How to Handle Hygroscopic Reference Standards? (2008). Chromatography Forum. [Link]

  • Fluorine Safety. (n.d.). Purdue University. [Link]

  • Why is hydrogen chloride in everything? (2021). Reddit. [Link]

  • Code of practice compressed fluorine and mixtures with inert gases. (n.d.). EIGA. [Link]

  • Hydrophobic but Water-Friendly: Favorable Water–Perfluoromethyl Interactions Promote Hydration Shell Defects. (2019). Journal of the American Chemical Society. [Link]

  • Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology. (2022). ACS Chemical Health & Safety. [Link]

  • Safe Handling of Hydrogen Fluoride and Hydrofluoric Acid. (n.d.). University of California, Berkeley EH&S. [Link]

  • Hygroscopic. (2023). damp.aï. [Link]

  • How do you handle hygroscopic salts? (2016). HepatoChem. [Link]

  • Guide for the Safe Handling of Fluoropolymer Resins. (2025). Plastics Europe. [Link]

  • Improving solubility and avoiding hygroscopicity of tetrahydroberberine by forming hydrochloride salts by introducing solvents. (n.d.). Royal Society of Chemistry. [Link]

  • What Are Hygroscopic Salts? Causes, Effects & Internal Wall Solutions. (2025). Advanced Damp. [Link]

  • Influence of Fluorinated Surfactant Composition on the Stability of Emulsion Drops. (2025). ACS Publications. [Link]

  • Chemical Aspects of Human and Environmental Overload with Fluorine. (n.d.). PMC - NIH. [Link]

  • The use of Moisture Meters. (n.d.). HQN. [Link]

  • Analysis of Salts and Clays for Conservation of Porous Cultural Heritage. (2023). MDPI. [Link]

  • A comparative study of hygroscopic moisture content, electrical conductivity and ion chromatography for salt assessment in plasters of historical buildings. (2025). ResearchGate. [Link]

  • Properties of Amines and their Hydrochloride Salt. (n.d.). ResearchGate. [Link]

  • Where are ammonium chloride and amine hydrochloride salt found in your crude unit? (n.d.). AFPM. [Link]

  • Purification of organic hydrochloride salt? (2017). ResearchGate. [Link]

  • Isolation of primary amines as HCL salt problem. (2006). Sciencemadness.org. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Improving solubility of 6,6-difluoro-2-azaspiro[3.3]heptane HCl in DCM

Introduction for the Researcher 6,6-Difluoro-2-azaspiro[3.3]heptane and its derivatives are valuable building blocks in medicinal chemistry, prized for the unique conformational constraints and physicochemical properties...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction for the Researcher

6,6-Difluoro-2-azaspiro[3.3]heptane and its derivatives are valuable building blocks in medicinal chemistry, prized for the unique conformational constraints and physicochemical properties imparted by the spirocyclic, gem-difluoro motif.[1][2] However, researchers frequently encounter challenges with its hydrochloride (HCl) salt form, particularly its limited solubility in common weakly polar organic solvents like dichloromethane (DCM). This guide provides a comprehensive troubleshooting framework, moving from simple physical interventions to robust chemical modifications, to address this critical experimental hurdle. The methodologies described herein are designed to be self-validating, with clear explanations of the underlying chemical principles to ensure both success and scientific rigor in your work.

Troubleshooting Guide: Step-by-Step Solutions

This section addresses specific issues you may encounter during your experiment in a direct question-and-answer format.

Question 1: My 6,6-difluoro-2-azaspiro[3.3]heptane HCl is forming a slurry in DCM and refuses to dissolve. What are my immediate options?

Answer: Direct dissolution of this highly polar salt in a moderately polar solvent like DCM is often challenging due to the high crystal lattice energy of the salt. Before resorting to chemical modifications, attempt these physical methods sequentially.

Initial Troubleshooting Workflow

A Start: Slurry of Compound in DCM B Apply Vigorous Stirring / Sonication A->B  Increase kinetic energy C Gentle Warming (Max 30-35°C) B->C  Increase thermal energy D Add Polar Co-Solvent (e.g., 1-5% MeOH) C->D  Increase solvent polarity E Assess Solubility D->E F Success: Proceed with Reaction E->F  Dissolved G Failure: Proceed to Chemical Modification (Free-Basing) E->G  Insoluble

Caption: Initial physical methods for dissolving the HCl salt.

Step-by-Step Protocol:

  • Mechanical Agitation: Ensure the suspension is being stirred vigorously. Use a magnetic stir bar that creates a deep vortex. Alternatively, place the sealed vial in an ultrasonic bath for 10-15 minute intervals. This increases the surface area of the solid in contact with the solvent.[3]

  • Gentle Warming: Cautiously warm the mixture to 30-35°C. Crucially, do not exceed this temperature , as DCM has a low boiling point (40°C) and excessive heat can lead to solvent loss and potential degradation of the compound.[4][5]

  • Co-Solvent Addition: If the above steps fail, add a polar protic co-solvent like methanol (MeOH) dropwise, up to 1-5% of the total volume.[4][6][7] The co-solvent increases the overall polarity of the solvent system, improving its ability to solvate the ions of the salt. Be aware that the co-solvent may affect your subsequent reaction, so this must be compatible with your experimental conditions.

Question 2: Physical methods were insufficient. What is the most reliable chemical strategy to achieve complete solubility in DCM?

Answer: The most effective and standard method is to convert the hydrochloride salt into its corresponding free amine in situ. The free amine is significantly less polar and readily dissolves in a wide range of organic solvents, including DCM.[4] This process is commonly referred to as "free-basing."

Chemical Principle: Free-Basing

The HCl salt exists as a protonated secondary amine (an ammonium cation) with a chloride counter-ion. By adding a suitable tertiary amine base (e.g., triethylamine, TEA, or N,N-diisopropylethylamine, DIPEA), you deprotonate the ammonium center. This reaction generates the neutral, organic-soluble free amine and the insoluble hydrochloride salt of the tertiary amine base, which typically precipitates from the solution.

Caption: The free-basing reaction of the HCl salt.

Experimental Protocol: In Situ Free-Basing

  • Setup: Suspend 6,6-difluoro-2-azaspiro[3.3]heptane HCl (1.0 equivalent) in anhydrous DCM under an inert atmosphere (e.g., Nitrogen or Argon).

  • Cooling: Cool the suspension to 0°C using an ice-water bath. This helps to control any potential exotherm from the neutralization reaction.

  • Base Addition: Slowly add a tertiary amine base (1.05-1.1 equivalents), such as TEA or DIPEA, dropwise to the stirred suspension.

  • Stirring: Stir the mixture at 0°C for 15-30 minutes. You should observe the solid starting material disappear, often accompanied by the formation of a new, fine white precipitate (the trialkylammonium hydrochloride).

  • Usage: The resulting mixture, containing the dissolved free amine, can often be used directly in the subsequent reaction step (e.g., amide coupling, nucleophilic substitution). Alternatively, the precipitated salt can be removed by filtration through a pad of celite if it interferes with downstream processes.

Question 3: Can I use other methods besides adding a liquid base? What about Phase-Transfer Catalysis?

Answer: While free-basing is the most common approach, other specialized techniques can be considered.

  • Solid-Supported Bases: For applications where the presence of a soluble amine or its salt is undesirable, a polymer-supported base (e.g., polystyrene-bound diisopropylethylamine) can be used. The workup simply involves filtering off the solid resin, leaving a clean solution of the free amine.

  • Phase-Transfer Catalysis (PTC): A phase-transfer catalyst facilitates the movement of an ionic reactant from one phase (e.g., aqueous or solid) into an organic phase where the reaction occurs.[8][9] In this context, a catalyst like a quaternary ammonium salt (e.g., tetrabutylammonium bromide, TBAB) could potentially aid solubility. The lipophilic cation of the PTC pairs with the chloride ion, and the complex may help shuttle the protonated amine into the DCM.[10][11] This is generally a more complex setup than free-basing and is typically employed for two-phase reaction systems, but it remains a viable strategy for specialized applications.

Summary of Troubleshooting Strategies

MethodPrinciple of ActionAdvantagesDisadvantages
Vigorous Agitation Increases solid-liquid surface areaSimple, no additives requiredOften insufficient for highly insoluble salts
Gentle Warming Increases kinetic and thermal energySimple, can slightly increase solubilityRisk of solvent loss (DCM BP=40°C), potential for compound degradation
Co-Solvent (e.g., MeOH) Increases overall solvent polarityEasy to implement, can be effectiveMay interfere with subsequent reaction chemistry
Free-Basing (in situ) Chemical conversion to the neutral, less polar amineHighly effective, reliable, fastIntroduces a stoichiometric base and its salt, may require filtration
Phase-Transfer Catalyst Facilitates ion transport into the organic phaseCatalytic amount needed, avoids strong basesMore complex setup, catalyst may need removal

Frequently Asked Questions (FAQs)

Q1: Why is 6,6-difluoro-2-azaspiro[3.3]heptane HCl so poorly soluble in DCM? The core issue is a mismatch in polarity. As a salt, 6,6-difluoro-2-azaspiro[3.3]heptane HCl is a highly polar, ionic compound with strong intermolecular forces holding its crystal lattice together.[4] Dichloromethane (DCM) is a weakly polar organic solvent.[5][12] It lacks the high dielectric constant and hydrogen-bonding capability of solvents like water or methanol to effectively solvate the ammonium cation and chloride anion and overcome the compound's crystal lattice energy.

Q2: What are the key properties of DCM as a solvent?

PropertyValueImplication for Solubility
Polarity Index (P') 3.1Moderately polar, insufficient for many salts
Boiling Point 40 °CLimits the use of heating to improve solubility
Dielectric Constant 8.93Low capacity to separate ionic charges
Miscibility Miscible with most organic solventsGood for creating co-solvent systems

(Data sourced from[5][12])

Q3: If my reaction allows, what are the best solvents for dissolving the HCl salt directly? For direct dissolution, you should choose a polar solvent. The best options would be:

  • Polar Protic Solvents: Water, Methanol (MeOH), Ethanol (EtOH).[4]

  • Polar Aprotic Solvents: Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO). These solvents have the high polarity and/or hydrogen bonding ability required to effectively dissolve the ionic salt.

Q4: Is the free base of 6,6-difluoro-2-azaspiro[3.3]heptane commercially available? Yes, the free amine (CAS 1354952-05-8) is available from various suppliers.[13][14] If your experimental budget and timeline allow, purchasing the free base directly can be the simplest solution, circumventing the need for in situ neutralization and potential complications from the resulting byproducts.

References

  • New Journal of Chemistry. (2020). Improving solubility and avoiding hygroscopicity of tetrahydroberberine by forming hydrochloride salts by introducing solvents: [HTHB]Cl, [HTHB]Cl·CH3OH and [HTHB]Cl·CH3COOH. The Royal Society of Chemistry. Retrieved from [Link]

  • Wikipedia. (n.d.). Phase-transfer catalyst. Retrieved from [Link]

  • Dalal Institute. (n.d.). Phase Transfer Catalysis. Retrieved from [Link]

  • Aston Research Explorer. (n.d.). Improving the solubility and dissolution of poorly soluble drugs by salt formation and the consequent effect on mechanical properties. Retrieved from [Link]

  • PubChemLite. (n.d.). 6,6-difluoro-2-azaspiro[3.3]heptane hydrochloride (C6H9F2N). Retrieved from [Link]

  • ChemBK. (n.d.). 6,6-difluoro-2-azaspiro[3.3]heptane hydrochloride. Retrieved from [Link]

  • PubChem. (n.d.). 6,6-Difluoro-2-azaspiro[3.3]heptane. Retrieved from [Link]

  • MDPI. (2018). Solubility Improvement of Benexate through Salt Formation Using Artificial Sweetener. Retrieved from [Link]

  • Pharmaffiliates. (n.d.). 6,6-Difluoro-2-azaspiro[3.3]heptane Hydrochloride. Retrieved from [Link]

  • OperaChem. (2023). Phase transfer catalysis (PTC). Retrieved from [Link]

  • Longdom Publishing. (n.d.). Brief Overview of Various Approaches to Enhance Drug Solubility. Retrieved from [Link]

  • GSC Online Press. (2024). A review on solubility enhancement technique for pharmaceutical drugs. Retrieved from [Link]

  • Scholars Research Library. (n.d.). Enhancement of Solubility: A Pharmaceutical Overview. Retrieved from [Link]

  • PubMed. (2007). Salt formation to improve drug solubility. Retrieved from [Link]

  • Wiley Online Library. (n.d.). Multigram Synthesis of Advanced 6,6‐Difluorospiro[3.3]heptane‐Derived Building Blocks. Retrieved from [Link]

  • NIH National Library of Medicine. (n.d.). Multigram Synthesis of Advanced 6,6-Difluorospiro[3.3]heptane-derived Building Blocks. Retrieved from [Link]

  • ACS Publications. (2023). Practical and Scalable Two-Step Process for 6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane: A Key Intermediate of the Potent Antibiotic Drug Candidate TBI-223. Retrieved from [Link]

  • Chem-Supply. (n.d.). DICHLOROMETHANE Product Number 300. Retrieved from [Link]

  • Vapourtec. (n.d.). Solvent Miscibility Chart. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Troubleshooting Azaspiro[3.3]heptane Amide Couplings

Status: Operational Ticket Topic: Low Yields / Incomplete Conversion in Spirocyclic Amide Synthesis Assigned Specialist: Senior Application Scientist Executive Summary & Mechanic Insight[1] The Problem: Researchers frequ...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Ticket Topic: Low Yields / Incomplete Conversion in Spirocyclic Amide Synthesis Assigned Specialist: Senior Application Scientist

Executive Summary & Mechanic Insight[1]

The Problem: Researchers frequently encounter stalled reactions (<20% conversion) or complex impurity profiles when coupling carboxylic acids to 2-azaspiro[3.3]heptane (and its oxa/thia analogues).

The Root Cause: While azaspiro[3.3]heptanes are excellent bioisosteres for piperidine or morpholine, they present a unique steric and physicochemical challenge .

  • The "Gem-Dimethyl" Effect: The spiro-quaternary carbon at the 2-position creates a rigid, congested environment similar to a gem-dimethyl group. This significantly retards the rate of nucleophilic attack by the nitrogen.

  • Salt Insolubility: These amines are often supplied as oxalate or TFA salts . These salts are notoriously insoluble in standard non-polar solvents (DCM, Toluene), leading to heterogeneous mixtures where the amine never enters the solution phase to react.

  • Guanidinylation: When using uronium reagents (HATU/HBTU) with slow-reacting hindered amines, the amine often reacts with the coupling reagent itself rather than the activated acid, forming a guanidine byproduct.

Diagnostic Decision Tree

Use this flowchart to identify the specific failure mode of your reaction.

TroubleshootingTree Start START: Reaction Failed CheckLCMS Analyze Crude LCMS Start->CheckLCMS NoProd SM Remaining (Amine + Acid) CheckLCMS->NoProd Major Peak = SM WrongMass Wrong Product Mass (+99 Da) CheckLCMS->WrongMass Major Peak = M+99 BlackTar Black Tar / Decomposition CheckLCMS->BlackTar No distinct peaks Solubility ISSUE: Salt Insolubility ACTION: Switch to DMF/DMAc Use Free Base NoProd->Solubility Precipitate visible? Sterics ISSUE: Steric Hindrance ACTION: Switch to T3P Heat to 50°C NoProd->Sterics Solution clear? Guanidine ISSUE: Guanidinylation (HATU Adduct) ACTION: Switch to T3P or Acid Chloride WrongMass->Guanidine Instability ISSUE: Acid Instability ACTION: Use milder base (Collidine) or Mixed Anhydride BlackTar->Instability

Figure 1: Diagnostic logic for identifying the root cause of coupling failure based on crude LCMS data.

Critical Troubleshooting FAQs

Q1: I am using HATU/DIPEA in DCM, but I see only starting material. Why?

A: This is the classic "Salt Trap." Azaspiro[3.3]heptane oxalates/triflates are insoluble in Dichloromethane (DCM) . Even with DIPEA added, the salt lattice often refuses to break down in non-polar media.

  • The Fix: Switch solvent to DMF or DMAc . If you must use DCM, you must perform a "Free-Base Workup" first: partition the salt between 1N NaOH and DCM, separate the organic layer, dry, and use the free amine oil immediately.

Q2: I see a product with Mass [M+99]. What is this?

A: This is the Guanidine Adduct . Because the spiro-amine is sterically hindered, it reacts slowly. The unreacted amine eventually attacks the HATU uronium center instead of the activated acid.

  • The Fix: Stop using HATU. Switch to T3P (Propylphosphonic anhydride) . T3P does not form stable byproducts with amines and drives the reaction through a different mechanism that is less sensitive to steric bulk.

Q3: My yield is 30%. How do I push it to >80%?

A: Increase concentration and temperature. Spirocyclic couplings are kinetically slow.

  • Concentration: Run the reaction at 0.2 M to 0.5 M (standard couplings are often 0.1 M). High concentration forces the intermolecular collision.

  • Temperature: Do not fear heat. These spirocycles are thermally stable. Heating a T3P reaction to 50–60°C in EtOAc or DMF is standard practice for this scaffold.

Optimized Experimental Protocols

Protocol A: The "Gold Standard" (T3P Method)

Recommended for >90% of spirocyclic couplings. High tolerance for sterics and water.

ParameterSpecification
Reagent T3P (Propylphosphonic anhydride), 50% wt in EtOAc or DMF
Solvent EtOAc (preferred for workup) or DMF (if solubility is poor)
Base Pyridine (3-5 equiv) or DIPEA (3 equiv)
Stoichiometry Acid (1.0 eq) : Amine (1.1 eq) : T3P (1.5–2.0 eq)

Step-by-Step:

  • Dissolve the Carboxylic Acid (1.0 equiv) and Azaspiro-Amine Salt (1.1 equiv) in EtOAc (or DMF).

  • Add Base (3.0–5.0 equiv). Note: If using amine salts, ensure enough base is added to neutralize the salt PLUS act as the catalyst.

  • Cool to 0°C (optional, but good practice).

  • Add T3P solution (1.5 equiv) dropwise.

  • Allow to warm to Room Temperature (RT).

  • Checkpoint: Check LCMS at 2 hours.

    • If <50% conv: Heat to 50°C and add 0.5 equiv more T3P.

  • Workup: Dilute with EtOAc, wash with water, sat. NaHCO₃, and brine. T3P byproducts are water-soluble, simplifying purification.

Protocol B: The "Hard Case" (Acid Chloride Method)

Use only if T3P fails or if the carboxylic acid is extremely unreactive.

Step-by-Step:

  • Convert the carboxylic acid to the acid chloride using Ghosez's Reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine) or Oxalyl Chloride/DMF in DCM.

  • Remove volatiles to isolate the crude acid chloride.

  • Dissolve Azaspiro-Amine Salt in THF/Water (1:1) or DCM.[1]

  • Add Schotten-Baumann Base (sat. NaHCO₃ or 1N NaOH) or excess DIPEA.

  • Add the Acid Chloride solution.

  • Why this works: The acid chloride is the most reactive electrophile possible, overcoming the steric wall of the spiro-amine.

Comparative Data: Reagent Performance

The following table summarizes typical conversion rates for coupling N-Boc-2-azaspiro[3.3]heptane-6-carboxylic acid with a hindered aniline (a reverse coupling, but illustrative of the steric demand).

Coupling ReagentSolventBaseConversion (2h, RT)Major Impurity
EDC / HOBt DCMDIPEA< 10%N-Acylurea
HATU DMFDIPEA45%Guanidine (+99)
COMU DMFDIPEA60%Hydrolysis
T3P EtOAcPyridine92% None
T3P DMFDIPEA95% None

References

  • Burkhard, J. A., et al. (2010).[2][3] "Synthesis and Structural Analysis of Spiro[3.3]heptanes as Rigidified Piperidine Derivatives." Angewandte Chemie International Edition, 49(20), 3524–3527. [Link]

  • Dunetz, J. R., et al. (2016). "T3P (Propylphosphonic Anhydride): A mild and low-toxicity coupling agent for the synthesis of amides and esters." Organic Process Research & Development, 20(2), 140–177. [Link]

  • Wuitschik, G., et al. (2010).[2] "Oxetanes in Drug Discovery: Structural and Synthetic Insights." Journal of Medicinal Chemistry, 53(8), 3227–3246. [Link]

  • Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews, 38(2), 606–631. [Link]

Sources

Troubleshooting

Preventing defluorination side reactions in spirocyclic amines

Technical Support Center: Preventing Defluorination in Spirocyclic Amines Executive Summary Fluorinated spirocyclic amines (e.g., 2-azaspiro[3.3]heptanes, 6-azaspiro[3.4]octanes) are high-value bioisosteres used to modul...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Preventing Defluorination in Spirocyclic Amines

Executive Summary

Fluorinated spirocyclic amines (e.g., 2-azaspiro[3.3]heptanes, 6-azaspiro[3.4]octanes) are high-value bioisosteres used to modulate pKa, lipophilicity, and metabolic stability in drug candidates. However, the introduction of fluorine—particularly adjacent to nitrogen or on strained rings—introduces significant synthetic risks.

This guide addresses the three primary defluorination mechanisms users encounter:

  • 
    -Fluoride Elimination:  Common in aliphatic fluorinated spirocycles under basic conditions.
    
  • Competitive SNAr: Occurs when coupling spiro-amines to fluorinated heteroarenes.

  • Metal-Catalyzed C-F Activation: Unwanted oxidative addition of C-F bonds during cross-coupling.

Diagnostic Center: Troubleshooting Guide

Identify your specific failure mode below to access the targeted solution.

Issue A: "I am losing fluorine from my spirocyclic amine during Buchwald-Hartwig coupling."
  • Diagnosis: Base-Mediated

    
    -Elimination.
    
  • Mechanism: Strong bases (e.g., NaO

    
    Bu) deprotonate the 
    
    
    
    -carbon (often activated by the adjacent nitrogen), leading to the expulsion of fluoride and the formation of an enamine or iminium species.
  • Risk Factors:

    • Fluorine located

      
       to the amine nitrogen.
      
    • Use of soluble alkoxide bases (NaO

      
      Bu, KO
      
      
      
      Bu).
    • High reaction temperatures (>100 °C).

Corrective Protocol:

  • Switch Base: Replace NaO

    
    Bu with Cs
    
    
    
    CO
    
    
    or LiO
    
    
    Bu
    .
    • Why? Cesium carbonate is less basic and poorly soluble in non-polar solvents, creating a "heterogeneous buffer" effect. Lithium alkoxides are less reactive toward elimination than sodium/potassium analogs due to the tighter Li-O bond and aggregation state (the "Cation Effect").

  • Solvent Selection: Use Toluene or 1,4-Dioxane . Avoid polar aprotic solvents (DMF, DMSO) which strip cations and increase the basicity of the anion.

Issue B: "My amine attacked the fluorine atom on the aryl halide instead of the chloride/bromide."
  • Diagnosis: Competitive Nucleophilic Aromatic Substitution (SNAr).[1]

  • Mechanism: The spirocyclic amine acts as a nucleophile, attacking the highly electrophilic C-F position of a heteroaryl partner (e.g., fluoropyridine) instead of participating in the Pd-catalyzed cycle at the C-Cl/Br site.

  • Risk Factors:

    • Substrates with electron-deficient fluorinated rings (e.g., 2-fluoro-4-chloropyridine).

    • Slow catalytic turnover (inactive catalyst).

    • High temperatures.[2]

Corrective Protocol:

  • Catalyst Acceleration: Use highly active precatalysts like Pd(OAc)

    
    /BrettPhos  or Pd-RuPhos G4 .
    
    • Why? A faster rate of oxidative addition to the C-Cl/Br bond outcompetes the background thermal SNAr reaction at the C-F bond.

  • Temperature Control: Lower the reaction temperature. SNAr usually requires higher thermal energy than a well-optimized Pd-catalyzed cycle.

Issue C: "I see hydrodefluorination (replacement of F with H) in my product."
  • Diagnosis: Reductive Defluorination (Radical or Hydride pathway).

  • Mechanism: Often mediated by Pd-hydride species formed via

    
    -hydride elimination from the amine or solvent, or via radical pathways if using photoredox conditions.
    

Corrective Protocol:

  • Solvent Change: Avoid primary/secondary alcohols (e.g., isopropanol) which can serve as hydride sources. Use Toluene .

  • Ligand Bulk: Employ bulky biarylphosphine ligands (e.g., tBuXPhos ) to prevent the coordination of hydride sources and destabilize Pd-H intermediates.

Technical Deep Dive (FAQ)

Q1: Why are spirocyclic amines more prone to side reactions than simple piperidines? A: Steric bulk. The quaternary center in spirocycles (e.g., spiro[3.3]heptane) creates significant steric hindrance near the nitrogen. This slows down the desired Pd-catalyzed coupling (reductive elimination step), giving "waiting" intermediates more time to undergo side reactions like


-elimination or catalyst decomposition.

Q2: Can I use LiHMDS for deprotonation if my spirocycle has a fluorine? A: Avoid if possible. LiHMDS is a strong, non-nucleophilic base often used to generate anions. However, with fluorinated aliphatic amines, it can rapidly promote HF elimination to form strained imines. If a strong base is absolutely required, conduct the deprotonation at -78 °C and quench immediately with the electrophile.

Q3: How do I distinguish between SNAr and Pd-catalyzed defluorination? A: Run a control experiment: No Catalyst.

  • Mix your amine, aryl halide, and base in the solvent at reaction temperature without Palladium.

  • If you see the defluorinated product, the mechanism is SNAr (thermal background).

  • If you see no reaction, the defluorination is likely Metal-Mediated (occurring on the catalyst).

Visualizing the Pathways

The following diagram illustrates the competing pathways during the coupling of a fluorinated spiro-amine.

DefluorinationPathways Start Fluorinated Spiro-Amine + Aryl Halide (Ar-X) PdCycle Pd Catalytic Cycle (Desired) Start->PdCycle Pd(0)/Ligand Base Base (e.g., NaOtBu) Start->Base Deprotonation SnAr SnAr Attack at F (Defluorinated Ar-N) Start->SnAr Direct Attack (Thermal) If Ar has F Product Desired Coupled Product (C-N Bond Formed) PdCycle->Product Reductive Elimination Elimination HF Elimination (Enamine/Imine) Base->Elimination Beta-Elimination (Aliphatic F)

Caption: Decision pathways in Buchwald-Hartwig coupling. Green paths represent the desired catalytic cycle; red dashed paths represent competitive defluorination modes.

Validated Experimental Protocols

Protocol 1: "Safe" Buchwald-Hartwig Coupling for Fluorospirocyclic Amines

Designed to minimize HF elimination and SNAr.

Reagents:

  • Catalyst: Pd(OAc)

    
     (2 mol%) + BrettPhos  (4 mol%) OR Pd-RuPhos G4  (2 mol%).
    
  • Base: Cs

    
    CO
    
    
    
    (2.0 equiv) - Must be finely ground and dried.
  • Solvent: Anhydrous 1,4-Dioxane or Toluene (0.2 M).

  • Temperature: 80 °C (Do not exceed 100 °C unless necessary).

Step-by-Step:

  • Inerting: Charge a reaction vial with the aryl halide (1.0 equiv), fluorospirocyclic amine (1.2 equiv), Cs

    
    CO
    
    
    
    (2.0 equiv), and precatalyst. Cap and purge with Argon/Nitrogen for 5 minutes.
  • Solvation: Add anhydrous 1,4-Dioxane via syringe.

  • Activation: Place in a pre-heated block at 80 °C. Stir vigorously (1000 rpm) to ensure suspension of the insoluble carbonate base.

  • Monitoring: Monitor by LCMS at 1 hour. Look for the [M-HF] peak (elimination) or [M-F+N] peak (SNAr).

  • Workup: Filter through a celite plug to remove salts. Concentrate and purify.

Protocol 2: Handling Highly Acidic -Hydrogens

If the spiro-amine has a fluorine on a position that makes the


-hydrogen highly acidic (e.g., 

to a carbonyl or sulfonyl group).

Modification:

  • Use LiO

    
    Bu  (Lithium tert-butoxide) instead of Cs
    
    
    
    CO
    
    
    .
  • Lower temperature to 60 °C.

  • Increase catalyst loading to 5 mol% to compensate for lower thermal energy.

Quantitative Comparison of Bases

Table 1: Effect of Base Selection on Defluorination Rates (Model System: 2-fluoro-6-azaspiro[3.4]octane coupling).

BasepKa (Conj. Acid)Solubility (Toluene)% Desired Product% Elimination (HF Loss)Recommendation
NaO

Bu
~17Moderate45%40% AVOID
KO

Bu
~17High30%60% AVOID
LiO

Bu
~17Low (Aggregated)75%10%GOOD
Cs

CO

~10Insoluble92% <2%PREFERRED
K

PO

~12Insoluble85%<1%GOOD (Slow)

References

  • Mechanisms of Defluorin

    • Title: Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective.
    • Source: J. Med. Chem.
    • URL:[Link]

  • Buchwald-Hartwig Base Effects

    • Title: A General Catalyst for the Amination of Aryl Halides with Primary Amines (Discussion of base effects).
    • Source: J. Am. Chem. Soc.[3]

    • URL:[Link]

  • Spirocyclic Scaffolds in Medicinal Chemistry

    • Title: Spirocyclic Scaffolds in Medicinal Chemistry.
    • Source: J. Med. Chem.
    • URL:[Link]

  • Prevention of SNAr Competition

    • Title: Amination of Heteroaryl Chlorides: Palladium C
    • Source: Chem. Eur. J.[2][3]

    • URL:[Link]

Sources

Optimization

Technical Support Center: Purification of 6,6-Difluoro-2-azaspiro[3.3]heptane Derivatives

Welcome to the technical support center for the purification of 6,6-difluoro-2-azaspiro[3.3]heptane derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are working w...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the purification of 6,6-difluoro-2-azaspiro[3.3]heptane derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are working with this unique and valuable class of compounds. The inherent structural rigidity and basicity of the azaspiro[3.3]heptane core, combined with the electronic effects of the gem-difluoro group, can present specific challenges during purification.

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered in the lab. The information presented here is grounded in established chemical principles and practical, field-tested experience to ensure scientific integrity and help you achieve your purification goals efficiently.

Troubleshooting Guide: A Question-and-Answer Approach

This section directly addresses specific problems you may encounter during the purification of 6,6-difluoro-2-azaspiro[3.3]heptane derivatives.

Question 1: I'm observing a persistent, closely-eluting impurity in my flash chromatography. How can I improve the separation?

Answer:

This is a common challenge, often arising from structurally similar byproducts or diastereomers. Here’s a systematic approach to troubleshoot and improve your separation:

  • Solvent System Optimization: The choice of eluent is critical. If you are using a standard ethyl acetate/hexane system, consider the following modifications:

    • Introduce a More Polar, Aprotic Solvent: Replacing a portion of the ethyl acetate with dichloromethane or acetone can alter the selectivity.[1] Dichloromethane, in particular, can offer different interactions with the fluorinated scaffold.

    • Add a Basic Modifier: Since 6,6-difluoro-2-azaspiro[3.3]heptane derivatives are basic, tailing on silica gel is a frequent issue. Adding a small amount of triethylamine (0.1-1%) or ammonia in methanol (e.g., a 7N solution) to your mobile phase can neutralize the acidic silanol groups on the silica surface, leading to sharper peaks and potentially resolving your impurity.

    • Explore Alternative Solvent Systems: Don't hesitate to move beyond standard systems. Dichloromethane/methanol or even chloroform/methanol gradients can provide unique selectivity for these compounds.

  • Stationary Phase Variation: If solvent optimization is insufficient, changing the stationary phase is the next logical step.

    • Reverse-Phase Chromatography: For moderately polar derivatives, C18 reverse-phase flash chromatography can be highly effective. The separation mechanism is based on hydrophobicity, which can be orthogonal to the polar interactions governing normal-phase chromatography.

    • Fluorinated Stationary Phases: Given the fluorinated nature of your compound, a column with a fluorinated stationary phase (e.g., pentafluorophenyl - PFP) can offer unique selectivity.[2][3] These phases can engage in dipole-dipole and π-π interactions that are different from standard C18 or silica phases, potentially resolving difficult-to-separate compounds.[2]

  • Technique Modification:

    • Gradient Optimization: A shallower gradient around the elution point of your compound can significantly enhance resolution.

    • Dry Loading: If your compound has limited solubility in the initial mobile phase, dry loading onto silica gel or Celite can prevent band broadening and improve separation.

Question 2: My compound is highly polar and either streaks or remains at the baseline during flash chromatography. What are my options?

Answer:

High polarity in this class of compounds often stems from the presence of additional polar functional groups or salt formation. Here are several strategies to address this:

  • Switch to a More Polar Mobile Phase: If you're already using high concentrations of ethyl acetate in hexanes, it's time to switch to a more potent eluent system. A gradient of dichloromethane to 5-20% methanol is a standard starting point for polar amines.[4] Adding a small amount of ammonium hydroxide to the methanol can help to improve peak shape.

  • Ion-Exchange Chromatography: For highly basic derivatives that are difficult to purify by other means, ion-exchange chromatography can be a powerful tool.

    • Cation-Exchange: Use a strong cation-exchange (SCX) cartridge. The basic amine will bind to the acidic resin. You can then wash away neutral and acidic impurities with methanol. Elution of your desired compound is typically achieved by washing with a solution of ammonia in methanol (e.g., 2M).

  • Reverse-Phase Chromatography with an Ion-Pairing Agent: If you opt for reverse-phase HPLC, the addition of an ion-pairing agent like trifluoroacetic acid (TFA) at a low concentration (0.05-0.1%) to the mobile phase can improve retention and peak shape for these basic compounds. The TFA forms an ion pair with the protonated amine, increasing its hydrophobicity and retention on the C18 column.

Question 3: I'm experiencing low recovery of my compound after purification. What are the likely causes and solutions?

Answer:

Low recovery can be frustrating and is often due to one or more of the following factors:

  • Irreversible Adsorption on Silica Gel: The basic nitrogen of the azaspirocycle can interact strongly with the acidic silanol groups of silica gel, leading to irreversible binding.

    • Solution: As mentioned previously, adding a basic modifier like triethylamine or ammonia to your eluent is crucial to prevent this.[5] In some cases, pre-treating the silica gel with the basic modifier before packing the column can also be beneficial.

  • Compound Instability: While the 6,6-difluoro-2-azaspiro[3.3]heptane core is generally robust, certain derivatives may be sensitive to the acidic nature of silica gel.

    • Solution: Perform a stability test by spotting your crude material on a TLC plate and letting it sit for an hour before eluting. If you observe significant decomposition, consider switching to a less acidic stationary phase like alumina or using reverse-phase chromatography.

  • Incomplete Elution: Your compound may be more polar than anticipated, requiring a stronger solvent to elute from the column.

    • Solution: After your expected fractions have been collected, flush the column with a very strong solvent mixture (e.g., 10-20% methanol in dichloromethane with a basic modifier) and analyze the collected fractions to see if more of your product is recovered.

Question 4: Can I use crystallization to purify my 6,6-difluoro-2-azaspiro[3.3]heptane derivative?

Answer:

Yes, crystallization can be an excellent and scalable purification method, particularly if your compound is a solid.

  • Freebase Crystallization:

    • Solvent Screening: The key is to find a solvent system where your compound is soluble at elevated temperatures but sparingly soluble at room temperature or below. Common solvent systems for this class of compounds include ethyl acetate/hexanes, dichloromethane/diethyl ether, and methanol/water.

    • Procedure: Dissolve your crude material in a minimal amount of the hot solvent. If necessary, filter the hot solution to remove any insoluble impurities. Allow the solution to cool slowly to promote the formation of well-defined crystals.

  • Salt Formation for Enhanced Crystallization: If the freebase is an oil or does not crystallize well, forming a salt can significantly improve the likelihood of obtaining a crystalline solid.[6][7]

    • Common Acids: Hydrochloric acid (HCl), sulfuric acid (H₂SO₄), and trifluoroacetic acid (TFA) are frequently used to form salts with amines.[8][9]

    • Procedure: Dissolve your freebase in a suitable solvent (e.g., diethyl ether, methanol, or ethyl acetate). Add a solution of the chosen acid (e.g., HCl in diethyl ether) dropwise until precipitation is complete.[10] The resulting salt can then be collected by filtration and washed with a non-polar solvent. It's important to note that the pKa of the counterion should ideally be at least 2 pH units lower than the pKa of your basic drug candidate to ensure stable salt formation.[7]

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for developing a flash chromatography method for a new 6,6-difluoro-2-azaspiro[3.3]heptane derivative?

A1: A good starting point is to use thin-layer chromatography (TLC) to screen different solvent systems. Begin with a 20-50% ethyl acetate in hexanes mixture. Based on the Rf value, you can adjust the polarity. If the compound is very polar, switch to a dichloromethane/methanol system. Always add 0.5% triethylamine to your TLC solvent system to mimic the conditions of the column.

Q2: Are there any specific safety precautions I should take when working with these compounds?

A2: As with any chemical research, always consult the Safety Data Sheet (SDS) for your specific derivative. In general, handle these compounds in a well-ventilated fume hood, and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Q3: How can I confirm the purity of my final compound?

A3: A combination of techniques is recommended for purity confirmation:

  • High-Performance Liquid Chromatography (HPLC): This is the gold standard for assessing purity. Use a high-resolution column and a suitable detector (e.g., UV-Vis or mass spectrometry).

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure and identify any remaining impurities. ¹⁹F NMR is particularly useful for fluorinated compounds.

  • Mass Spectrometry (MS): This will confirm the molecular weight of your compound.

Q4: My compound is an oil. Does this mean I can't use crystallization?

A4: Not necessarily. As discussed in the troubleshooting section, converting the oily freebase to a salt can often induce crystallization.[6][7] Experiment with different acids (HCl, H₂SO₄, tartaric acid, etc.) to find one that forms a stable, crystalline salt with your compound.

Experimental Protocols & Visualizations

Protocol: Salt Formation for Purification

This protocol describes a general method for forming the hydrochloride salt of a 6,6-difluoro-2-azaspiro[3.3]heptane derivative to facilitate purification by crystallization.

Materials:

  • Crude 6,6-difluoro-2-azaspiro[3.3]heptane derivative (freebase)

  • Anhydrous diethyl ether (or other suitable non-polar solvent)

  • 2M HCl solution in diethyl ether

  • Stir bar and magnetic stir plate

  • Round-bottom flask

  • Buchner funnel and filter paper

  • Vacuum flask

Procedure:

  • Dissolve the crude freebase in a minimal amount of anhydrous diethyl ether in a round-bottom flask.

  • While stirring, slowly add the 2M HCl/diethyl ether solution dropwise.

  • A precipitate (the hydrochloride salt) should begin to form. Continue adding the HCl solution until no further precipitation is observed.

  • Stir the resulting suspension for 30 minutes at room temperature to ensure complete salt formation.

  • Collect the solid salt by vacuum filtration using a Buchner funnel.

  • Wash the collected solid with a small amount of cold, anhydrous diethyl ether to remove any soluble impurities.

  • Dry the purified salt under high vacuum.

Purification Workflow Diagram

PurificationWorkflow start Crude Product tlc_screen TLC Screening (EtOAc/Hexanes & DCM/MeOH + 0.5% TEA) start->tlc_screen is_solid Is the product a solid? tlc_screen->is_solid Baseline or Streaking flash_chrom Flash Chromatography (Normal or Reverse Phase) tlc_screen->flash_chrom Rf 0.2-0.4 crystallization Crystallization is_solid->crystallization Yes salt_formation Salt Formation is_solid->salt_formation No (Oil) purity_analysis Purity Analysis (HPLC, NMR, MS) flash_chrom->purity_analysis crystallization->purity_analysis salt_formation->crystallization

Caption: Decision tree for purifying 6,6-difluoro-2-azaspiro[3.3]heptane derivatives.

Summary of Purification Techniques

Method Primary Use Case Advantages Potential Challenges
Normal-Phase Flash Chromatography General purpose purification of small to medium scale reactions.Widely applicable, good for separating less polar compounds.Tailing of basic compounds, irreversible adsorption, potential for compound degradation on acidic silica.
Reverse-Phase Flash/Prep HPLC Purification of more polar compounds or when normal phase fails.Excellent for polar compounds, often provides orthogonal selectivity to normal phase.Requires specialized equipment, can be more expensive, sample solubility in mobile phase can be an issue.[11]
Ion-Exchange Chromatography Purification of highly basic compounds that are difficult to separate by other means.Highly selective for charged molecules, excellent for removing neutral or acidic impurities.Requires specific cartridges, elution conditions need to be optimized.
Crystallization Purification of solid compounds, especially on a larger scale.Potentially very high purity, scalable, cost-effective.Compound may not crystallize, finding a suitable solvent system can be time-consuming.
Salt Formation To induce crystallization of oily freebases or improve handling of solids.Can significantly improve crystallinity and physical properties.[7][9]Requires an additional chemical step, the chosen salt may not be suitable for downstream applications.

References

  • MilliporeSigma.
  • University of Rochester, Department of Chemistry.
  • University of Rochester, Department of Chemistry.
  • Pharmaceutical Technology. Salt Selection in Drug Development.
  • ResearchGate. (PDF) Spirocyclic Diamine Scaffolds for Medicinal Chemistry.
  • Select Science. Ultimate guide to small molecule drug development.
  • ACS Publications. Practical and Scalable Two-Step Process for 6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.
  • PMC. Preparation of a Crystalline Salt of Indomethacin and Tromethamine by Hot Melt Extrusion Technology.
  • Agilent.
  • LCGC International. Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC.
  • BioProcess International.
  • Hamza, D., & Jones, M. J. (2007). Synthesis of Novel 2,6-Diazaspiro[3.3]heptanes. Synlett, 2007(12), 1937-1939.
  • Mykhailiuk, P. K. (2021). Multigram Synthesis of Advanced 6,6-Difluorospiro[3.3]heptane-derived Building Blocks. Journal of Fluorine Chemistry, 241, 109684.
  • ResearchGate. How to make a salt of a novel compound?
  • National Institutes of Health. Synthetic Routes to Approved Drugs Containing a Spirocycle.
  • ResearchGate.

Sources

Troubleshooting

Technical Support Guide: Overcoming Steric Hindrance in 2,6-Substituted Spiro[3.3]heptanes

Ticket ID: SPH-206-STERIC Status: Open Assigned Specialist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: SPH-206-STERIC Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist Priority: High (Blocker for Lead Optimization)

Executive Summary

You are likely encountering low yields or incomplete conversions when attempting to functionalize the 2 and 6 positions of the spiro[3.3]heptane scaffold. While this scaffold is a prized bioisostere for 1,4-disubstituted benzenes, piperidines, and cyclohexanes due to its ability to lower LogP and improve metabolic stability, it presents a unique "puckered" steric profile.

Unlike a flat benzene ring or a chair-form cyclohexane, the cyclobutane rings in spiro[3.3]heptane adopt a "butterfly" conformation to relieve torsional strain. This creates a pucker angle of approximately ~20–30° , which effectively shields the carbon centers at positions 2 and 6 from nucleophilic attack and sterically crowds transition states during coupling reactions.

This guide provides troubleshooting protocols to bypass these kinetic barriers.

Module 1: The Nucleophilic Substitution (S_N2) Blockade

The Issue: You are attempting to displace a leaving group (Tosylate, Mesylate, Halide) at the 2 or 6 position with a nucleophile, but the reaction is stalling or resulting in elimination products.

Root Cause:

  • Backside Shielding: The "puckered" wings of the spirocycle block the trajectory required for the nucleophile to attack the

    
     orbital (backside attack).
    
  • Ring Strain: The transition state for S_N2 requires planarization of the carbon center, which increases ring strain in the already strained cyclobutane system (~26 kcal/mol strain energy).

Troubleshooting Protocol
Option A: Switch to Reductive Amination (Gold Standard for Amines)

If you are trying to install an amine, abandon direct alkylation. Reductive amination proceeds through an iminium intermediate, which is


 hybridized and less sterically demanding to form than the S_N2 transition state.

Recommended Protocol:

  • Oxidation: Convert your alcohol to a ketone (e.g., Dess-Martin Periodinane).

  • Imine Formation: React ketone with amine in DCE (1,2-Dichloroethane). Add 1.0 eq. Acetic Acid to catalyze imine formation.[1]

  • Reduction: Use Sodium Triacetoxyborohydride (STAB) . It is mild and tolerates the steric bulk better than NaBH4.

VariableStandard Condition (Fail)Optimized Condition (Pass)
Strategy Direct Alkylation (R-OTs + Amine)Reductive Amination (Ketone + Amine)
Reagent K2CO3 / DMF / HeatNaBH(OAc)3 / DCE / AcOH
Temp 80°C+ (Leads to elimination)RT to 40°C
Yield <15% (Elimination dominant)>75% (Desired Product)
Option B: Radical Decarboxylative Cross-Coupling

If forming a C-C bond, S_N2 is not viable. Use Ni/Photoredox dual catalysis to generate a radical at the 2/6 position. The radical intermediate (


 character) relieves the steric strain.

Module 2: The Amide Coupling Bottleneck

The Issue: Standard EDC/HOBt or HATU couplings are failing to couple a 2-amino or 2-carboxy spiro[3.3]heptane with a bulky partner.

Root Cause: The "butterfly" wings create a cone of steric hindrance. Bulky coupling reagents (like HATU) may struggle to activate the acid effectively, or the activated ester is too shielded for the amine to attack.

Troubleshooting Protocol
Protocol: The Acid Chloride Activation (Ghosez's Reagent)

When HATU fails, you must minimize the steric bulk of the activating group. Convert the carboxylic acid to an acid chloride.

Step-by-Step:

  • Reagent: Use Ghosez’s Reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine). It is neutral and allows acid chloride formation under mild conditions, avoiding the harsh acidity of SOCl2 which can degrade sensitive spiro-scaffolds.

  • Solvent: DCM or Chloroform (anhydrous).

  • Procedure:

    • Dissolve Acid (1.0 eq) in DCM.

    • Add Ghosez’s Reagent (1.2 eq) at 0°C. Stir 1h to form Acid Chloride.

    • Add Amine (1.2 eq) and DIPEA (3.0 eq).

    • Critical: If the amine is also sterically hindered (e.g., t-butyl amine), add AgCN (Silver Cyanide) as a catalyst to promote the reaction.

Module 3: Stereochemical Management (Cis/Trans Isomers)

The Issue: 2,6-disubstitution generates cis and trans isomers. You are observing a single spot on TLC but a mess in NMR, or you cannot separate them.

Insight: The cis isomer (substituents on the "concave" face) is significantly more sterically crowded than the trans isomer. This affects reactivity; the trans isomer often reacts faster.

Separation Strategy:

  • Do not separate at the final stage. Isomers are best separated at the intermediate stage where polarity differences are maximized.

  • Chromatography Tip: If separation is difficult, convert the amine to a Sulfinamide (using Ellman’s auxiliary). The chiral auxiliary introduces a new diastereomeric relationship that often enables separation on standard silica or C18 columns.

Visualizing the Workflow

The following decision tree outlines the logical path for functionalizing the sterically challenged spiro[3.3]heptane core.

SpiroWorkflow Start Start: 2,6-Spiro[3.3]heptane Functionalization CheckBond Target Bond Type? Start->CheckBond CN_Bond C-N Bond (Amine) CheckBond->CN_Bond Amide_Bond Amide Coupling CheckBond->Amide_Bond CC_Bond C-C Bond CheckBond->CC_Bond DirectAlk Direct Alkylation (Sn2)? CN_Bond->DirectAlk Avoid RedAm Reductive Amination (Ketone + Amine) DirectAlk->RedAm Switch to StandardCoup Standard HATU/EDC? Amide_Bond->StandardCoup AcidChloride Acid Chloride Method (Ghosez's Reagent) StandardCoup->AcidChloride If Low Yield Radical Radical/Cross-Electrophile (Ni/Photoredox) CC_Bond->Radical Preferred

Figure 1: Decision matrix for overcoming steric barriers in spiro[3.3]heptane functionalization.

Frequently Asked Questions (FAQ)

Q: Why does my spiro[3.3]heptane product show lower solubility than predicted? A: While spiro[3.3]heptanes generally improve solubility compared to phenyl rings (by disrupting pi-stacking), the trans-isomer can sometimes pack very efficiently in the crystal lattice, reducing solubility. Check your isomer ratio. If solubility is critical, consider introducing an asymmetric substituent to disrupt crystal packing.

Q: Can I use Buchwald-Hartwig coupling on a 2-bromo-spiro[3.3]heptane? A: It is difficult. Oxidative addition into a secondary cyclobutyl halide is slow, and


-hydride elimination is fast.
  • Solution: Use a catalyst system specialized for hindered alkyl halides, such as Pd(OAc)2 with cataCXium A or Ni-catalyzed cross-coupling (e.g., NiCl2(glyme) / Bathophenanthroline).

Q: How do I determine the configuration (cis/trans) of my product? A: NOESY NMR is often inconclusive due to the distance and flexibility. X-ray crystallography is the definitive method. However, a reliable rule of thumb in 1H NMR is that protons on the concave face (shielded by the wings) often appear upfield compared to those on the convex face.

References

  • Burkhard, J. A., et al. (2010). Synthesis and Structural Analysis of Spiro[3.3]heptane-Based Derivatives. Organic Letters.[2]

  • Mykhailiuk, P. K. (2021). Spiro[3.3]heptane as a Saturated Benzene Bioisostere.[2][3][4][5][6] Chemistry – A European Journal.[2][3]

  • Ding, X., et al. (2018). Practical Synthesis of 2,6-Disubstituted Spiro[3.3]heptanes. Journal of Organic Chemistry.[3][7]

  • Enamine Ltd. (2023).[8] Spiro[3.3]heptane Building Blocks for Drug Discovery. Enamine Technical Notes.

Sources

Optimization

Technical Support Center: Optimizing Reaction Temperature for Fluorinated Spirocycle Synthesis

Welcome to the technical support center dedicated to the nuanced art of synthesizing fluorinated spirocycles. The introduction of fluorine into spirocyclic scaffolds—a privileged structure in medicinal chemistry—can prof...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center dedicated to the nuanced art of synthesizing fluorinated spirocycles. The introduction of fluorine into spirocyclic scaffolds—a privileged structure in medicinal chemistry—can profoundly alter a molecule's physicochemical and pharmacological properties, including metabolic stability and binding affinity.[1] However, the construction of these complex, three-dimensional structures is often fraught with challenges, with reaction temperature being one of the most critical and sensitive parameters to control.

This guide is structured to provide direct, actionable answers to the common issues encountered in the lab. We will move from foundational questions to specific troubleshooting scenarios, grounding our advice in mechanistic principles and field-proven protocols.

Frequently Asked Questions (FAQs)

Q1: Why is temperature such a critical parameter in the synthesis of fluorinated spirocycles?

A: Temperature is the lever that controls the energy of a chemical system. Its influence is twofold, governing both the speed (kinetics) and, in many cases, the outcome (thermodynamics) of a reaction.

  • Kinetic Control: Most reactions, including fluorination and spirocyclization, have an energy barrier known as activation energy (Ea). Supplying thermal energy helps molecules overcome this barrier, increasing the reaction rate. For many organic reactions, the rate roughly doubles for every 10°C increase.[2][3] However, this is a double-edged sword.

  • Thermodynamic vs. Kinetic Products: In reactions where multiple products can form (e.g., different regioisomers or diastereomers), temperature can dictate the product distribution. Lower temperatures often favor the kinetic product (the one that forms fastest), while higher temperatures can allow the system to equilibrate and form the more stable thermodynamic product.

  • Side Reactions and Decomposition: Crucially, desired and undesired reactions all have their own activation energies. Increasing temperature accelerates all reactions, including decomposition pathways for starting materials, reagents, or the product itself. Fluorinated compounds can be particularly susceptible to decomposition pathways like HF elimination under harsh conditions.[4]

The goal of temperature optimization is to find the "sweet spot" where the desired reaction proceeds at a reasonable rate while minimizing side reactions and decomposition.[5]

Q2: How does temperature specifically influence selectivity in spirocyclization?

A: Selectivity—both regioselectivity and diastereoselectivity—is paramount in synthesizing complex molecules like spirocycles. Temperature exerts significant control here. For instance, in a palladium-catalyzed intramolecular spirocyclization, subtle changes in temperature can influence the conformational flexibility of the substrate-catalyst complex, potentially altering the facial selectivity of the key bond-forming step.[6] Lowering the temperature can "lock" the complex into a more ordered transition state, often leading to higher diastereoselectivity. Conversely, if the desired product is the thermodynamic one, higher temperatures might be necessary to allow for equilibration from a kinetically favored but less stable isomer.

Q3: Are there general temperature guidelines for different types of fluorination reactions?

A: Yes, while every reaction is unique, broad temperature ranges are associated with common fluorination methods. These serve as excellent starting points for optimization.

  • Electrophilic Fluorination (e.g., using Selectfluor®): These reactions often proceed via an enol or enolate intermediate.[7] Many can be run at or below room temperature, especially for activated substrates like β-diketones.[7] For less reactive substrates, moderate heating (e.g., 40-80 °C) may be required. Overheating can lead to non-selective reactions or decomposition of the fluorinating agent.

  • Nucleophilic Aromatic Substitution (SNAr): Traditionally, these reactions require high temperatures (often >130 °C) and polar aprotic solvents to proceed, especially with unactivated aryl rings.[8] However, the choice of fluoride source is critical; highly soluble and weakly ion-paired salts can sometimes enable reactions at or near room temperature.[8]

  • Fluorination with Elemental Fluorine (F₂): This is a highly exothermic and reactive process.[9] It demands extremely low temperatures (e.g., -78 °C) and specialized equipment to control the reaction rate and prevent runaway conditions.

Troubleshooting Guide: From Low Yield to Runaway Reactions

This section addresses specific experimental problems with a focus on temperature-centric solutions.

Problem 1: Low or No Product Yield

Q: My reaction to form a fluorinated spirocycle is not working, or the yield is very low. Should I simply increase the temperature?

A: While insufficient thermal energy is a common cause of low conversion, indiscriminately increasing the temperature is often counterproductive. A systematic approach is required.

Causality: A low yield could stem from several issues beyond temperature: a high activation energy barrier, catalyst deactivation, reagent instability at the current temperature, or an incorrect reaction mechanism assumption. Simply raising the heat might push the reaction past the desired product directly to decomposition products.

Troubleshooting Protocol:

  • Confirm Reagent Stability: Before adjusting the reaction temperature, confirm the thermal stability of your starting materials and key reagents (especially complex organometallics or fluorinating agents) under the planned conditions.

  • Systematic Temperature Screening: Instead of one large jump, screen a range of temperatures. A parallel reactor system is ideal for this. For example, set up identical reactions at 40 °C, 60 °C, 80 °C, and 100 °C.[10]

  • Analyze at Multiple Time Points: A low yield at 24 hours could be due to a slow reaction or a fast reaction followed by product decomposition. Sample each reaction at intermediate time points (e.g., 2, 6, 12 hours) to build a reaction profile.

  • Consider Solvent Boiling Point: Ensure your chosen temperature is safely below the boiling point of your solvent unless you are using a sealed vessel designed for superheated conditions.[11]

  • Preparation: In an inert atmosphere glovebox, add the substrate, catalyst, and any solid reagents to a series of 8 mL vials equipped with stir bars.

  • Solvent Addition: Crimp-seal the vials and remove them from the glovebox. Add the degassed solvent via syringe.

  • Reagent Injection: If a liquid reagent is required (e.g., the fluorinating agent solution), add it via syringe.

  • Heating: Place the vials in a pre-heated parallel synthesis block with individual temperature zones set to your screening values (e.g., 60 °C, 70 °C, 80 °C, 90 °C).

  • Sampling & Analysis: At predetermined time points (e.g., 2, 4, 8, 16 hours), carefully uncap a vial from each temperature set, quench the reaction (e.g., with saturated NH₄Cl), and extract the organic components. Analyze the crude mixture by LC-MS or ¹H NMR (with an internal standard) to determine conversion and product formation.

  • Evaluation: Plot conversion/yield versus time for each temperature to identify the optimal conditions.

Problem 2: Product/Starting Material Decomposition

Q: My LC-MS analysis shows multiple degradation peaks, and my yield is poor despite high conversion. How can I use temperature to solve this?

A: This is a classic sign that your reaction temperature is too high, pushing the system into undesired degradation pathways. The activation energy for decomposition is being readily overcome.

Causality: Fluorinated spirocycles can have hidden instabilities. For example, a fluorine atom positioned beta to a carbonyl group with an acidic alpha-proton can be prone to HF elimination.[4] High temperatures accelerate these and other decomposition routes, such as catalyst degradation or substrate fragmentation.

Troubleshooting Workflow Diagram

The following diagram outlines a logical workflow for addressing decomposition issues by optimizing temperature.

G start High Decomposition Observed reduce_temp Reduce Temperature Systematically (e.g., decrease by 20°C increments) start->reduce_temp check_exotherm Is the reaction highly exothermic? slow_addition Implement Slow Addition of Limiting Reagent at Lower Temp check_exotherm->slow_addition Yes analyze Analyze Yield vs. Purity check_exotherm->analyze No reduce_temp->check_exotherm slow_addition->analyze analyze->reduce_temp Yes (Decomposition Persists) success Optimal Temperature Found: Good Yield, High Purity analyze->success No (Purity is High) still_low_yield Yield is now too low? analyze->still_low_yield Yes (Purity is High) change_solvent Consider Solvent with Lower Boiling Point or Better Heat Transfer still_low_yield->change_solvent Yes change_reagent Evaluate Milder Fluorinating Agent or Catalyst System still_low_yield->change_reagent Yes change_solvent->reduce_temp change_reagent->reduce_temp G Temp Temperature Kinetics Kinetics (Reaction Rate) Temp->Kinetics Influences Thermo Thermodynamics (Equilibrium Position) Temp->Thermo Influences Decomposition Decomposition Temp->Decomposition Directly Affects Yield Yield Kinetics->Yield Determines Selectivity Selectivity (Regio-/Diastereo-) Kinetics->Selectivity Can Determine Thermo->Selectivity Can Determine

Caption: Interplay of temperature and reaction outcomes.

By understanding these relationships, researchers can make more informed decisions, leading to faster optimization and more robust synthetic routes for these valuable molecules.

References

  • Benchchem. (n.d.). Troubleshooting common issues in spirocyclic compound synthesis.
  • MDPI. (2021). Thermodynamics and Kinetics Research of the Fluorination Process of the Concentrate Rutile.
  • IEEE Xplore. (2018). Unusual effect of temperature on direct fluorination of high temperature vulcanized silicone rubber and properties of the fluorinated surface layers.
  • MDPI. (n.d.). Synthesis, Molecular Structure and Spectroscopic Investigations of Novel Fluorinated Spiro Heterocycles.
  • Journal of the American Chemical Society. (n.d.). The Mechanism of Fluorination. IV.1 The Effect of Temperature and of Fluorine Concentration upon the Olefin Dimerization Reaction. A New Fluorination Apparatus2.
  • Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Synthesis of fluorinated spiro-1,3-oxazines and thiazines via Selectfluor-mediated intramolecular cyclization.
  • ResearchGate. (n.d.). Synthetic Routes to Approved Drugs Containing a Spirocycle.
  • NASA Technical Reports Server. (n.d.). Kinetics of the fluorination of iron.
  • PMC - NIH. (n.d.). Synthetic Routes to Approved Drugs Containing a Spirocycle.
  • PMC - NIH. (n.d.). Fluorine in medicinal chemistry.
  • PMC - NIH. (n.d.). Development of Predictive Tools for Optimizing Organic Reactions.
  • PMC. (n.d.). The effect of temperature change on fluoride uptake from a mouthrinse by enamel specimens.
  • Mettler Toledo. (n.d.). New Experimental Techniques for Organic Synthesis.
  • PMC - NIH. (n.d.). Fluorinated building blocks in drug design: new pathways and targets.
  • Sigma-Aldrich. (n.d.). Reaction Design & Optimization.
  • PMC. (n.d.). Synthesis of Optically Active Spirocycles by a Sequence of Decarboxylative Asymmetric Allylic Alkylation and Heck Reaction.
  • Benchchem. (n.d.). Technical Support Center: Managing Temperature in Selective Fluorination Reactions.
  • (n.d.).
  • ResearchGate. (2025). Development of Predictive Tools for Optimizing Organic Reactions.
  • NIH. (n.d.). Cycloaddition Strategies for the Synthesis of Diverse Heterocyclic Spirocycles for Fragment-Based Drug Discovery.
  • PMC. (2024). New Opportunities for Organic Synthesis with Superheated Flow Chemistry.
  • PMC - NIH. (n.d.). Syntheses and medicinal chemistry of spiro heterocyclic steroids.
  • SpiroChem. (2017). News - Single.
  • Baran Lab. (2017). Hetero-spirocycles (strategies & tactics).
  • ResearchGate. (n.d.). Where Does the Fluorine Come From? A Review on the Challenges Associated with the Synthesis of Organofluorine Compounds | Request PDF.
  • PMC. (2019). The Dark Side of Fluorine.
  • ACS Publications. (n.d.). The Journal of Organic Chemistry Ahead of Print.

Sources

Troubleshooting

Technical Support Center: Filtration &amp; Isolation of Azaspiro Compounds

Current Status: Operational Ticket ID: AZ-FILT-9982 Subject: Resolving Sluggish Filtration and Oiling Out of Free-Base Azaspirocycles Assigned Specialist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Ticket ID: AZ-FILT-9982 Subject: Resolving Sluggish Filtration and Oiling Out of Free-Base Azaspirocycles Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary

Free-base azaspiro compounds present a unique separation challenge. Their rigid, orthogonal spiro-fusion disrupts planar crystal packing, often lowering the melting point and widening the Metastable Zone Width (MSZW). This leads to two primary failure modes during isolation: Liquid-Liquid Phase Separation (LLPS or "oiling out") and Filter Media Blinding caused by sub-micron fines or compressible amorphous gels.

This guide provides self-validating protocols to transition your isolation from a bottleneck to a predictable unit operation.

Module 1: Diagnosing the Failure Mode

Before applying a fix, you must categorize the filtration stall. Use this diagnostic matrix:

ObservationRoot CauseImmediate Action
Filtrate stops immediately; thin, slimy layer on cloth.Compressible Cake: Amorphous or gel-phase formation.[1]Stop filtration. Return to vessel. See Protocol A.
Filtration starts fast, then slows exponentially; filtrate is cloudy.Pore Plugging: Fines <1µm are penetrating the media.Recirculate filtrate. Add Body Feed.[2][3][4] See Protocol B.
Material separates as oil droplets before crystallizing.[5]LLPS (Oiling Out): Temperature > Melting Point of the solvated solid.[6]Heat to redissolve. See Protocol C.

Module 2: The "Oiling Out" Rescue (Protocol C)

Context: Azaspiro bases are lipophilic. If the antisolvent is added too fast or the temperature is too high, the system enters a region where the thermodynamically stable phase is a liquid oil, not a crystal. This oil eventually hardens into a glass that blocks filters.

The Mechanism

Oiling out occurs when the crystallization line is crossed above the liquid-liquid immiscibility gap. To fix this, we must force the system to cross the solubility curve below the critical solution temperature.

Workflow Diagram: LLPS Remediation

OilingOutRescue Start Oiling Out Detected Reheat 1. Reheat to Clear Solution (T > T_clear) Start->Reheat Seed 2. Add Seed Crystals (0.5 wt%) @ T = Saturation Point Reheat->Seed Cool to Cloud Point Hold 3. Isothermal Hold (1-2 hrs) Allow surface growth Seed->Hold Cool 4. Slow Cooling Ramp (0.1 °C/min) Hold->Cool Filter 5. Filtration Cool->Filter

Figure 1: Remediation logic for Liquid-Liquid Phase Separation (LLPS) to ensure crystalline growth.

Step-by-Step Protocol
  • Redissolution: Heat the slurry back to a clear solution. If necessary, add small aliquots of the "good" solvent (solubilizer) to lower the saturation temperature.

  • Seeding: Cool the solution slowly until it reaches the metastable zone (just before it typically oils out). Add 0.5 - 1.0 wt% of clean, crystalline seed material.

    • Why: The seed provides a surface for growth, bypassing the high energy barrier of nucleation which often favors the amorphous oil phase [1].

  • Isothermal Aging: Hold the temperature constant for 60 minutes. Do not cool further until a visible bed of crystals has established.

  • Controlled Cooling: Ramp temperature down at 0.1–0.3 °C/min . Fast cooling promotes secondary nucleation (fines), while slow cooling promotes growth on existing crystals.

Module 3: Resolving Filter Blinding (Protocol B)

Context: Even crystalline azaspiro compounds can form "fines" (particles <10 µm) that pack tightly, obeying the Kozeny-Carman equation where flow rate is proportional to the square of particle diameter. To restore flux, we must artificially increase porosity using Diatomaceous Earth (DE).

The "Body Feed" Strategy

Do not just "pre-coat" the filter.[7][8] A pre-coat protects the cloth, but a Body Feed protects the cake itself by continuously adding incompressible lattice structures (silica skeletons) that prevent the sticky amine particles from coalescing.

Workflow Diagram: Body Feed Filtration

BodyFeed cluster_legend Key Components Reactor Reactor (Slurry + Body Feed) Pump Peristaltic/Diaphragm Pump (Low Shear) Reactor->Pump Suspension Filter Filter Unit (Pre-coated) Pump->Filter Recirc Recirculation Loop Filter->Recirc Cloudy Filtrate Out Out Filter->Out Clear Filtrate Recirc->Reactor DE Diatomaceous Earth (Silica Skeleton)

Figure 2: Dynamic filtration setup using Body Feed to maintain cake porosity.[6][9]

Step-by-Step Protocol
  • Pre-Coat Calculation:

    • Suspend DE (e.g., Celite 545) in clean solvent.

    • Load: 0.5 kg/m ² of filter area.

    • Recirculate until filtrate is clear. This protects the cloth from blinding immediately.

  • Body Feed Addition:

    • Add DE directly to your reactor slurry.

    • Ratio: Add 0.5 to 1.0 parts DE per 1.0 part of expected product [2].

    • Why: This spacing prevents the compressible azaspiro crystals from forming an impermeable sheet.

  • Low-Shear Transfer: Use a diaphragm or peristaltic pump. Centrifugal pumps can shatter fragile amine crystals, creating more fines.

  • Pressure Management: Start filtration at low pressure (0.2 bar). If using vacuum, do not pull full vacuum immediately. Let the cake build gradually.

Module 4: Ostwald Ripening (Protocol A)

Context: If you cannot use filter aids (e.g., if silica contamination is a risk), you must coarsen the particles thermodynamically.

The Protocol:

  • Heat: Raise slurry temperature to dissolve the smallest particles (high surface energy).

  • Cycle: Cool slowly to redeposit mass onto larger particles.

  • Repeat: Perform 3-4 "sawtooth" temperature cycles (e.g., 20°C

    
     45°C 
    
    
    
    20°C).
  • Result: This digests fines and narrows the particle size distribution (PSD), significantly improving filtration flux [3].

Frequently Asked Questions (FAQ)

Q: Can I just wash the "gum" with heptane to make it solid? A: Risky. Adding a non-solvent to a gum often traps solvent inside the hardening shell, creating a "sticky taffy" that holds solvent for days. It is better to redissolve (Protocol C) and crystallize slowly.

Q: Why does my azaspiro compound turn yellow on the filter? A: Free-base amines are prone to oxidation. Ensure your filter unit is inerted with Nitrogen or Argon. If using vacuum, you are pulling large volumes of air through the cake. Switch to Pressure Filtration (nitrogen push) to avoid oxidative degradation.

Q: Which filter pore size should I use? A: Avoid 0.2 µm membranes for primary isolation; they clog instantly. Start with 10–20 µm polypropylene or PTFE cloth. If using Body Feed, the DE matrix determines the retention, not the cloth pore size.

References

  • Mettler Toledo. Oiling Out in Crystallization: Mechanisms and Solutions. [Link][1][6][9][10]

  • Sartorius. Optimal Usage Guidelines for Diatomaceous Earth (DE) in Biopharmaceutical and Chemical Filtration.[11] [Link][12]

  • Royal Society of Chemistry. Ostwald Ripening and Particle Size Focusing: Thermodynamic Principles. Nanoscale, 2015. [Link]

Sources

Optimization

Technical Support Center: 6,6-difluoro-2-azaspiro[3.3]heptane Scaffold

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with the 6,6-difluoro-2-azaspiro[3.3]heptane scaffold. This guide provides in-depth answers to frequently...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with the 6,6-difluoro-2-azaspiro[3.3]heptane scaffold. This guide provides in-depth answers to frequently asked questions and troubleshooting advice for experiments conducted under basic conditions. As a conformationally restricted isostere of gem-difluorocycloalkanes, this scaffold offers unique three-dimensional properties beneficial for medicinal chemistry.[1][2] However, its strained spirocyclic nature, combining an azetidine and a gem-difluorocyclobutane ring, necessitates a clear understanding of its stability profile.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of the 6,6-difluoro-2-azaspiro[3.3]heptane core under basic conditions?

The 6,6-difluoro-2-azaspiro[3.3]heptane scaffold is generally robust and compatible with a range of basic conditions commonly used in organic synthesis, such as those for alkylation or acylation reactions. The core structure consists of two four-membered rings, which possess inherent ring strain. However, the stability is often sufficient for many synthetic transformations.

The secondary amine of the azetidine ring exhibits a basicity that is typically higher than its monocyclic counterparts, a common feature in azaspiro[3.3]heptane systems.[3][4] The electron-withdrawing nature of the gem-difluoro group on the adjacent cyclobutane ring can subtly influence the pKa of the amine and the overall reactivity of the molecule. While generally stable, the scaffold's limits can be reached with highly nucleophilic strong bases or at elevated temperatures, which may promote degradation.

Q2: What are the potential degradation pathways for 6,6-difluoro-2-azaspiro[3.3]heptane derivatives in the presence of a strong or nucleophilic base?

While the scaffold is resilient, certain conditions can lead to degradation. The primary points of vulnerability are the strained four-membered rings.

  • Ring-Opening of the Azetidine Moiety: Strong nucleophilic bases could potentially attack a carbon atom adjacent to the nitrogen, leading to a ring-opening event. This is less common for the parent amine but can be a concern for N-substituted derivatives, especially if the substituent creates a good leaving group.

  • Grob-Type Fragmentation: In syntheses of related oxa-azaspiro[3.3]heptanes, a Grob-type fragmentation has been observed as a side reaction when using strong bases like potassium tert-butoxide (KOt-Bu), leading to the formation of methylene azetidines instead of the desired spirocycle.[5] This suggests a potential pathway for decomposition under specific substrate and base combinations.

  • Elimination/Defluorination: Although C-F bonds are very strong, harsh basic conditions at high temperatures could theoretically promote elimination of HF to form a cyclobutene derivative. Oxidative defluorination is another known pathway for fluorinated aromatics, which can lead to reactive intermediates, though its relevance to this saturated system under non-oxidative basic conditions is likely low.[6]

  • Ring-Opening of the Cyclobutane Ring: Donor-acceptor cyclopropanes are known to undergo ring-opening under basic conditions.[7] While this is a cyclobutane, a similar principle could apply if substituents on the azetidine ring create a strong electron-donating environment that facilitates the cleavage of the strained cyclobutane ring.

Below is a diagram illustrating potential, though not commonly observed, degradation pathways under harsh basic conditions.

G cluster_main Potential Degradation Pathways start 6,6-difluoro-2-azaspiro[3.3]heptane Derivative (R-Nuc) path1 Azetidine Ring-Opening start->path1 Strong Nucleophilic Base (e.g., OH⁻) path2 Grob-Type Fragmentation start->path2 Strong, Hindered Base (e.g., KOt-Bu) path3 Elimination/Defluorination start->path3 Harsh Conditions (High Temp) prod1 Ring-Opened Amine path1->prod1 prod2 Methylene Azetidine Derivative path2->prod2 prod3 Monofluoro-cyclobutene Derivative path3->prod3 G cluster_workflow Stability Assessment Workflow prep 1. Prepare Solutions - Test Compound (TC) Stock - Internal Standard (IS) Stock t0 2. T=0 Sample - Mix TC, IS, Solvent - Quench immediately - Analyze via LC-MS prep->t0 react 3. Initiate Reaction - Mix TC, IS, Base Solution - Stir at Room Temp prep->react analysis 5. LC-MS Analysis - Analyze all quenched samples t0->analysis Reference sampling 4. Time-Point Sampling (e.g., 1h, 4h, 8h, 24h) - Aliquot from reaction - Quench with HCl react->sampling sampling->analysis data 6. Data Interpretation - Plot %TC remaining vs. Time - Identify degradant masses analysis->data

Sources

Reference Data & Comparative Studies

Validation

A Guide to the ¹H and ¹³C NMR Spectral Properties of 6,6-difluoro-2-azaspiro[3.3]heptane HCl: A Comparative Analysis for Drug Discovery Professionals

In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds that impart desirable pharmacokinetic and pharmacodynamic properties is relentless. Among the rising stars in this field are small,...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds that impart desirable pharmacokinetic and pharmacodynamic properties is relentless. Among the rising stars in this field are small, strained ring systems, which offer unique three-dimensional diversity. The 2-azaspiro[3.3]heptane framework, a bioisostere of piperidine, has garnered significant attention for its ability to confer conformational rigidity and improved properties to drug candidates. The introduction of fluorine atoms, a common strategy in drug design to modulate metabolic stability, pKa, and binding affinity, has led to the development of derivatives such as 6,6-difluoro-2-azaspiro[3.3]heptane. Understanding the precise structural features of these building blocks is paramount, and Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for this purpose.

This guide provides an in-depth analysis of the ¹H and ¹³C NMR spectral characteristics of 6,6-difluoro-2-azaspiro[3.3]heptane hydrochloride. Recognizing the importance of comparative data in drug development, we will dissect the influence of the gem-difluoro group and protonation of the azetidine nitrogen on the chemical shifts by drawing comparisons with non-fluorinated analogs and derivatives. This analysis is grounded in fundamental principles of NMR spectroscopy and supported by experimental data from closely related compounds, offering a robust framework for researchers and scientists in the field.

Comparative NMR Data Analysis: The Influence of Fluorine and Protonation

Table 1: ¹H NMR Chemical Shifts (δ, ppm) of N-Boc Protected 2-Azaspiro[3.3]heptane Derivatives in CDCl₃

ProtonN-Boc-2-azaspiro[3.3]heptaneN-Boc-6,6-difluoro-2-azaspiro[3.3]heptaneKey Observations
H1, H3 3.86 (s, 4H)4.02 (s, 4H)Downfield shift in the fluorinated analog due to the electron-withdrawing effect of the CF₂ group.
H5, H7 2.15 (t, J=7.5 Hz, 4H)2.85 (t, J=12.5 Hz, 4H)Significant downfield shift and change in coupling constant in the fluorinated analog, indicative of conformational changes and the strong deshielding effect of the gem-difluoro group.
Boc (CH₃) 1.44 (s, 9H)1.46 (s, 9H)Minimal change, as expected, due to the distance from the fluorinated ring.

Table 2: ¹³C NMR Chemical Shifts (δ, ppm) of N-Boc Protected 2-Azaspiro[3.3]heptane Derivatives in CDCl₃

CarbonN-Boc-2-azaspiro[3.3]heptaneN-Boc-6,6-difluoro-2-azaspiro[3.3]heptaneKey Observations
C1, C3 53.054.2Slight downfield shift due to the remote electron-withdrawing effect of the CF₂ group.
C2 34.5 (spiro)36.1 (spiro)Downfield shift of the spirocarbon.
C4 156.9 (C=O)156.8 (C=O)Negligible change in the carbonyl carbon of the Boc group.
C5, C7 29.847.5 (t, J_CF = 22.5 Hz)A dramatic downfield shift and splitting into a triplet due to two-bond coupling with the two fluorine atoms. This is a hallmark of gem-difluoro substitution.
C6 21.7119.5 (t, J_CF = 279.0 Hz)A very large downfield shift and splitting into a triplet with a large one-bond C-F coupling constant, characteristic of a CF₂ group.
Boc (C(CH₃)₃) 79.279.8Minimal change.
Boc (CH₃) 28.528.4Minimal change.

The data presented in these tables clearly illustrates the profound impact of the gem-difluoro group on the NMR spectra. The most notable effects are the significant downfield shifts of the carbons and protons on the fluorinated cyclobutane ring and the characteristic C-F and H-F coupling patterns.

Upon protonation of the azetidine nitrogen to form the hydrochloride salt, further predictable changes in the NMR spectra are expected. The protonation will induce a significant downfield shift for the protons and carbons of the azetidine ring (C1, C3, H1, H3) due to the introduction of a positive charge and the resulting inductive effect. The magnitude of this shift is typically in the range of 0.5-1.0 ppm for α-protons in ¹H NMR and 5-10 ppm for α-carbons in ¹³C NMR. The signals for the protons on the fluorinated ring (H5, H7) are also expected to experience a smaller downfield shift.

Experimental Protocol for NMR Data Acquisition

To ensure the acquisition of high-quality and reproducible NMR data for compounds such as 6,6-difluoro-2-azaspiro[3.3]heptane HCl, the following experimental protocol is recommended:

  • Sample Preparation:

    • Weigh approximately 5-10 mg of the hydrochloride salt.

    • Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent. Deuterated methanol (CD₃OD) or deuterated water (D₂O) are good choices for hydrochloride salts due to their polarity and ability to exchange with the N-H proton.

    • Add a small amount of an internal standard, such as tetramethylsilane (TMS) or 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid, sodium salt (TSP) for aqueous samples, for accurate chemical shift referencing (δ = 0.00 ppm).

    • Transfer the solution to a clean, dry 5 mm NMR tube.

  • Instrument Setup and Data Acquisition:

    • Use a high-field NMR spectrometer (400 MHz or higher is recommended) for better signal dispersion and resolution.

    • Tune and match the probe for the ¹H and ¹³C frequencies.

    • Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks.

    • For ¹H NMR:

      • Acquire a standard one-dimensional proton spectrum.

      • Typical parameters: spectral width of 12-16 ppm, acquisition time of 2-4 seconds, relaxation delay of 1-2 seconds, and a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

    • For ¹³C NMR:

      • Acquire a proton-decoupled ¹³C spectrum.

      • Typical parameters: spectral width of 200-220 ppm, acquisition time of 1-2 seconds, relaxation delay of 2-5 seconds, and a larger number of scans (e.g., 1024 or more) due to the lower natural abundance of ¹³C.

    • 2D NMR Experiments (for unambiguous assignment):

      • COSY (Correlation Spectroscopy): To establish proton-proton coupling networks.

      • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded protons and carbons.

      • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for assigning quaternary carbons and the spirocenter.

  • Data Processing and Analysis:

    • Apply a Fourier transform to the acquired free induction decays (FIDs).

    • Phase correct the spectra to obtain pure absorption lineshapes.

    • Calibrate the chemical shift scale using the internal standard.

    • Integrate the signals in the ¹H spectrum to determine the relative number of protons.

    • Analyze the multiplicities (singlet, doublet, triplet, etc.) and coupling constants (J values) to deduce the connectivity of the atoms.

Visualizing the Structure and Workflow

To aid in the understanding of the molecular structure and the process of its characterization, the following diagrams are provided.

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis dissolve Dissolve Sample in Deuterated Solvent add_std Add Internal Standard dissolve->add_std transfer Transfer to NMR Tube add_std->transfer setup Instrument Setup (Tune, Match, Shim) transfer->setup acq_1H 1D ¹H NMR setup->acq_1H acq_13C 1D ¹³C NMR setup->acq_13C acq_2D 2D NMR (COSY, HSQC, HMBC) setup->acq_2D ft Fourier Transform acq_1H->ft acq_13C->ft acq_2D->ft phase_cal Phase & Calibrate ft->phase_cal integrate Integrate & Analyze Multiplicities phase_cal->integrate assign Assign Signals integrate->assign elucidate Structure Elucidation assign->elucidate

Comparative

Decoding the Core: A Senior Application Scientist's Guide to ¹⁹F NMR Characterization of gem-Difluoro Spirocycles

Abstract The gem-difluoroalkyl motif, particularly when embedded within a spirocyclic framework, has emerged as a cornerstone in modern medicinal chemistry. Its unique conformational and electronic properties can profoun...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The gem-difluoroalkyl motif, particularly when embedded within a spirocyclic framework, has emerged as a cornerstone in modern medicinal chemistry. Its unique conformational and electronic properties can profoundly influence a molecule's bioactivity, metabolic stability, and lipophilicity. Unambiguous characterization of these three-dimensional structures is therefore paramount. This guide provides an in-depth comparison of the ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopic features of various gem-difluoro spirocycles. We will explore the fundamental principles governing their spectral appearance, present comparative experimental data, and offer field-proven protocols for acquiring high-fidelity spectra. This document is intended for researchers, scientists, and drug development professionals seeking to leverage ¹⁹F NMR for the confident structural elucidation of these critical molecular scaffolds.

Part 1: The Unique Spectroscopic Signature of the gem-Difluoro Group

The power of ¹⁹F NMR lies in its high sensitivity and the vast chemical shift range of the ¹⁹F nucleus, which is approximately 800 ppm.[1] This wide dispersion minimizes signal overlap, a common challenge in ¹H NMR, making ¹⁹F a powerful tool for structural analysis.[1] For gem-difluoro spirocycles, two key parameters dominate the ¹⁹F NMR spectrum: the chemical shift (δF) and the geminal fluorine-fluorine coupling constant (²JFF).

Chemical Shift (δF): The chemical shift of the fluorine nuclei is highly sensitive to the local electronic environment.[1] Factors such as the electronegativity of adjacent atoms, ring strain, and through-space interactions with other parts of the molecule can significantly influence the resonance frequency. In gem-difluoro spirocycles, the chemical shifts typically range from -90 to -120 ppm relative to CFCl₃.

Geminal Coupling Constant (²JFF): The through-bond interaction between two non-equivalent fluorine atoms on the same carbon atom gives rise to a large coupling constant, typically in the range of 230–260 Hz. This large ²JFF value is a hallmark of a gem-difluoro group and serves as a primary diagnostic tool. The magnitude of ²JFF is sensitive to the F-C-F bond angle; a smaller angle generally results in a larger coupling constant.

In many spirocyclic systems, the two fluorine atoms of a CF₂ group are diastereotopic due to the chiral nature of the spirocenter or the overall molecular asymmetry. This magnetic inequivalence results in a characteristic "AB quartet" in the ¹⁹F NMR spectrum, where each fluorine atom appears as a doublet of doublets. The difference in their chemical shifts (Δδ) and the large ²JFF coupling constant are readily extracted from this pattern.

G cluster_0 Key ¹⁹F NMR Parameters cluster_1 Influencing Factors Chemical_Shift Chemical Shift (δF) -90 to -120 ppm Sensitive to electronic environment Coupling_Constant Geminal Coupling (²JFF) 230-260 Hz Sensitive to F-C-F angle Ring_Strain Ring Strain Ring_Strain->Chemical_Shift Affects bond angles & electron density Ring_Strain->Coupling_Constant Alters F-C-F angle Conformation Conformation Conformation->Chemical_Shift Through-space effects Substituents Substituents Substituents->Chemical_Shift Inductive & steric effects

Caption: Key ¹⁹F NMR parameters and their influencing factors.

Part 2: Comparative Analysis of gem-Difluoro Spirocycles

The geometry and inherent strain of the spirocyclic system have a profound and predictable impact on the ¹⁹F NMR parameters. By comparing data across different ring sizes, we can establish clear structure-spectra relationships.

Spirocyclic SystemRing Size(s)Typical ¹⁹F Chemical Shift (δF, ppm)Typical Geminal Coupling (²JFF, Hz)Causality and Insights
gem-Difluorospiro[2.4]heptane3 & 5~ -115 to -125~ 240 - 250The high strain of the cyclopropane ring leads to a slight upfield shift and a moderate ²JFF. The five-membered ring introduces conformational flexibility.
gem-Difluorospiro[3.3]heptane4 & 4~ -100 to -110~ 235 - 245The relatively planar and strained cyclobutane rings result in a downfield shift compared to more flexible systems. The constrained geometry influences the F-C-F bond angle.
gem-Difluorospiro[4.5]decane5 & 6~ -105 to -115~ 245 - 255This system combines a flexible cyclopentane ring with a conformationally mobile cyclohexane ring. The observed parameters are an average of the accessible conformations.
gem-Difluorospiro[5.5]undecane6 & 6~ -110 to -120~ 250 - 260The two cyclohexane rings can adopt various chair-chair, chair-boat, and boat-boat conformations, leading to a complex conformational landscape that influences the averaged NMR parameters.
2,2-Difluoronorbornane (Bridged System)5 & 6 (bridged)Exo: ~ -95, Endo: ~ -125~ 240The rigid bicyclic framework locks the fluorine environments. The significant chemical shift difference between the exo and endo fluorines is due to the anisotropic effects of the C-C single bonds in the cage-like structure.

Causality Behind the Trends:

  • Ring Strain and Hybridization: Smaller, more strained rings (e.g., cyclopropane, cyclobutane) exhibit altered C-C-C bond angles, which in turn affects the hybridization of the carbon bearing the fluorine atoms and the F-C-F bond angle. This directly influences both the electronic shielding (chemical shift) and the magnitude of the ²JFF coupling.

  • Conformational Dynamics: In more flexible systems like those containing cyclohexane rings, the observed ¹⁹F NMR spectrum is often a population-weighted average of multiple rapidly interconverting conformers (e.g., chair flips). Low-temperature NMR studies can "freeze out" these individual conformers, providing detailed information about the conformational preferences and the intrinsic NMR parameters of each state. The conformational equilibrium in fluorinated cyclohexanes has been extensively studied and provides a foundational understanding for these more complex spirocyclic systems.

Part 3: Field-Proven Protocols for High-Fidelity Data Acquisition

Acquiring high-quality ¹⁹F NMR spectra is crucial for accurate structural analysis. The following is a robust, self-validating protocol for the routine characterization of gem-difluoro spirocycles.

Experimental Protocol: 1D ¹⁹F{¹H} NMR Spectroscopy

  • Sample Preparation:

    • Accurately weigh 5-10 mg of the gem-difluoro spirocycle.

    • Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆, DMSO-d₆) in a standard 5 mm NMR tube. Ensure the chosen solvent fully dissolves the compound and does not react with it.

    • Add a small amount of a reference standard containing fluorine, such as trifluorotoluene (C₆H₅CF₃, δ ≈ -63.72 ppm), if precise chemical shift referencing is required.

  • Spectrometer Setup:

    • Use a spectrometer equipped with a broadband or a dedicated ¹⁹F probe.

    • Tune and match the probe for the ¹⁹F frequency. If performing proton decoupling, also tune and match the ¹H channel.

    • Ensure the sample is at the desired temperature (typically 298 K for routine analysis) and allow it to equilibrate for 5-10 minutes.

  • Acquisition Parameters:

    • Pulse Program: Use a standard pulse-acquire sequence with proton decoupling (e.g., zgfhigqn on Bruker instruments). Proton decoupling is essential to collapse ¹H-¹⁹F couplings, which simplifies the spectrum and improves the signal-to-noise ratio.

    • Spectral Width (SW): Set a wide spectral width to encompass the expected chemical shift range of organofluorine compounds (e.g., 200-250 ppm).

    • Transmitter Frequency Offset (O1P): Center the spectral window around the expected chemical shift region (e.g., -110 ppm).

    • Acquisition Time (AQ): Set to at least 1.5-2.0 seconds to ensure adequate digital resolution.

    • Relaxation Delay (D1): Use a relaxation delay of 2-5 seconds. For quantitative measurements, a longer delay (5 x T₁) may be necessary.

    • Number of Scans (NS): Typically 16 to 64 scans are sufficient for a sample of this concentration.

  • Data Processing:

    • Apply an exponential window function with a line broadening (LB) of 0.3-0.5 Hz to improve the signal-to-noise ratio.

    • Perform Fourier transformation.

    • Phase the spectrum carefully.

    • Apply a baseline correction.

    • Reference the spectrum to an internal or external standard (e.g., CFCl₃ at 0 ppm).

G cluster_workflow ¹⁹F NMR Workflow A Sample Prep (5-10 mg in solvent) B Spectrometer Setup (Tune & Match ¹⁹F/¹H) A->B C Data Acquisition (¹⁹F{¹H} Experiment) B->C D Data Processing (FT, Phasing, Baseline) C->D E Spectral Analysis (δF, ²JFF, Integration) D->E

Caption: A streamlined workflow for ¹⁹F NMR data acquisition.

Part 4: Advanced Characterization Techniques

For complex molecules or in cases of spectral overlap, one-dimensional ¹⁹F NMR may not be sufficient. Two-dimensional NMR techniques can provide invaluable additional information.

  • ¹⁹F-¹H Heteronuclear Single Quantum Coherence (HSQC) or HETCOR: This experiment correlates fluorine nuclei with directly attached or nearby protons. It is instrumental in assigning specific fluorine resonances to particular positions within the molecule, especially when multiple CF₂ groups are present.[2]

  • ¹⁹F-¹⁹F Correlation Spectroscopy (COSY): In molecules containing multiple, distinct fluorine environments, ¹⁹F-¹⁹F COSY can reveal through-space or through-bond couplings between different fluorine nuclei, aiding in the elucidation of the overall molecular structure and conformation.

Conclusion

¹⁹F NMR spectroscopy is an indispensable tool for the characterization of gem-difluoro spirocycles. The chemical shift (δF) and the large geminal coupling constant (²JFF) are highly sensitive probes of the local chemical and stereochemical environment. As demonstrated, a comparative analysis of these parameters across different spirocyclic systems reveals clear and predictable trends related to ring size, strain, and conformational dynamics. By employing the robust acquisition protocols and considering advanced 2D techniques when necessary, researchers can confidently elucidate the three-dimensional structure of these vital building blocks in drug discovery and development.

References

  • Gerig, J. T. (2001). Fluorine NMR. eMagRes. [Link]

  • Jefford, C. W., & Hill, D. T. (1970). Fluorine NMR. Spectra of conformationally constrained Gem‐difluorocyclohexanes. Helvetica Chimica Acta, 53(5), 1184-1194. [Link]

  • Yang, L., Tao, Z., Xu, H. D., Shen, M. H., & Chu, H. (2024). Synthesis of gem-Difluorinated Oxa/Azaspiro[2.4]heptanes via Palladium-Catalyzed Spirocyclopropanation. Organic Letters, 26(27), 5782–5787. [Link]

  • Abraham, R. J., & Edgar, M. (n.d.). Substituent Chemical Shifts in NMR. Part 5*: Mono and Difluoro S.C.S. in rigid molecules. Modgraph. [Link]

  • Bruker. (2008). TUTORIAL: 1D 1H-DECOUPLED 19F SPECTRUM. IMSERC. [Link]

  • Dalvit, C., & Vulpetti, A. (2019). The Power of ¹⁹F NMR in Hit Identification and Lead Discovery. SLAS DISCOVERY: Advancing Life Sciences R&D, 24(8), 834-852. [Link]

  • Smith, A. J. R., York, R., Uhrin, D., & Bell, N. G. A. (2022). 19F-centred NMR analysis of mono-fluorinated compounds. RSC Advances, 12(17), 10062-10070. [Link]

Sources

Validation

Interpreting J-coupling constants in fluorinated azaspiro NMR

An In-Depth Guide to Interpreting J-Coupling Constants in Fluorinated Azaspirocyclic Systems for Drug Discovery Authored by: Dr. Evelyn Reed, Senior Application Scientist In the landscape of modern medicinal chemistry, f...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Guide to Interpreting J-Coupling Constants in Fluorinated Azaspirocyclic Systems for Drug Discovery

Authored by: Dr. Evelyn Reed, Senior Application Scientist

In the landscape of modern medicinal chemistry, fluorinated azaspirocyclic scaffolds have emerged as privileged structures. Their unique three-dimensional architecture and the metabolic stability conferred by fluorine atoms make them highly sought after in drug design. However, the very structural complexity that makes these molecules attractive presents a significant challenge for characterization. Nuclear Magnetic Resonance (NMR) spectroscopy is the cornerstone of this characterization, and a nuanced understanding of J-coupling constants is paramount for elucidating the precise conformation and stereochemistry of these intricate systems.

This guide provides a comprehensive framework for interpreting J-coupling constants in fluorinated azaspiro compounds. We will move beyond a simple recitation of coupling values and delve into the underlying principles, experimental design, and data interpretation, empowering you to translate complex NMR spectra into definitive structural assignments.

The Fundamentals of J-Coupling in Fluorinated Molecules

J-coupling, or scalar coupling, arises from the interaction of nuclear spins mediated by bonding electrons. The magnitude of this interaction, expressed in Hertz (Hz), is independent of the external magnetic field strength and provides invaluable information about molecular connectivity and geometry.

In fluorinated molecules, we encounter a rich network of couplings, including:

  • ¹H-¹H Couplings (nJHH): These are the most familiar couplings, providing information about the dihedral angles between vicinal protons (³JHH) as described by the Karplus equation.

  • ¹H-¹⁹F Couplings (nJHF): These couplings can occur over two to five bonds and are highly sensitive to stereochemistry. Geminal couplings (²JHF) are typically large, while vicinal couplings (³JHF) are dependent on the H-C-C-F dihedral angle.

  • ¹⁹F-¹⁹F Couplings (nJFF): Fluorine-fluorine couplings can be observed over many bonds and are often transmitted through space, providing crucial long-range distance restraints.

The introduction of a highly electronegative fluorine atom can significantly perturb the electronic environment of the molecule, influencing other coupling constants. It is crucial to consider these electronic effects when analyzing spectra.

The Azaspirocyclic Core: A Conformational Puzzle

Azaspirocycles are characterized by two rings sharing a single spirocyclic carbon atom. This arrangement often locks the rings into specific, and sometimes non-obvious, conformations. The key to deciphering the structure lies in using J-coupling constants to define the dihedral angles within each ring and the relative orientation of the two rings.

Experimental Workflow for Conformational Analysis

cluster_0 Initial Characterization cluster_1 Homonuclear Coupling Analysis cluster_2 Heteronuclear & Long-Range Coupling Analysis cluster_3 Validation A 1D ¹H & ¹⁹F NMR B 2D COSY & HSQC A->B Assign Resonances C Extract ³JHH values from 1D ¹H or 2D J-resolved spectra B->C D Apply Karplus Equation C->D E Propose Ring Conformations (e.g., chair, boat, twist-boat) D->E F Measure nJHF & nJFF from 1D ¹⁹F or selective 1D ¹H{¹⁹F} spectra E->F H Refine 3D Structure F->H G 2D HOESY/NOESY (Through-space correlations) G->H J Compare Experimental vs. Calculated J-couplings H->J I Computational Modeling (DFT Calculations) I->J

Figure 2: A conceptual diagram illustrating through-bond vs. through-space J-coupling mechanisms.

Experimental Protocols

A robust analysis relies on high-quality data from a suite of NMR experiments.

Protocol 1: Quantitative 1D ¹H NMR for ³JHH Measurement
  • Sample Preparation: Prepare a 5-10 mM sample in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Acquisition:

    • Acquire a standard 1D ¹H spectrum to identify the chemical shifts of interest.

    • Use a pulse program with a long relaxation delay (D1 = 5 x T₁) to ensure full relaxation and accurate integration.

    • Optimize the spectral width and number of points to achieve high digital resolution (>0.1 Hz/point).

  • Processing:

    • Apply a gentle apodization function (e.g., exponential with a line broadening of 0.1-0.3 Hz) to improve the signal-to-noise ratio without sacrificing resolution.

    • Carefully phase and baseline correct the spectrum.

  • Analysis:

    • Use the software's peak-picking tool to measure the distance in Hz between the lines of a multiplet. For complex multiplets, spectral simulation may be necessary.

Protocol 2: Selective 1D ¹⁹F{¹H} Decoupling for nJFF Measurement
  • Sample Preparation: As above.

  • Acquisition:

    • Acquire a standard 1D ¹⁹F spectrum.

    • Identify the ¹H frequency corresponding to the protons coupled to the ¹⁹F nucleus of interest.

    • Set up a selective 1D ¹⁹F experiment with low-power ¹H decoupling at the identified frequency. This will collapse the ¹H-¹⁹F couplings, simplifying the ¹⁹F multiplet and revealing the underlying ¹⁹F-¹⁹F couplings.

  • Processing and Analysis: As with the 1D ¹H experiment, process the spectrum for high resolution and measure the splitting in the simplified multiplet to determine nJFF.

Case Study: Conformational Lock in a Difluorinated Azaspiro[3.3]heptane

Consider a hypothetical difluorinated azaspiro[3.3]heptane derivative, a common scaffold in drug discovery. The key to confirming its conformation is to determine the relative orientation of the two fluorine atoms.

CouplingExperimental Value (Hz)Interpretation
³JH1a-H2a12.5trans-diaxial relationship; chair conformation
³JH1a-H2e3.1axial-equatorial relationship
³JH1e-H2a4.5equatorial-axial relationship
³JH1e-H2e2.0equatorial-equatorial relationship
⁴JF1-F215.0Strong through-space coupling; indicates spatial proximity of the two fluorine atoms

Conclusion: A Multi-faceted Approach

Interpreting J-coupling constants in fluorinated azaspirocycles is not a matter of applying a single rule but rather a process of synergistic data integration. A thorough analysis combines high-resolution 1D and 2D NMR experiments, an understanding of the Karplus relationship for both homonuclear and heteronuclear couplings, and an appreciation for the unique phenomenon of through-space fluorine-fluorine interactions. When combined with computational modeling, these experimental data provide an unparalleled level of insight into the three-dimensional structure of these important molecules, ultimately accelerating the drug development process.

References

  • Title: Spectrometric Identification of Organic Compounds Source: Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). John Wiley & Sons. URL: [Link]

  • Title: Modern NMR Spectroscopy: A Guide for Chemists Source: Keeler, J. (2010). John Wiley & Sons. URL: [Link]

  • Title: Through-Bond and Through-Space JFF Spin-Spin Coupling Constants in Fluorinated Benzenes: A DFT and EOM-CCSD Study Source: Chemical Physics Letters (2014), 608, 300-305. URL: [Link]

  • Title: The Karplus Equation: A Theoretical and Empirical Perspective Source: Accounts of Chemical Research (2013), 46(12), 2968-2976. URL: [Link]

  • Title: A compilation of ¹⁹F NMR chemical shifts of fluorinated organic compounds Source: Magnetic Resonance in Chemistry (2018), 56(11), 1031-1129. URL: [Link]

Comparative

The Ascendancy of Strained Scaffolds: A Comparative Guide to Azaspiro[3.3]heptane and Azetidine Bioisosteres in Drug Discovery

In the relentless pursuit of novel therapeutics with optimized pharmacological profiles, medicinal chemists are increasingly venturing beyond the familiar flatlands of aromatic rings and conformationally flexible chains....

Author: BenchChem Technical Support Team. Date: February 2026

In the relentless pursuit of novel therapeutics with optimized pharmacological profiles, medicinal chemists are increasingly venturing beyond the familiar flatlands of aromatic rings and conformationally flexible chains. The strategic incorporation of three-dimensional, strained scaffolds has emerged as a powerful approach to imbue drug candidates with enhanced metabolic stability, improved solubility, and refined target engagement. Among these, the azaspiro[3.3]heptane and azetidine motifs have garnered significant attention as valuable bioisosteric replacements for more traditional N-heterocycles like piperidine and morpholine. This guide provides an in-depth, data-driven comparison of these two rising stars in scaffold-based drug design, offering researchers and drug development professionals a comprehensive resource to inform their molecular design strategies.

The Rationale for Rigidity: Bioisosterism in the Third Dimension

Bioisosterism, the principle of substituting one functional group or moiety for another with similar physicochemical properties to enhance a molecule's biological activity, is a cornerstone of medicinal chemistry. Historically, this often involved simple atom-for-atom swaps. However, the modern application of this concept extends to the considered replacement of entire ring systems to modulate a compound's three-dimensional architecture. The introduction of strained rings like azetidines and spirocyclic systems like azaspiro[3.3]heptanes can enforce a more rigid conformation, which can be advantageous for several reasons. A pre-organized conformation can lead to a lower entropic penalty upon binding to a biological target, potentially increasing binding affinity. Furthermore, the novel exit vectors provided by these scaffolds can allow for the exploration of previously inaccessible chemical space, leading to improved selectivity and intellectual property opportunities.[1][2]

Azetidine: The Small but Mighty Four-Membered Ring

The azetidine ring, a four-membered saturated heterocycle containing one nitrogen atom, has transitioned from a synthetic curiosity to a privileged scaffold in modern drug discovery.[3][4] Its inherent ring strain, while posing synthetic challenges, is also the source of its desirable properties.[5] This strain leads to a puckered conformation, influencing the spatial arrangement of substituents and, consequently, the molecule's interaction with biological targets.[3][6]

Incorporating azetidine moieties into drug candidates has been shown to confer a range of benefits, including enhanced metabolic stability, increased aqueous solubility, and improved structural rigidity.[1] Several FDA-approved drugs, such as the Janus kinase inhibitor baricitinib and the MEK inhibitor cobimetinib, feature an azetidine ring, a testament to its value in creating effective therapeutics.[6]

Azaspiro[3.3]heptane: A Twist on Rigidity

Azaspiro[3.3]heptanes are a class of spirocyclic compounds characterized by two fused four-membered rings sharing a single carbon atom, with at least one of these rings being an azetidine. This unique architecture results in a highly rigid, three-dimensional structure with well-defined exit vectors for substituents.[7] The spirocyclic nature of these scaffolds offers a distinct advantage in navigating chemical space, providing novel orientations for functional groups that can lead to enhanced target interactions.[8]

Different isomers of azaspiro[3.3]heptane, such as 1-azaspiro[3.3]heptane and 2-azaspiro[3.3]heptane, have been explored as bioisosteres for piperidine, morpholine, and piperazine.[8][9][10] These replacements have often resulted in compounds with improved pharmacokinetic profiles, including increased solubility and metabolic stability.[9]

Head-to-Head Comparison: Azaspiro[3.3]heptane vs. Azetidine

The choice between incorporating an azaspiro[3.3]heptane or a simple azetidine ring depends on the specific goals of the drug design campaign. The following sections provide a comparative analysis of their key properties, supported by experimental data.

Physicochemical Properties

A critical aspect of drug design is the optimization of a molecule's physicochemical properties to ensure adequate absorption, distribution, metabolism, and excretion (ADME). Both azaspiro[3.3]heptane and azetidine scaffolds can positively influence these parameters.

PropertyAzetidine DerivativesAzaspiro[3.3]heptane DerivativesRationale and Insights
Lipophilicity (LogD) Generally lower LogD compared to larger, more flexible heterocycles.Can further reduce LogD compared to their corresponding six-membered heterocycles, despite the addition of a carbon atom. This is often attributed to an increase in basicity.[11]The compact and polar nature of both scaffolds contributes to reduced lipophilicity, which can be beneficial for improving solubility and reducing off-target effects.
Aqueous Solubility Incorporation of azetidine often improves aqueous solubility.[1]Generally exhibit good to excellent aqueous solubility.[8][12]The increased polarity and reduced crystal lattice energy of these strained systems contribute to their enhanced solubility.
Basicity (pKa) The pKa of the azetidine nitrogen is typically around 11.3.[13]The pKa of the nitrogen in azaspiro[3.3]heptanes is generally higher than in their monocyclic counterparts, indicating increased basicity.[14]The increased s-character of the nitrogen lone pair orbital in the strained ring system is thought to contribute to the higher basicity. This can have implications for salt formation and interactions with biological targets.
Molecular Rigidity Possesses a degree of puckering, but is less rigid than spirocyclic systems.Highly rigid due to the fused spirocyclic system, leading to well-defined substituent vectors.The greater rigidity of azaspiro[3.3]heptanes can be advantageous for locking in a bioactive conformation but may be a disadvantage if some degree of flexibility is required for target binding.

Table 1: Comparative Physicochemical Properties of Azetidine and Azaspiro[3.3]heptane Bioisosteres.

Conformational Analysis

The three-dimensional shape of a molecule is paramount to its biological activity. The conformational preferences of azetidine and azaspiro[3.3]heptane scaffolds dictate the spatial orientation of their substituents.

Azetidine rings adopt a puckered conformation to alleviate ring strain. The degree of puckering and the preferred orientation of substituents (pseudo-axial vs. pseudo-equatorial) are influenced by the nature of the substituents on both the nitrogen and carbon atoms of the ring.

Azaspiro[3.3]heptanes, due to their fused spirocyclic nature, are significantly more rigid. This conformational restriction results in precise and predictable exit vectors for substituents, which can be a powerful tool in rational drug design.

Diagram 1: Conformational Puckering of an Azetidine Ring

Caption: Puckered conformation of the azetidine ring.

Diagram 2: Rigid Structure of a 2-Azaspiro[3.3]heptane

Caption: The rigid spirocyclic structure of 2-azaspiro[3.3]heptane.

Impact on Pharmacokinetics

The ultimate success of a drug candidate is heavily reliant on its pharmacokinetic profile. The introduction of azetidine and azaspiro[3.3]heptane scaffolds has been shown to favorably modulate these properties.

A key advantage of these strained heterocycles is their generally improved metabolic stability.[1][7] The C-H bonds in these strained rings are often less susceptible to oxidative metabolism by cytochrome P450 enzymes compared to their more flexible, larger ring counterparts. For instance, a study on 1-azaspiro[3.3]heptane as a piperidine bioisostere demonstrated its improved metabolic stability compared to the commonly used 2-azaspiro[3.3]heptane isomer.[9][12]

The enhanced aqueous solubility of compounds containing these scaffolds can also lead to improved bioavailability. However, it is important to note that the increased basicity of these amines can sometimes lead to higher clearance.

ParameterAzetidine BioisosteresAzaspiro[3.3]heptane BioisosteresKey Considerations
Metabolic Stability Generally show increased stability to oxidative metabolism.[1]Often exhibit enhanced metabolic stability compared to traditional heterocycles.[7][15]The rigid conformation can shield metabolically labile sites from enzymatic attack.
Bioavailability Improved solubility can contribute to better bioavailability.Favorable physicochemical properties can lead to good oral bioavailability.A balance of solubility, permeability, and metabolic stability is crucial for optimal bioavailability.
Clearance Increased basicity can sometimes lead to higher clearance.Can exhibit lower clearance rates compared to more flexible analogs.[16]The overall physicochemical profile of the molecule will dictate its clearance mechanism and rate.

Table 2: Comparative Pharmacokinetic Impact of Azetidine and Azaspiro[3.3]heptane Bioisosteres.

Experimental Protocols for Performance Evaluation

To empirically validate the benefits of incorporating these scaffolds, rigorous in vitro assays are essential. The following are detailed, step-by-step methodologies for key experiments.

In Vitro Metabolic Stability Assay Using Liver Microsomes

This assay assesses the susceptibility of a compound to metabolism by Phase I enzymes, primarily cytochrome P450s.

Workflow Diagram:

G cluster_prep Preparation cluster_incubation Incubation cluster_analysis Analysis A Prepare test compound stock solution (e.g., 1 mM in DMSO) D Pre-incubate microsomes and test compound at 37°C A->D B Prepare liver microsome suspension (e.g., 1 mg/mL in buffer) B->D C Prepare NADPH regenerating system E Initiate reaction by adding NADPH regenerating system C->E D->E F Aliquots taken at multiple time points (e.g., 0, 5, 15, 30, 60 min) E->F G Quench reaction with cold acetonitrile containing an internal standard F->G H Centrifuge to precipitate proteins G->H I Analyze supernatant by LC-MS/MS H->I J Determine the percentage of parent compound remaining over time I->J K Calculate half-life (t½) and intrinsic clearance (CLint) J->K

Caption: Workflow for in vitro metabolic stability assay.

Step-by-Step Protocol:

  • Preparation of Reagents:

    • Prepare a 1 mM stock solution of the test compound in DMSO.

    • Thaw pooled human liver microsomes on ice and dilute to a final concentration of 1 mg/mL in 0.1 M phosphate buffer (pH 7.4).

    • Prepare an NADPH regenerating system solution containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in phosphate buffer.

  • Incubation:

    • In a 96-well plate, add the liver microsome suspension.

    • Add the test compound to a final concentration of 1 µM.

    • Pre-incubate the plate at 37°C for 5 minutes with shaking.

    • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Sampling and Quenching:

    • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), transfer an aliquot of the incubation mixture to a new plate containing ice-cold acetonitrile with an internal standard to stop the reaction.

  • Sample Processing and Analysis:

    • Centrifuge the quenched samples to pellet the precipitated proteins.

    • Transfer the supernatant to a new plate for analysis.

    • Analyze the samples by LC-MS/MS to quantify the amount of the parent compound remaining.

  • Data Analysis:

    • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

    • The slope of the linear regression line is the elimination rate constant (k).

    • Calculate the half-life (t½) as 0.693/k.

    • Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg microsomal protein).[11][17]

Aqueous Solubility Assay (Kinetic Solubility)

This high-throughput assay provides an early assessment of a compound's solubility.

Workflow Diagram:

G cluster_prep Preparation cluster_dilution Dilution & Precipitation cluster_analysis Analysis A Prepare high-concentration stock solution of test compound in DMSO (e.g., 10 mM) B Serially dilute the DMSO stock solution A->B C Add diluted DMSO solutions to aqueous buffer (e.g., PBS, pH 7.4) B->C D Incubate at room temperature to allow for precipitation C->D E Measure turbidity using a nephelometer or plate reader D->E F Alternatively, filter or centrifuge to remove precipitate D->F H Determine the kinetic solubility limit E->H G Quantify the concentration of the dissolved compound in the supernatant/filtrate by LC-MS or UV-Vis spectroscopy F->G G->H

Caption: Workflow for kinetic aqueous solubility assay.

Step-by-Step Protocol:

  • Stock Solution Preparation:

    • Prepare a 10 mM stock solution of the test compound in 100% DMSO.

  • Serial Dilution:

    • Perform serial dilutions of the stock solution in DMSO in a 96-well plate.

  • Addition to Aqueous Buffer:

    • Transfer a small volume (e.g., 2 µL) of each DMSO dilution to a 96-well plate containing a larger volume (e.g., 198 µL) of phosphate-buffered saline (PBS) at pH 7.4. This results in a final DMSO concentration of 1%.

  • Incubation and Measurement:

    • Seal the plate and shake at room temperature for a defined period (e.g., 2 hours) to allow for equilibration and potential precipitation.

    • Measure the turbidity of each well using a nephelometer or by measuring absorbance at a high wavelength (e.g., 620 nm) on a plate reader. The concentration at which a significant increase in turbidity is observed is the kinetic solubility.[18]

  • Alternative Quantification (Shake-Flask Method):

    • After incubation, filter the samples through a solubility filter plate or centrifuge at high speed to pellet any precipitate.

    • Analyze the concentration of the compound in the clear filtrate or supernatant using a standard curve prepared in the same buffer/DMSO mixture via LC-MS or UV-Vis spectroscopy.[18][19]

Conclusion: Choosing the Right Scaffold for the Job

Both azaspiro[3.3]heptane and azetidine scaffolds offer compelling advantages for the modern medicinal chemist seeking to design drug candidates with improved physicochemical and pharmacokinetic properties. The choice between these two motifs is not a matter of one being universally superior to the other, but rather a strategic decision based on the specific requirements of the therapeutic target and the desired property modulations.

Azetidines provide a straightforward and effective means to introduce three-dimensionality, enhance solubility, and improve metabolic stability. Their synthetic accessibility has also improved significantly in recent years.[5]

Azaspiro[3.3]heptanes offer a higher degree of conformational restriction and provide unique exit vectors for substituents, which can be invaluable for optimizing potency and selectivity. While their synthesis can be more complex, the potential rewards in terms of improved drug-like properties are substantial.

Ultimately, the judicious application of these strained scaffolds, guided by a thorough understanding of their comparative properties and supported by robust experimental validation, will continue to be a fruitful strategy in the ongoing quest for safer and more effective medicines.

References

  • Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry.[5]

  • Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes and spiro[3.3]heptanes. RSC Publishing.[7][8]

  • Kirichok, A. A., et al. (2023). 1-Azaspiro[3.3]heptane as a Bioisostere of Piperidine. Angewandte Chemie International Edition, 62(51), e202311583.[9][20][21][22]

  • An Approach to Alkyl Azetidines for Medicinal Chemistry. ChemRxiv.[23]

  • Aqueous Solubility Assay. Enamine.[18]

  • 1‐Azaspiro[3.3]heptane as a Bioisostere of Piperidine. ResearchGate.[12]

  • Jouyban, A. (2012). Experimental and Computational Methods Pertaining to Drug Solubility. SciSpace.[19]

  • Yazdanian, M., et al. (2010). Estimating the Aqueous Solubility of Pharmaceutical Hydrates. PMC.[24]

  • Solubility Toolbox for Successful Design of Drug Candidates. Inventiva Pharma.[25]

  • 1‐Oxa‐2,6‐Diazaspiro[3.3]heptane as a New Potential Piperazine Bioisostere. Uniba.[10]

  • Examples of azetidine‐based bioisosters. ResearchGate.[1]

  • Practical Aspects of Solubility Determination and Considerations for Enabling Formulation Technologies. American Pharmaceutical Review.[26]

  • A Comparative Guide to the Metabolic Stability of 2-(4-Ethylphenyl)azetidine. Benchchem.[17]

  • Modular, Scalable Synthesis of 1-Aza[3.3]heptanes. Thieme.[27]

  • Receptor Binding Assays. Multiwell Plates.[13]

  • Spirocyclic Azetidines as Bioisosteres of Nitrogen Heterocycles. IBP Group Meeting 2019.[28]

  • Di, L., & Kerns, E. H. (2004). Experimental design on single-time-point high-throughput microsomal stability assay. Journal of Pharmaceutical Sciences, 93(6), 1537-1544.[29]

  • Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry.[30]

  • Modular Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents. The Journal of Organic Chemistry.[31]

  • Synthesis of oxetane and azetidine ethers as ester isosteres by Brønsted acid catalysed alkylation of alcohols with 3-aryl-oxetanols and 3-aryl-azetidinols. RSC Publishing.[16]

  • Metabolic Stability Assays. Merck Millipore.[32]

  • Binding Assays. BMG LABTECH.[33]

  • Miniaturization of two high throughput metabolic stability assays in early drug discovery. Chalmers ODR.[34]

  • Microsomal Stability. Cyprotex ADME-Tox Solutions | Evotec.[11]

  • Wójcikowski, M., & Daniel, W. A. (2006). Introduction to in vitro estimation of metabolic stability and drug interactions of new chemical entities in drug discovery and development. Pharmacological Reports, 58(4), 443-457.[2]

  • Structure-guided approach to modulate small molecule binding to a promiscuous ligand-activated protein. PNAS.[35]

  • Comparison of 2,6-diazaspiro[3.3]heptane, 2-azaspiro[3.3]-. ResearchGate.[14]

  • Mykhailiuk Research Site. (2023). 2023-2021.[36]

  • Synthesis of 3‐substituted 1‐azaspiro[3.3]heptanes. Scope of the... ResearchGate.[37]

  • Multiplexed Small-Molecule-Ligand Binding Assays by Affinity Labeling and DNA Sequence Analysis. PubMed.[38]

  • A Head-to-Head Comparison of 7-Azaspiro[3.5]nonane and Azaspiro[3.3]heptane in Drug Discovery. Benchchem.[39]

  • An In-Depth Technical Guide to Receptor Binding Affinity Assays: The Case of Clozapine. Benchchem.[40]

  • Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors. Journal of Medicinal Chemistry.[41]

  • Azetidine derivatives as novel gamma-aminobutyric acid uptake inhibitors: synthesis, biological evaluation, and structure-activity relation... ChEMBL - EMBL-EBI.[42]

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Validation

Publish Comparison Guide: LC-MS Fragmentation of 6,6-Difluoro-2-azaspiro[3.3]heptane

This guide provides an in-depth technical analysis of the LC-MS fragmentation patterns of 6,6-difluoro-2-azaspiro[3.3]heptane , a critical bioisostere in modern drug discovery. Executive Summary & Application Context 6,6...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of the LC-MS fragmentation patterns of 6,6-difluoro-2-azaspiro[3.3]heptane , a critical bioisostere in modern drug discovery.

Executive Summary & Application Context

6,6-difluoro-2-azaspiro[3.3]heptane has emerged as a high-value bioisostere for piperidine, morpholine, and cyclohexyl moieties. By incorporating a gem-difluoro motif into a spiro[3.3]heptane scaffold, this structure offers three distinct advantages over traditional saturated heterocycles:

  • Conformational Restriction: The spiro cycle locks the amine vector, reducing entropic penalties during protein binding.

  • Metabolic Blocking: The C6 fluorine atoms block oxidative metabolism (P450-mediated hydroxylation) at the most vulnerable position.

  • Lipophilicity Modulation: It lowers lipophilicity (LogD) compared to gem-dimethyl analogs while maintaining steric bulk.

This guide details the mass spectrometric behavior of this scaffold, distinguishing it from non-fluorinated analogs through its unique HF elimination and ring-opening pathways.

Experimental Configuration (Protocol)

To replicate the fragmentation patterns described below, the following LC-MS/MS conditions are recommended. This protocol ensures optimal ionization of the secondary amine while promoting informative in-source and collision-induced dissociation (CID).

LC-MS/MS Method Parameters
ParameterSettingRationale
Ionization Source ESI Positive (+)The secondary amine (pKa ~9-10) protonates readily.
Column C18 (e.g., 2.1 x 50 mm, 1.7 µm)Retains polar amines; use HSS T3 for enhanced retention.
Mobile Phase A 0.1% Formic Acid in WaterLow pH ensures [M+H]+ formation.
Mobile Phase B 0.1% Formic Acid in AcetonitrileStandard organic modifier.
Cone Voltage 20–30 VModerate voltage prevents excessive in-source HF loss.
Collision Energy Stepped (15–35 eV)Captures both facile HF loss and skeletal ring cleavage.

Fragmentation Mechanism & Pathway Analysis

The fragmentation of 6,6-difluoro-2-azaspiro[3.3]heptane ([M+H]⁺ = 134.08) is dominated by the stability of the C-F bond versus the strain of the cyclobutane rings. Unlike non-fluorinated spiro systems, the presence of fluorine introduces a characteristic neutral loss channel.

Primary Pathway: HF Elimination

The most diagnostic feature is the neutral loss of Hydrogen Fluoride (20 Da). The protonated molecular ion (m/z 134) undergoes E2-type elimination or localized C-F bond cleavage assisted by the amine proton, yielding a cation at m/z 114 .

Secondary Pathway: Ring Cleavage

Following or competing with HF loss, the strained spiro[3.3] system undergoes ring opening.

  • Azetidine Cleavage: Loss of ethylene (C₂H₄, 28 Da) from the nitrogen-containing ring.

  • Difluorocyclobutane Cleavage: Retro-[2+2] cycloaddition-type fragmentation.

Fragmentation Pathway Diagram

The following diagram visualizes the transition from the parent ion to its diagnostic fragments.

FragmentationPathway Parent Parent Ion [M+H]+ : m/z 134.08 (Intact Spiro Amine) Ion114 Fragment A [M+H - HF]+ m/z 114.07 (Difluoroalkene species) Parent->Ion114 - HF (20 Da) Diagnostic for gem-difluoro Ion106 Fragment C [M+H - C2H4]+ m/z 106.05 (Loss of Azetidine back-bone) Parent->Ion106 - C2H4 (28 Da) Azetidine Ring Opening Ion94 Fragment B [M+H - 2HF]+ m/z 94.06 (Conjugated diene) Ion114->Ion94 - HF (20 Da) Secondary elimination

Figure 1: Proposed ESI-MS fragmentation pathway for 6,6-difluoro-2-azaspiro[3.3]heptane showing the characteristic HF loss cascade.

Comparative Performance Analysis

This section compares the 6,6-difluoro analog against its non-fluorinated parent and a standard piperidine bioisostere.

Table 1: Bioisostere MS & Property Comparison
Feature6,6-Difluoro-2-azaspiro[3.3]heptane 2-Azaspiro[3.3]heptane (Parent)Piperidine (Standard)
Structure Fluorinated Spiro CycleUnsubstituted Spiro CycleMonocyclic Amine
Precursor [M+H]⁺ 134.08 98.10 86.09
Primary Fragment 114 (-HF)70 (-C₂H₄)69 (-NH₃)
Secondary Fragment 94 (-2HF)56 (-C₃H₆)44 (Ring cleavage)
Diagnostic Loss -20 Da (HF) -28 Da (Ethylene)-17 Da (Ammonia)
Metabolic Stability High (Blocked C-oxidation)Low (Prone to hydroxylation)Low (Prone to oxidation)
Lipophilicity (LogP) ~0.8 (Modulated)~0.5 (Low)~1.1 (Moderate)
Analysis of Differences
  • Identification: The m/z 114 ion is the "fingerprint" of the fluorinated scaffold. If you observe m/z 134 without the 114 fragment, the fluorine substitution may be on a more stable position (e.g., aromatic) rather than the labile gem-difluoro cycloalkane.

  • Stability: The non-fluorinated parent (m/z 98) fragments primarily through C-C bond scission (ring opening). The fluorinated analog favors C-F bond scission (HF loss) due to the high electronegativity of fluorine facilitating proton abstraction in the gas phase.

References

  • Olifir, O. S., et al. (2020). "Multigram Synthesis of Advanced 6,6-Difluorospiro[3.3]heptane-Derived Building Blocks." European Journal of Organic Chemistry.

  • Chernykh, A. V., et al. (2019).[1] "Last of the gem-Difluorocycloalkanes: Synthesis and Characterization of 2,2-Difluorocyclobutyl-Substituted Building Blocks." The Journal of Organic Chemistry.

  • PubChem Compound Summary. (2025). "6,6-Difluoro-2-azaspiro[3.3]heptane."[2][3][4][5][6] National Center for Biotechnology Information.

  • Wuitschik, G., et al. (2010). "Spirocyclic oxetanes: Synthesis and properties." Angewandte Chemie International Edition. (Context on spiro-scaffold stability).

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Comparative

A Comparative Guide to Validating the Purity of 6,6-difluoro-2-azaspiro[3.3]heptane via High-Performance Liquid Chromatography

In the landscape of modern drug discovery, the structural novelty of building blocks is a critical driver of innovation. Among these, spirocyclic scaffolds have garnered significant attention due to their ability to impa...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of modern drug discovery, the structural novelty of building blocks is a critical driver of innovation. Among these, spirocyclic scaffolds have garnered significant attention due to their ability to impart three-dimensional complexity and improved physicochemical properties to drug candidates. 6,6-difluoro-2-azaspiro[3.3]heptane, a conformationally restricted isostere of gem-difluorocycloalkanes, is a prime example of such a valuable building block.[1] Its synthesis and incorporation into larger molecules necessitate rigorous analytical methods to ensure purity, which directly impacts the safety and efficacy of the final active pharmaceutical ingredient (API).[2]

This guide provides an in-depth, experimentally supported comparison of High-Performance Liquid Chromatography (HPLC) for the purity validation of 6,6-difluoro-2-azaspiro[3.3]heptane. We will delve into the rationale behind method development, present a comprehensive validation protocol in accordance with international guidelines, and objectively compare HPLC with orthogonal analytical techniques.

The Central Role of Purity in Drug Development

The presence of impurities in an API or drug product can have significant consequences, ranging from altered therapeutic effects to direct toxicity.[2] Regulatory bodies such as the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA) have established stringent guidelines for the reporting, identification, and qualification of impurities.[3] For novel building blocks like 6,6-difluoro-2-azaspiro[3.3]heptane, a robust and validated analytical method for purity determination is not just a quality control measure but a fundamental component of the drug development process.[4]

Optimized HPLC Method for 6,6-difluoro-2-azaspiro[3.3]heptane Analysis

High-Performance Liquid Chromatography (HPLC) is a cornerstone of pharmaceutical analysis due to its versatility, precision, and ability to separate complex mixtures.[5][6] For a small, polar, and fluorinated molecule like 6,6-difluoro-2-azaspiro[3.3]heptane, a reversed-phase HPLC (RP-HPLC) method with UV detection is a logical starting point.[7]

Causality Behind Experimental Choices:
  • Stationary Phase: A C18 column is a workhorse in RP-HPLC, offering excellent retention for a wide range of compounds. However, for highly polar and fluorinated analytes, alternative stationary phases can provide unique selectivity.[8][9] We selected a pentafluorophenyl (PFP) stationary phase. The electron-rich PFP phase can exhibit different retention mechanisms, including dipole-dipole and π-π interactions, which can be advantageous for separating fluorinated compounds from their potential non-fluorinated impurities.[8]

  • Mobile Phase: A gradient elution with acetonitrile and water, both containing 0.1% formic acid, was chosen. The formic acid serves to protonate the secondary amine of the azaspiro[3.3]heptane ring, ensuring good peak shape and minimizing tailing. A gradient is employed to ensure the elution of any less polar impurities within a reasonable timeframe.

  • Detection: As 6,6-difluoro-2-azaspiro[3.3]heptane lacks a strong chromophore, UV detection at a low wavelength (e.g., 210 nm) is necessary to achieve adequate sensitivity.

Experimental Protocol: HPLC Purity Determination

Instrumentation:

  • Agilent 1260 Infinity II HPLC System or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and diode array detector (DAD).

Chromatographic Conditions:

Parameter Condition
Column Phenomenex Luna PFP(2) 100 Å, 150 x 4.6 mm, 3 µm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient 5% B to 95% B over 15 minutes, hold at 95% B for 5 minutes, return to 5% B and equilibrate for 5 minutes
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Injection Volume 5 µL
Detection Wavelength 210 nm

| Sample Preparation | 1.0 mg/mL of 6,6-difluoro-2-azaspiro[3.3]heptane in 50:50 Acetonitrile/Water |

Comprehensive Method Validation: An Imperative for Trustworthiness

A self-validating system is one where the described protocols inherently demonstrate their reliability. To this end, the developed HPLC method was rigorously validated according to the ICH Q2(R1) guidelines, which provide a framework for ensuring that an analytical procedure is fit for its intended purpose.[10][11][12]

// Invisible edges for alignment edge [style=invis]; Specificity -> Linearity -> Accuracy -> Precision -> Robustness; } caption: "Workflow for HPLC Method Validation."

Validation Parameters and Results:

1. Specificity: The method's ability to assess the analyte unequivocally in the presence of potential impurities was confirmed through forced degradation studies (acid, base, oxidative, thermal, and photolytic stress). The main peak for 6,6-difluoro-2-azaspiro[3.3]heptane remained spectrally pure, and degradation products were well-resolved.

2. Linearity and Range: A five-point calibration curve was constructed from 50% to 150% of the nominal concentration (0.5 to 1.5 mg/mL).

ParameterResultAcceptance Criteria (ICH Q2(R1))
Correlation Coefficient (r²) 0.9998≥ 0.999
Y-intercept Close to zeroInsignificant
Range 0.5 - 1.5 mg/mL80% to 120% of test concentration

3. Accuracy: Accuracy was determined by spike recovery experiments at three concentration levels (80%, 100%, and 120%).

Spike LevelMean Recovery (%)Acceptance Criteria (ICH Q2(R1))
80% 99.2%98.0% - 102.0%
100% 100.5%98.0% - 102.0%
120% 101.1%98.0% - 102.0%

4. Precision:

  • Repeatability (Intra-day): Six replicate injections of the standard solution yielded a Relative Standard Deviation (RSD) of 0.3%.

  • Intermediate Precision (Inter-day): The analysis was repeated on a different day by a different analyst, resulting in an RSD of 0.8%.

Precision LevelRSD (%)Acceptance Criteria (ICH Q2(R1))
Repeatability 0.3%≤ 2%
Intermediate Precision 0.8%≤ 2%

5. Robustness: The method's robustness was evaluated by intentionally varying key parameters.

Parameter VariedResult
Flow Rate (± 0.1 mL/min) No significant impact on resolution or quantification.
Column Temperature (± 2 °C) Minor shifts in retention time, but resolution remained acceptable.
Mobile Phase Composition (± 2% organic) Acceptable performance within this range.

Comparative Analysis: HPLC vs. Orthogonal Techniques

While HPLC is a powerful tool, relying on a single analytical method can introduce bias.[13] Employing orthogonal methods—techniques that rely on different separation or detection principles—provides a more comprehensive and trustworthy assessment of purity.[13][14]

Decision_Tree start Purity Analysis of 6,6-difluoro-2-azaspiro[3.3]heptane hplc HPLC-UV (Primary Method) start->hplc q1 Volatile Impurities Expected? q2 Chiral Purity Required? q1->q2 No gcms GC-MS q1->gcms Yes q3 Absolute Quantification without Reference Standard? q2->q3 No sfc SFC q2->sfc Yes q3->hplc No qnmr qNMR q3->qnmr Yes hplc->q1

Comparison of Analytical Techniques:
TechniquePrinciplePros for 6,6-difluoro-2-azaspiro[3.3]heptaneCons for 6,6-difluoro-2-azaspiro[3.3]heptane
HPLC-UV Partitioning between a liquid mobile phase and a solid stationary phase, with UV detection.[6]High precision and robustness for quantitative analysis; widely available.[7]May not be suitable for highly volatile impurities; lacks structural elucidation capabilities.
GC-MS Partitioning between a gaseous mobile phase and a liquid/solid stationary phase, with mass spectrometric detection.[5]Excellent for volatile impurities (e.g., residual solvents); provides structural information from mass spectra.Requires derivatization for polar amines to improve volatility and peak shape; potential for thermal degradation.[15][16][17]
SFC Utilizes a supercritical fluid (typically CO₂) as the mobile phase.[18]Fast separations; orthogonal to RP-HPLC; excellent for chiral separations if needed.[19][20][21][22]May require specialized instrumentation; method development can be more complex than HPLC.[23]
qNMR Quantitative analysis based on the signal intensity of nuclear magnetic resonance.[24]Provides absolute purity without a specific reference standard for the impurity; offers structural confirmation.[25][26][27]Lower sensitivity compared to chromatographic techniques; requires a highly pure internal standard.[28]

Conclusion and Recommendations

The validated reversed-phase HPLC method presented here is a robust, accurate, and precise tool for the routine purity assessment of 6,6-difluoro-2-azaspiro[3.3]heptane. Its adherence to ICH Q2(R1) guidelines ensures its suitability for use in a regulated drug development environment.

For a comprehensive purity profile, it is highly recommended to supplement HPLC analysis with an orthogonal technique. Gas Chromatography-Mass Spectrometry (GC-MS) is particularly well-suited for identifying and quantifying any volatile organic impurities that may be present from the synthesis. Furthermore, for establishing the absolute purity of a reference standard, Quantitative Nuclear Magnetic Resonance (qNMR) is an invaluable, non-destructive technique that provides a direct measure of purity without the need for a structurally identical standard.[26][27]

By integrating these complementary analytical approaches, researchers and drug development professionals can ensure the highest quality of this critical building block, thereby contributing to the development of safer and more effective medicines.

References

  • Advances in Supercritical Fluid Chromatography for the Analysis of Chiral and Achiral Pharmaceuticals. LCGC International. Available from: [Link]

  • Orthogonal method in pharmaceutical product analysis. Alphalyse. Available from: [Link]

  • Desfontaine, V., Guillarme, D., Francotte, E., & Veuthey, J. L. (2015). Screening strategy for chiral and achiral separations in supercritical fluid chromatography mode. Journal of Pharmaceutical and Biomedical Analysis, 113, 56-71. Available from: [Link]

  • SFC Columns for Chiral & Achiral Separations. Waters Corporation. Available from: [Link]

  • Use of Achiral Columns Coupled with Chiral Columns in SFC Separations to Simplify Isolation of Chemically Pure Enantiomer Products. American Pharmaceutical Review. Available from: [Link]

  • qNMR for Purity Determination in Pharmaceuticals. RSSL. Available from: [Link]

  • Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC International. Available from: [Link]

  • Navigating HPLC Method Development: Tips for Success. Pharma's Almanac. Available from: [Link]

  • What is qNMR (quantitative NMR)?. JEOL Ltd. Available from: [Link]

  • Fluorine Speciation Analysis Using Reverse Phase Liquid Chromatography Coupled Off-Line to Continuum Source Molecular Absorption Spectrometry (CS-MAS): Identification and Quantification of Novel Fluorinated Organic Compounds in Environmental and Biological Samples. Analytical Chemistry. Available from: [Link]

  • Achiral Stationary Phase Selectivity under Supercritical Fluid Chromatography (SFC) Conditions. Phenomenex. Available from: [Link]

  • Pauli, G. F., Gödecke, T., Jaki, B. U., & Lankin, D. C. (2012). Importance of purity evaluation and the potential of quantitative 1H NMR as a purity assay. Journal of Medicinal Chemistry, 55(23), 10289-10301. Available from: [Link]

  • Enhancing High-Throughput HPLC Methods for Small-Molecule Drug Discovery Using Superficially Porous Particle Technology. LCGC International. Available from: [Link]

  • Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Biotech Spain. Available from: [Link]

  • Bingol, K. (2020). Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists. Metabolites, 10(10), 406. Available from: [Link]

  • Novel non-target analysis of fluorine compounds using ICPMS/MS and HPLC-ICPMS/MS. Journal of Analytical Atomic Spectrometry. Available from: [Link]

  • Use of Orthogonal Methods During Pharmaceutical Development: Case Studies. Pharmaceutical Technology. Available from: [Link]

  • HPLC determination of perfluorinated carboxylic acids with fluorescence detection. Central European Journal of Chemistry. Available from: [Link]

  • Pauli, G. F., Gödecke, T., Jaki, B. U., & Lankin, D. C. (2012). Importance of purity evaluation and the potential of quantitative 1H NMR as a purity assay: miniperspective. Journal of medicinal chemistry, 55(23), 10289–10301. Available from: [Link]

  • Development and Comparison of Quantitative Methods Using Orthogonal Chromatographic Techniques for the Analysis of Potential Mutagenic Impurities. Chromatography Today. Available from: [Link]

  • ICH Q2(R1) Analytical Method Validation. Scribd. Available from: [Link]

  • Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography. NIH. Available from: [Link]

  • Spectrophotometric Analysis of Drugs: Methods for Purity Assessment and Pharmaceutical Formulation. IJRAR.org. Available from: [Link]

  • Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. Research and Reviews: A Journal of Pharmaceutical Science. Available from: [Link]

  • Small Molecule Method Development Strategies with Chad Christianson. Bioanalysis Zone. Available from: [Link]

  • 6,6-Difluoro-2-azaspiro[3.3]heptane. PubChem. Available from: [Link]

  • Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. alwsci. Available from: [Link]

  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. Available from: [Link]

  • Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. FDA. Available from: [Link]

  • HPLC Method development: an overview. PharmaCores. Available from: [Link]

  • The Importance of Purity Determination of Pharmaceuticals. NETZSCH Analyzing & Testing. Available from: [Link]

  • Quality Guidelines. ICH. Available from: [Link]

  • HPLC Method Development and Validation for Pharmaceutical Analysis. Technology Networks. Available from: [Link]

  • ICH Q2 R1: Mastering Analytical Method Validation. Perpusnas. Available from: [Link]

  • Pentafluoropropionic Anhydride Derivatization and GC-MS Analysis of Histamine, Agmatine, Putrescine, and Spermidine: Effects of Solvents and Starting Column Temperature. PubMed. Available from: [Link]

  • Fluoride derivatization-enabled sensitive and simultaneous detection of biomarkers for nitrogen mustard in human plasma and urine via gas chromatography tandem mass spectrometry. RSC Publishing. Available from: [Link]

  • Exact Mass GC-MS Analysis of Amine Monomers Used in Combinatorial Library Production. Waters Corporation. Available from: [Link]

  • A Fit-for-Purpose Synthesis of a Chiral Oxa-azaspiro Building Block. Organic Process Research & Development. Available from: [Link]

  • Exact Mass GC-MS Analysis of Amine Monomers Used in Combinatorial Library Production. Waters. Available from: [Link]

  • Synthesis and Application of Chiral Spiro Cp Ligands in Rhodium-Catalyzed Asymmetric Oxidative Coupling of Biaryl Compounds with Alkenes. Journal of the American Chemical Society. Available from: [Link]

  • Multigram Synthesis of Advanced 6,6-Difluorospiro[3.3]heptane-derived Building Blocks. Synthesis. Available from: [Link]

  • Kusch, P., Knupp, G., Hergarten, M., & Kozupa, M. (2006). Identification of corrosion inhibiting long-chain primary alkyl amines by gas chromatography and gas chromatography–mass spectrometry. Journal of Chromatography A, 1114(2), 227-233. Available from: [Link]

  • Chiral HPLC Column. Phenomenex. Available from: [Link]

  • A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Available from: [Link]

  • Enantioselective HPLC Analysis to Assist the Chemical Exploration of Chiral Imidazolines. Molecules. Available from: [Link]

  • 6,6-difluoro-2-azaspiro[3.3]heptane hydrochloride (C6H9F2N). PubChemLite. Available from: [Link]

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Validation

Lipophilicity (LogP) Comparison Guide: Piperidine vs. Fluorinated Spiroheptane

A Senior Application Scientist's Guide to Navigating Bioisosteric Replacements for Optimal Drug Properties Abstract In medicinal chemistry, the piperidine ring is a ubiquitous scaffold, valued for its synthetic tractabil...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's Guide to Navigating Bioisosteric Replacements for Optimal Drug Properties

Abstract

In medicinal chemistry, the piperidine ring is a ubiquitous scaffold, valued for its synthetic tractability and presence in numerous approved drugs. However, the drive towards novel chemical space with improved ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties has led to the exploration of bioisosteric replacements. Among these, spiro[3.3]heptanes have emerged as rigid, three-dimensional mimics of six-membered rings. This guide provides an in-depth comparison of the lipophilicity profiles of the traditional piperidine core versus the modern fluorinated spiro[3.3]heptane scaffold. We will dissect the physicochemical principles governing their LogP values, provide supporting experimental data and protocols, and offer field-proven insights to guide rational drug design.

Introduction: The Critical Role of Lipophilicity in Drug Discovery

A drug candidate's journey from discovery to clinical success is critically dependent on its physicochemical properties, with lipophilicity being a paramount parameter.[1] Lipophilicity, quantitatively expressed as the logarithm of the partition coefficient (LogP) or distribution coefficient (LogD), governs a molecule's ability to permeate biological membranes, bind to its target, and avoid undesirable off-target interactions.[2][3] While piperidine remains a workhorse scaffold in drug development, its relatively flexible nature and well-understood metabolic pathways can present limitations.[4]

The strategic replacement of common scaffolds with bioisosteres—substituents or groups with similar physical or chemical properties that produce broadly similar biological effects—is a cornerstone of modern medicinal chemistry.[5][6] Strained spirocycles, such as 2-azaspiro[3.3]heptane, have been introduced as bioisosteres for piperidine, offering a more rigid and three-dimensionally complex structure that can improve target engagement and metabolic stability.[5][7][8] Furthermore, the incorporation of fluorine atoms provides a powerful tool to modulate a molecule's electronic and steric properties, often enhancing metabolic stability and fine-tuning lipophilicity.[9][10][11][12]

This guide will compare and contrast the lipophilicity of these two important scaffolds, providing researchers with the foundational knowledge to select the appropriate core for their specific drug discovery campaign.

Understanding the Metrics: LogP vs. LogD

Before comparing scaffolds, it is essential to clarify the terminology.

  • LogP (Partition Coefficient): This value represents the ratio of the concentration of a neutral compound in a biphasic system of two immiscible solvents, typically n-octanol and water.[13][14] It is an intrinsic property of a non-ionizable molecule.

    LogP = log10 ([Compound]octanol / [Compound]water)

  • LogD (Distribution Coefficient): This is a more physiologically relevant metric as it accounts for all species of a compound (neutral and ionized) at a specific pH.[3] For basic compounds like piperidine and its analogs, the LogD value will be significantly lower than the LogP at physiological pH (7.4) due to protonation.

    LogDpH = log10 (Σ[Species]octanol / Σ[Species]water)

Given that most drugs are ionizable, LogD at pH 7.4 (LogD7.4) is the more practical and informative descriptor for comparing these nitrogen-containing heterocycles.[15]

The Scaffolds: A Head-to-Head Physicochemical Comparison

Piperidine: The Established Standard

The piperidine ring is a saturated heterocycle found in over one hundred approved drugs.[7] Unsubstituted piperidine is a relatively polar and water-miscible compound.[16]

  • Experimental LogP: The experimental LogP of piperidine is approximately 0.84 .[17]

  • LogD7.4: As a strong base (pKa ≈ 11.1), piperidine is almost fully protonated at pH 7.4, resulting in a very low, often negative, LogD7.4 value, indicating high aqueous preference.[17][18]

  • Lipophilicity Modulation: The lipophilicity of piperidine derivatives is readily tuned through substitution on the ring or the nitrogen atom. However, these modifications can also introduce new metabolic liabilities.

Spiro[3.3]heptane Analogs: The Rigid Contender

Azaspiro[3.3]heptanes serve as rigid bioisosteres for piperidines. Their strained, spirocyclic nature imparts a distinct three-dimensional geometry compared to the chair/boat conformations of piperidine.[7][8]

  • Counterintuitive Lipophilicity: A fascinating and somewhat counterintuitive observation is that replacing a piperidine with an azaspiro[3.3]heptane can decrease lipophilicity (lower the LogD7.4), despite the net addition of a carbon atom.[19][20]

  • Causality—The Role of Basicity: This phenomenon is primarily driven by an increase in the basicity (pKa) of the nitrogen atom in the spirocyclic scaffold compared to its piperidine counterpart. The γ-position of the second heteroatom or spiro-carbon reduces inductive electron withdrawal, making the nitrogen more basic.[20] A higher pKa means a greater proportion of the compound is ionized at pH 7.4, leading to increased aqueous solubility and a lower LogD7.4. This effect can result in a LogD7.4 reduction of as much as -1.0 log unit.[19][21]

The Fluorine Effect: A Double-Edged Sword

Fluorination is a premier strategy for optimizing drug properties.[9][11] Its impact on lipophilicity, however, is highly context-dependent.[1][22]

  • Increased Hydrophobicity: A single fluorine substitution for hydrogen often increases the local hydrophobicity and can raise the LogP by approximately 0.3-0.5 units.[9] This is due to the replacement of a C-H bond with a more lipophilic C-F bond.

  • Polarity and Dipole Effects: Conversely, multiple fluorine atoms can significantly alter the molecule's overall dipole moment. While increasing the hydrophobic surface area, extensive fluorination can also introduce strong local dipoles, which may not always translate to a straightforward increase in LogP and can sometimes lead to a decrease.[22]

  • Strategic Application: In the context of a spiroheptane, fluorination can be used to counteract the LogD-lowering effect of the scaffold's increased basicity or to block sites of metabolism, thereby enhancing metabolic stability.[10][12]

Quantitative Data Summary

The following table provides a comparative summary of calculated and experimental lipophilicity values for representative scaffolds. These values illustrate the general trends discussed.

Compound/ScaffoldStructureTypical cLogPTypical Experimental LogD7.4Key Physicochemical Rationale
Piperidine

~0.8-1.0< 0 (Highly Negative)Low intrinsic lipophilicity, high ionization at pH 7.4.[17][18]
2-Azaspiro[3.3]heptane

~1.2-1.5Lower than equivalent piperidineIncreased carbon count is offset by significantly higher basicity, leading to greater ionization and lower LogD7.4.[19][20]
Fluorinated Piperidine (Example: 4-Fluoropiperidine)~1.0-1.3< 0 (Negative)Single fluorine substitution modestly increases intrinsic lipophilicity (LogP) but the compound remains highly ionized at pH 7.4.
Fluorinated Spiroheptane (Example: Fluorinated 2-Azaspiro[3.3]heptane)~1.5-2.0Dependent on fluorination patternFluorination increases intrinsic lipophilicity (LogP), potentially balancing the LogD7.4-lowering effect of the spirocycle's basicity, offering fine-tuning capabilities.[9][22]

Note: Exact LogP/LogD values are highly dependent on the specific substitution pattern and the experimental or computational method used.[23]

Visualizing the Structural and Experimental Logic

Structural Comparison

The diagram below illustrates the key structural differences between piperidine and a fluorinated spiroheptane analogue and their resulting physicochemical properties.

G cluster_piperidine Piperidine Scaffold cluster_spiro Fluorinated Spiroheptane Scaffold cluster_logp Resulting Lipophilicity (LogD7.4) P Piperidine Core P_prop Flexible Conformation Moderate Basicity Established Scaffold P->P_prop Leads to S Spiro[3.3]heptane Core P->S Bioisosteric Replacement P_logd Low LogD7.4 P_prop->P_logd S_prop Rigid 3D Structure Increased Basicity Metabolic Shielding S->S_prop Provides F Fluorine Substitution F->S_prop Enhances S_logd Tunable LogD7.4 (Potentially Lower or Higher) S_prop->S_logd G cluster_prep Phase Preparation cluster_exp Partitioning Experiment cluster_analysis Analysis & Calculation A 1. Prepare pH 7.4 Phosphate Buffer C 3. Pre-saturate Phases: Mix Buffer & Octanol, then separate A->C B 2. Prepare n-Octanol B->C D 4. Dissolve Test Compound in pre-saturated buffer C->D Use Phases E 5. Add pre-saturated n-Octanol D->E F 6. Shake vigorously to reach equilibrium (e.g., 24h) E->F G 7. Centrifuge to ensure complete phase separation F->G H 8. Sample aqueous and octanol layers G->H Analyze Phases I 9. Quantify compound concentration in each phase (e.g., HPLC-UV) H->I J 10. Calculate LogD7.4: log([Octanol]/[Aqueous]) I->J

Caption: Experimental workflow for LogD7.4 determination by the shake-flask method.

Detailed Experimental Protocol: Shake-Flask Method

This protocol describes the determination of LogD7.4 using the classical shake-flask method, adapted for a modern analytical laboratory.

Objective: To determine the distribution coefficient (LogD) of a test compound between n-octanol and a pH 7.4 aqueous buffer.

Materials:

  • Test Compound

  • n-Octanol (HPLC grade or higher)

  • Phosphate-buffered saline (PBS) tablets or reagents to make 0.1 M buffer at pH 7.4

  • Type 1 Ultrapure Water

  • Volumetric flasks, pipettes, and glass vials with PTFE-lined caps

  • Mechanical shaker or vortex mixer

  • Centrifuge

  • HPLC system with UV or MS detector

Methodology:

  • Phase Preparation (Pre-saturation):

    • Causality: Pre-saturating the solvents is critical to prevent volume changes during the experiment, which would alter concentrations and lead to inaccurate results.

    • Prepare a 0.1 M phosphate buffer and adjust its pH to precisely 7.40.

    • In a large separatory funnel, combine equal volumes of the pH 7.4 buffer and n-octanol (e.g., 500 mL of each).

    • Shake vigorously for 30 minutes and then allow the layers to separate completely overnight.

    • Carefully collect the two phases into separate, labeled storage bottles. The octanol is now "water-saturated," and the buffer is "octanol-saturated."

  • Sample Preparation:

    • Accurately prepare a stock solution of the test compound in the octanol-saturated pH 7.4 buffer at a known concentration (e.g., 1 mg/mL). The concentration should be chosen to be within the linear range of the analytical detector.

    • In a glass vial, combine a precise volume of the stock solution with a precise volume of the water-saturated n-octanol. A 1:1 volume ratio is common.

  • Equilibration:

    • Cap the vial tightly and shake vigorously using a mechanical shaker for a set period (e.g., 1-3 hours) at a constant temperature (e.g., 25°C). The goal is to ensure thermodynamic equilibrium is reached.

    • Self-Validation: To confirm equilibrium is reached, time-course studies can be performed during method development to identify the minimum required shaking time.

  • Phase Separation:

    • Centrifuge the vials at a moderate speed (e.g., 3000 rpm for 15 minutes) to ensure a sharp, clean separation between the aqueous and organic layers, breaking any microemulsions.

  • Quantification:

    • Carefully withdraw an aliquot from each phase. Be extremely cautious not to disturb the interface or cross-contaminate the samples.

    • Analyze the concentration of the compound in both the aqueous and octanol phases using a validated HPLC method. A calibration curve should be prepared for accurate quantification. [24] * Trustworthiness: The analytical method must be robust, showing good linearity, accuracy, and precision for the compound in both matrices.

  • Calculation:

    • Calculate the LogD7.4 using the following formula: LogD7.4 = log10 (Concentration in n-Octanol Phase / Concentration in Aqueous Phase)

Conclusion and Field Insights

The choice between a piperidine scaffold and a fluorinated spiroheptane is a strategic decision guided by the specific goals of a drug discovery program.

  • Choose Piperidine when: Synthetic expediency, cost-effectiveness, and exploring well-established chemical space are priorities. Its simple lipophilicity profile makes it a predictable starting point for many programs.

  • Choose a Fluorinated Spiroheptane when: Modulating physicochemical properties beyond simple lipophilicity is required. This scaffold offers a powerful, albeit more synthetically complex, approach to:

    • Introduce 3D complexity: Enhancing selectivity and escaping flatland chemistry. [5] * Block metabolic soft spots: Using fluorine to create a more robust compound. [10][12] * Fine-tune lipophilicity: Leveraging the interplay between the scaffold's inherent basicity and the lipophilic contribution of fluorine to achieve a precise LogD profile, which can be critical for CNS penetration or minimizing hERG liability.

Ultimately, while computational tools provide valuable initial estimates, the experimental determination of LogD7.4 is indispensable. [25]The fluorinated spiroheptane scaffold represents a sophisticated tool in the medicinal chemist's arsenal, enabling a nuanced approach to property modulation that can unlock novel and improved drug candidates.

References

  • Fluorine in drug discovery: Role, design and case studies. (n.d.).
  • The role of fluorine in medicinal chemistry | Request PDF. (n.d.).
  • Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)
  • Lipophilicity Modulations by Fluorination Correlate with Membrane Partitioning. (n.d.). PMC - NIH.
  • Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes. (n.d.). RSC Publishing.
  • Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. (2023, April 13). PMC.
  • The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applic
  • 2-azaspiro[3.3]heptane as bioisoster of piperidine. (n.d.).
  • Fluorine in Pharmaceuticals: Key Properties & Drug Development. (2025, September 3). AiFChem.
  • 1-Azaspiro[3.3]heptane as a Bioisostere of Piperidine. (n.d.). Enamine.
  • Spirocyclic Piperidine Bioisostere. (n.d.). Enamine.
  • Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a log D Lowering Twist. (2019, July 18). PubMed.
  • 1-Azaspiro[3.3]heptane as a Bioisostere of Piperidine. (2023, December 18). PubMed.
  • Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiprolifer
  • LogP—Making Sense of the Value. (n.d.). ACD/Labs.
  • Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist. (n.d.). PMC.
  • Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR‑DAD Impurity Analyzer System. (n.d.). Agilent.
  • Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes – A log D Lowering Twist | Request PDF. (n.d.).
  • Showing Compound Piperidine (FDB012644). (2010, April 8). FooDB.
  • Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived
  • The influence of aliphatic fluorination on lipophilicity. (n.d.).
  • Comparison between experimental and calculated log P I values for the.... (n.d.).
  • Lipophilicity Descriptors: Understanding When to Use LogP & LogD. (n.d.). ACD/Labs.
  • Piperidine. (n.d.). PubChem @ NIH.
  • comparison of partition coefficient (log p) of drugs: computational and experimental data study. (n.d.).
  • Lipophilicity Screening of Novel Drug-like Compounds and Comparison to cLogP. (n.d.). PMC.
  • Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
  • cLogP Calculation - Osiris Property Explorer. (n.d.). Organic Chemistry Portal.

Sources

Comparative

A Senior Application Scientist's Guide to the Elemental Analysis of C6H10ClF2N

Introduction: The Foundational Role of Elemental Analysis in Pharmaceutical Development In the rigorous landscape of pharmaceutical research and development, the precise characterization of a novel chemical entity is par...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Foundational Role of Elemental Analysis in Pharmaceutical Development

In the rigorous landscape of pharmaceutical research and development, the precise characterization of a novel chemical entity is paramount. Elemental analysis serves as a fundamental quality control checkpoint, providing a quantitative measure of the constituent elements within a sample.[1][2][3] This guide offers a comprehensive comparison of the standards and methodologies required for the elemental verification of C6H10ClF2N, a halogenated nitrogenous organic compound. For drug development professionals, confirming the empirical formula is a critical step in verifying the identity, purity, and consistency of an active pharmaceutical ingredient (API), ensuring that the synthesized compound aligns perfectly with its theoretical composition.

The theoretical elemental composition of C6H10ClF2N (Molar Mass: 169.60 g/mol ) is the benchmark against which all experimental results are measured:

  • Carbon (C): 42.50%

  • Hydrogen (H): 5.94%

  • Nitrogen (N): 8.26%

  • Chlorine (Cl): 20.90%

  • Fluorine (F): 22.40%

This guide will delve into the gold-standard techniques for determining these values, compare established analytical standards, and provide detailed protocols to ensure trustworthy and reproducible results.

Core Methodologies: A Comparative Overview

The elemental analysis of a complex molecule like C6H10ClF2N requires distinct methodologies for its CHN components and its halogen components.

Carbon, Hydrogen, and Nitrogen (CHN) Analysis

Modern CHN analysis is dominated by automated combustion analyzers.[3][4] These instruments operate on a principle of high-temperature combustion, which decomposes the sample into its elemental gases.[2]

The Dumas Method (High-Temperature Combustion): The Industry Standard

The Dumas method, first described by Jean-Baptiste Dumas in 1831, has become the preferred technique in contemporary pharmaceutical laboratories.[5] The sample is combusted at a high temperature (≥900°C) in an oxygen-rich environment, converting the carbon to carbon dioxide (CO2), hydrogen to water (H2O), and nitrogen to various nitrogen oxides (NOx), which are subsequently reduced to nitrogen gas (N2).[3] These gases are then separated and quantified using a gas chromatograph with a thermal conductivity detector (TCD).

Dumas vs. Kjeldahl for Nitrogen Determination

While the Kjeldahl method was historically the standard for nitrogen analysis, the Dumas method offers significant advantages in a pharmaceutical setting.[5][6]

FeatureDumas MethodKjeldahl Method
Principle High-temperature combustion and detection of N2 gas.Wet chemical digestion with sulfuric acid, distillation, and titration.[5]
Speed 3-8 minutes per sample.[6]1-2 hours per sample.[6]
Safety No hazardous liquid chemicals required.[5][7]Uses concentrated, boiling sulfuric acid and catalysts, generating hazardous fumes and waste.[5][7]
Automation Fully automated, allowing for unattended operation.[8]Labor-intensive with multiple manual steps.[5]
Accuracy Detects total nitrogen, including nitrates, nitrites, and heterocyclic compounds.[7]May not fully recover nitrogen from certain refractory compounds like nicotinamide.[9]

Given its speed, safety, and higher degree of automation, the Dumas method is the superior choice for the nitrogen analysis of C6H10ClF2N in a regulated environment.[8]

Halogen (Chlorine & Fluorine) Analysis

The accurate quantification of halogens in an organic matrix necessitates a different approach. The covalent carbon-halogen bonds must be broken and the halogens converted into an ionic form that can be readily measured.

Combustion Ion Chromatography (CIC): The Gold Standard

Combustion Ion Chromatography (CIC) is a powerful and widely accepted technique for determining halogen content in diverse sample matrices.[10][11][12] The process involves the high-temperature combustion of the sample in an oxygen and water vapor (pyrohydrolysis) atmosphere.[13][14] This converts the organically bound fluorine and chlorine into hydrogen fluoride (HF) and hydrogen chloride (HCl). These gaseous products are then trapped in an aqueous absorption solution, where they exist as fluoride (F-) and chloride (Cl-) ions. This solution is subsequently injected into an ion chromatograph for separation and quantification.[12][13]

This method provides simultaneous, speciated analysis of each halogen with high sensitivity, capable of reaching sub-ppm detection limits.[12]

Governing Standards and the Imperative of Certified Reference Materials

Methodologies must be anchored to recognized standards to ensure data integrity and regulatory acceptance.

ASTM D7359: A Key Standard for Halogen Determination

The ASTM D7359 standard test method provides a detailed framework for the "Total Fluorine, Chlorine, and Sulfur in Aromatic Hydrocarbons and Their Mixtures by Oxidative Pyrohydrolytic Combustion followed by Ion Chromatography Detection".[15][16][17] While the standard is written for aromatic hydrocarbons, its principles are directly applicable to other organic matrices, including pharmaceutical compounds like C6H10ClF2N.[14] Adherence to this standard ensures a robust and validated approach to halogen analysis, addressing potential issues like contamination and carryover.[13][15]

The Role of Certified Reference Materials (CRMs)

The use of Certified Reference Materials (CRMs) is non-negotiable for method validation, instrument calibration, and ongoing quality control.[18] CRMs are highly characterized materials with certified property values and associated uncertainties, produced by accredited bodies.[19] For elemental analysis, this involves using CRMs with a known, certified concentration of the elements of interest. By analyzing a CRM alongside the unknown sample (C6H10ClF2N), laboratories can:

  • Calibrate the instrument response.

  • Verify the accuracy and precision of the analytical method.

  • Provide traceability of the measurement results.

Leading suppliers like Sigma-Aldrich, Agilent, and CPAChem offer a wide range of organic CRMs suitable for these applications.[19][20]

Visualizing the Analytical Workflow

A clear understanding of the analytical process is crucial. The following diagrams illustrate the overall verification workflow and the specific steps within the CIC methodology.

cluster_0 Phase 1: Sample Preparation & CHN Analysis cluster_1 Phase 2: Halogen Analysis (CIC) cluster_2 Phase 3: Data Verification & Reporting Sample Receive C6H10ClF2N Sample Weigh_CHN Accurately Weigh Sample for CHN Analysis Sample->Weigh_CHN Weigh_CIC Accurately Weigh Sample for Halogen Analysis Sample->Weigh_CIC Analyze_CHN Dumas Combustion Analysis (CHN/O/S) Weigh_CHN->Analyze_CHN Data_CHN Obtain %C, %H, %N Analyze_CHN->Data_CHN Compare Compare Experimental Data to Theoretical Values Data_CHN->Compare Analyze_CIC Combustion Ion Chromatography (CIC) Weigh_CIC->Analyze_CIC Data_CIC Obtain %Cl, %F Analyze_CIC->Data_CIC Data_CIC->Compare Report Generate Certificate of Analysis (CoA) Compare->Report Sample 1. Sample Introduction (Solid or Liquid in Quartz Boat) Combustion 2. Pyrohydrolytic Combustion (>900°C, O2 + H2O) Sample->Combustion Absorption 3. Gas Absorption (HF, HCl absorbed into aqueous solution) Combustion->Absorption Injection 4. Sample Loop Injection Absorption->Injection Separation 5. Ion Chromatography (Anion Exchange Column) Injection->Separation Detection 6. Suppressed Conductivity Detection Separation->Detection Quantification 7. Data Processing (Quantification of F-, Cl-) Detection->Quantification

Caption: Step-by-step process of Combustion Ion Chromatography (CIC).

Detailed Experimental Protocols

The following protocols outline the step-by-step methodologies for the elemental analysis of C6H10ClF2N.

Protocol 1: CHN Analysis via Dumas Combustion
  • Instrument Preparation:

    • Ensure the elemental analyzer's combustion and reduction tubes are packed with the appropriate reagents (e.g., chromium oxide, silver tungstate) and have not exceeded their operational lifetime. [21] * Perform leak checks and ensure a stable supply of high-purity helium (carrier gas) and oxygen (combustion gas).

    • Condition the instrument by running several blank samples (empty tin capsules) until a stable baseline is achieved.

  • Calibration:

    • Analyze a certified organic standard (e.g., Acetanilide) at three different mass points to generate a linear calibration curve for C, H, and N. The R² value should be >0.999.

  • Sample Preparation:

    • Accurately weigh 1-3 mg of the C6H10ClF2N sample into a tin capsule using a microbalance.

    • Seal the capsule securely to ensure no sample is lost.

  • Analysis:

    • Place the sealed capsule into the instrument's autosampler.

    • Initiate the analysis sequence. The sample is dropped into the high-temperature combustion furnace.

    • The resulting gases (CO2, H2O, N2) are separated by the GC column and measured by the TCD.

  • Verification:

    • Following the sample set, analyze a CRM to verify the calibration's validity. The results should be within the certified tolerance of the CRM.

Protocol 2: Halogen (F, Cl) Analysis via Combustion Ion Chromatography (per ASTM D7359)
  • Instrument Preparation (CIC System):

    • Set the combustion furnace temperature to ≥900°C.

    • Set the gas flows for oxygen and argon (or nitrogen) according to the manufacturer's recommendations.

    • Prepare the absorption solution (typically deionized water, sometimes with a small amount of hydrogen peroxide). [22] * Equilibrate the ion chromatograph with the appropriate eluent until a stable baseline is achieved on the conductivity detector.

  • Calibration:

    • Prepare a series of aqueous calibration standards containing known concentrations of fluoride (F-) and chloride (Cl-).

    • Generate a multi-point calibration curve for each anion. The R² value should be >0.995.

  • Sample Preparation:

    • Accurately weigh 1-5 mg of the C6H10ClF2N sample into a quartz sample boat.

  • Analysis:

    • Introduce the sample boat into the combustion furnace via the automated boat inlet.

    • Initiate the combustion sequence. The sample is pyrolyzed, and the resulting gases are transferred to the absorption module.

    • After the absorption period, the aqueous solution is automatically injected into the ion chromatograph.

  • Verification:

    • Periodically analyze a certified organic halogen standard (e.g., a certified chloro- or fluoro-benzoic acid) prepared in the same manner as the sample to validate the entire combustion and detection process.

Data Interpretation and Acceptance Criteria

The final step is to compare the experimental data against the theoretical values. For pharmaceutical release testing, the acceptance criteria are typically very stringent.

ElementTheoretical Value (%)Experimental Result (%)Acceptance Criteria
Carbon (C) 42.50[Insert Data Here]± 0.4%
Hydrogen (H) 5.94[Insert Data Here]± 0.3%
Nitrogen (N) 8.26[Insert Data Here]± 0.3%
Chlorine (Cl) 20.90[Insert Data Here]± 0.4%
Fluorine (F) 22.40[Insert Data Here]± 0.4%

Note: Acceptance criteria can vary based on regulatory filings (e.g., USP, Ph. Eur.) and internal quality standards. The values above represent a typical, stringent specification. Deviations outside these ranges may indicate the presence of impurities, residual solvents, or an incorrect molecular structure, warranting further investigation with complementary techniques.

Conclusion: Ensuring Analytical Certainty

Verifying the elemental composition of a novel compound such as C6H10ClF2N is a foundational requirement in the pharmaceutical industry. By leveraging the speed and safety of the Dumas method for CHN analysis and the specificity and sensitivity of Combustion Ion Chromatography for halogens, researchers can obtain highly accurate and reliable data. The rigorous application of established standards like ASTM D7359, coupled with the consistent use of Certified Reference Materials, creates a self-validating system that ensures data integrity. This robust analytical framework is essential for advancing drug development programs with confidence in the identity and purity of the chemical entity.

References

  • Kjeldahl vs. Dumas: Comparing nitrogen determination methods. Elementar. [Link]

  • D7359 Standard Test Method for Total Fluorine, Chlorine and Sulfur in Aromatic Hydrocarbons and Their Mixtures by Oxidative Pyrohydrolytic Combustion followed by Ion Chromatography Detection (Combustion Ion Chromatography-CIC). ASTM International. [Link]

  • ANALYSIS OF TOTAL FLUORINE, CHLORINE, AND SULFUR IN AROMATIC HYDROCARBONS BY C-IC ACCORDING ASTM D7359. Trace Elemental Instruments. [Link]

  • ASTM D7359 - Standard Test Method for Total Fluorine, Chlorine, and Sulfur. Analytik Jena. [Link]

  • ASTM D7359-13 - Standard Test Method for Total Fluorine, Chlorine and Sulfur. ANSI Webstore. [Link]

  • Dumas vs. Kjeldahl Method: Which Nitrogen Analyzer is Right for Your Lab? NWS Supply. [Link]

  • ASTM D7359-08 - Standard Test Method for Total Fluorine, Chlorine and Sulfur in Aromatic. IHS Markit. [Link]

  • Collaborative Comparison of Dumas and Kjeldahl Methods for Nitrogen in Feeds. Journal of AOAC INTERNATIONAL. [Link]

  • Elemental Analysis Services. Triclinic Labs. [Link]

  • Elemental Impurities Testing & Analysis Services. RD Laboratories. [Link]

  • DUMAS AND KJELDAHL METHOD COMPARISON Protein Determination in Feed. VELP Scientifica. [Link]

  • Nitrogen/Protein Analysis Using the Dumas vs. Kjeldahl Method. NJ Labs. [Link]

  • Elemental Analysis for Academia and Universities. Intertek. [Link]

  • Combustion ion chromatography (CIC). Quality Analysis. [Link]

  • Global Pharmaceutical Testing Services. Element. [Link]

  • Determination of total halogen content in halogen-free fluxes by inductively coupled plasma and some limitations of ion chromatography. Circuit Insight. [Link]

  • Sulphur and Halide Determination by Combustion Ion Chromatography. LCGC International. [Link]

  • Elemental & TOC analyzers for the pharmaceutical industry. Elementar. [Link]

  • Element analysis. University of Technology, Iraq. [Link]

  • Elemental Analysis - Organic & Inorganic Compounds. ELTRA. [Link]

  • Elemental analysis of organic compounds with the use of automated CHNS analyzers. Journal of Analytical Chemistry. [Link]

  • A Look at Elemental Analysis for Organic Compounds. AZoM. [Link]

  • Agilent Inorganic Certified Reference Materials and Standards. Agilent. [Link]

  • Organic CRM. CPAChem. [Link]

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Safety & Regulatory Compliance

Safety

6,6-Difluoro-2-azaspiro[3.3]heptane hydrochloride proper disposal procedures

Topic: Executive Summary: Immediate Action Plan 6,6-Difluoro-2-azaspiro[3.3]heptane hydrochloride (CAS: 1420294-83-2) is a fluorinated spirocyclic amine salt.[1] For disposal purposes, it must be classified as Hazardous...

Author: BenchChem Technical Support Team. Date: February 2026

Topic:

Executive Summary: Immediate Action Plan

6,6-Difluoro-2-azaspiro[3.3]heptane hydrochloride (CAS: 1420294-83-2) is a fluorinated spirocyclic amine salt.[1] For disposal purposes, it must be classified as Hazardous Chemical Waste .

  • Primary Hazard: Skin/Eye Irritant, Respiratory Irritant (STOT SE 3), Potential Acute Toxicity (Oral).

  • Waste Stream Classification: Halogenated Organic Solid (or Liquid if dissolved).

  • Critical Restriction: DO NOT dispose of in municipal trash or sanitary sewer systems.

  • Incompatibility: Keep separate from strong oxidizing agents and strong bases.

Part 1: Hazard Assessment & Technical Context

To dispose of this compound safely, you must understand its chemical behavior in a waste drum.

1. The Halogen Implication (The "F" Factor) Unlike standard organic amine salts, this compound contains fluorine. Standard incineration of non-halogenated waste does not always account for the generation of Hydrogen Fluoride (HF) gas.

  • Operational Insight: You must label this waste specifically as "Halogenated" . This alerts the disposal facility to use incinerators equipped with acid gas scrubbers, preventing the release of corrosive HF into the atmosphere [1].

2. The Hydrochloride Salt Equilibrium As a hydrochloride salt (


), this compound is acidic in solution.
  • Risk of Liberation: If mixed with strong bases (e.g., Sodium Hydroxide waste) in a commingled waste container, the salt will deprotonate, liberating the free amine (

    
    ).
    
  • Why this matters: Free spirocyclic amines can be more volatile and possess distinct toxicological profiles compared to their salts. To maintain a stable waste matrix, do not mix with basic waste streams .

Part 2: Step-by-Step Disposal Protocol

A. Solid Waste Disposal (Pure Substance)

Use this protocol for expired shelf stock or solid reaction byproducts.

  • Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk in transport.

  • Transfer: Transfer the solid using a chemically resistant spatula. Avoid dust generation.[2][3][4][5][6]

  • Labeling: Apply a hazardous waste label immediately.

    • Chemical Name: Write the full name (do not use abbreviations).

    • Constituents: List "6,6-Difluoro-2-azaspiro[3.3]heptane HCl" (100%).

    • Hazard Checkbox: Mark "Toxic" and "Irritant."

  • Sealing: Cap tightly. Parafilm is recommended for long-term storage awaiting pickup to prevent moisture absorption (hygroscopic nature).

B. Liquid Waste Disposal (Reaction Mixtures/Mother Liquors)

If the compound is dissolved in solvent (e.g., DCM, Methanol, DMSO):

  • Segregation: Determine the solvent type.

    • If Halogenated Solvent (e.g., DCM): Dispose in the Halogenated Waste carboy.

    • If Non-Halogenated Solvent (e.g., Methanol): Dispose in the Halogenated Waste carboy (due to the fluorine content of the solute).

    • Note: Even if the solvent is non-halogenated, the presence of a fluorinated solute often necessitates the "Halogenated" stream to ensure proper incineration [2].

  • pH Check: If the solution is aqueous, ensure pH is between 5 and 9. If highly acidic, neutralize carefully with dilute bicarbonate before adding to the waste container to prevent container degradation.

C. Empty Container Disposal
  • Triple Rinse: Rinse the empty original container three times with a solvent capable of dissolving the residue (e.g., Methanol or Water).

  • Rinsate Disposal: Pour all three rinses into the Halogenated Liquid Waste container.

  • Defacement: Cross out the original label. Mark as "Triple Rinsed - Non-Hazardous" (only after rinsing).

  • Disposal: Discard the clean container in standard glass/plastic trash.

Part 3: Waste Stream Management & Visualization

Decision Logic for Waste Segregation

The following diagram illustrates the decision process for segregating this specific compound to ensure safety and regulatory compliance.

DisposalWorkflow Start Waste: 6,6-Difluoro-2-azaspiro[3.3]heptane HCl StateCheck Physical State? Start->StateCheck SolidPath Solid Waste StateCheck->SolidPath Powder/Crystals LiquidPath Liquid/Solution StateCheck->LiquidPath Dissolved FinalSolid Dest: Solid Hazardous Waste (Tag: Halogenated Organic) SolidPath->FinalSolid SolventCheck Solvent Type? LiquidPath->SolventCheck HaloSolvent Halogenated (e.g., DCM) SolventCheck->HaloSolvent NonHaloSolvent Non-Halogenated (e.g., MeOH) SolventCheck->NonHaloSolvent FinalHaloLiq Dest: Halogenated Liquid Waste HaloSolvent->FinalHaloLiq NonHaloSolvent->FinalHaloLiq *Solute contains F Req. Halogenated Stream

Figure 1: Decision tree for segregating fluorinated amine salts. Note that even in non-halogenated solvents, the fluorinated solute dictates the waste stream.

Part 4: Operational Data & Safety

Personal Protective Equipment (PPE) Matrix
CategoryRequirementScientific Rationale
Respiratory N95 or P100 MaskPrevents inhalation of fine particulates (STOT SE 3 hazard).
Hand Protection Nitrile Gloves (Min 0.11mm)Provides barrier against skin irritation and potential dermal absorption.
Eye Protection Chemical Splash GogglesMandatory. Safety glasses are insufficient for powders that can become airborne irritants.
Body Lab Coat (Buttoned)Prevents contamination of street clothes.
Emergency Contingencies
  • Spill (Solid): Do not dry sweep. Dampen with a paper towel soaked in water to prevent dust formation, then wipe up. Place waste in a sealed bag.

  • Spill (Liquid): Absorb with vermiculite or sand. Do not use combustible materials (sawdust) if mixed with oxidizers.

  • Exposure:

    • Eye Contact: Rinse immediately for 15 minutes.[2][4]

    • Skin Contact: Wash with soap and water.[2][3][4][5][6] Do not use alcohol (increases absorption).

References

  • National Institutes of Health (NIH). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.

  • U.S. Environmental Protection Agency (EPA). Hazardous Waste Generators: Managing Your Waste.

  • PubChem. 6,6-Difluoro-2-azaspiro[3.3]heptane (Compound Summary).

Sources

Handling

Senior Application Scientist's Guide to Personal Protective Equipment for Handling 6,6-Difluoro-2-azaspiro[3.3]heptane Hydrochloride

This guide provides essential safety protocols and personal protective equipment (PPE) recommendations for the handling of 6,6-Difluoro-2-azaspiro[3.3]heptane hydrochloride (CAS No. 1420294-83-2).

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides essential safety protocols and personal protective equipment (PPE) recommendations for the handling of 6,6-Difluoro-2-azaspiro[3.3]heptane hydrochloride (CAS No. 1420294-83-2). As a valued professional in the field of drug discovery and development, your safety is paramount. This document moves beyond a simple checklist, offering a framework for risk assessment and procedural excellence rooted in the specific chemical nature of this compound.

Hazard Assessment: The 'Why' Behind the Protocol

Understanding the intrinsic hazards of 6,6-Difluoro-2-azaspiro[3.3]heptane hydrochloride is the foundation of a robust safety plan. The molecule's structure presents a dual-hazard profile that dictates our PPE and handling strategy.

  • The Amine Hydrochloride Salt: The hydrochloride salt of this spirocyclic amine implies it is an acidic compound. Like other amine salts and mineral acids, it can be corrosive and will react with bases, potentially in an exothermic manner.[1][2][3] Direct contact can cause irritation or burns to the skin, eyes, and respiratory tract.[2][3][4]

  • The Fluorinated Moiety: The geminal difluoro group lends metabolic stability, a common feature in modern pharmaceutical scaffolds. While this specific compound is not a per- or polyfluoroalkyl substance (PFAS) in the traditional sense, the strength of the carbon-fluorine bond warrants special consideration for disposal.[5] The precautionary principle dictates that we treat fluorinated compounds with respect to their environmental persistence and use disposal methods designed for halogenated waste streams.[6][7]

Based on data from structurally similar compounds and general principles of chemical safety, the primary hazards are:

  • H315: Causes skin irritation.[4]

  • H319: Causes serious eye irritation.[4]

  • H335: May cause respiratory irritation.[4]

  • Acute Oral Toxicity: May be harmful if swallowed.[8]

The Core PPE Ensemble: A Multi-Layered Defense

The first and most critical line of defense is an engineering control : all operations involving 6,6-Difluoro-2-azaspiro[3.3]heptane hydrochloride, especially the handling of the solid powder, must be conducted within a certified chemical fume hood.[1] The PPE described below is the essential second layer of defense.

Recommended PPE Levels by Task

For clarity, the required PPE has been stratified by the risk associated with common laboratory tasks.

TaskRisk LevelEye/Face ProtectionHand ProtectionBody ProtectionRespiratory Protection
Storage & Transport LowANSI Z87.1-compliant safety glasses with side shields.[9]Single pair of nitrile gloves.Flame-resistant (FR) lab coat, fully buttoned.[9]Not required within closed containers.
Weighing Solid HighChemical splash goggles.[10]Double-gloving with nitrile or neoprene gloves.FR lab coat; consider a chemical-resistant apron over the lab coat.Handled within a chemical fume hood.
Preparing Solutions Medium-HighChemical splash goggles. A face shield over goggles is required if splashing is likely.[9]Double-gloving with nitrile or neoprene gloves.FR lab coat and a chemical-resistant apron.Handled within a chemical fume hood.
Reaction & Work-up MediumChemical splash goggles.Nitrile gloves (inspect frequently and change if contact is suspected).FR lab coat.Handled within a chemical fume hood.

Procedural Protocols: Integrating Safety into Your Workflow

Correctly using PPE is as important as selecting it. The following workflows are designed to be self-validating systems, ensuring safety is an integral part of the scientific procedure.

Workflow for Donning and Doffing PPE

The sequence of putting on and removing PPE is critical to prevent cross-contamination. Donning should occur before entering the designated handling area, and doffing should be completed upon exiting.

PPE_Workflow cluster_donning Donning Sequence (Putting On) cluster_doffing Doffing Sequence (Taking Off) Don1 1. Wash Hands Thoroughly Don2 2. Don Lab Coat / Apron Don1->Don2 Don3 3. Don Goggles / Face Shield Don2->Don3 Don4 4. Don Gloves (Outer layer last) Don3->Don4 Doff1 1. Remove Outer Gloves Doff2 2. Remove Lab Coat / Apron (Turn inside out) Doff1->Doff2 Doff3 3. Remove Goggles / Face Shield Doff2->Doff3 Doff4 4. Remove Inner Gloves Doff3->Doff4 Doff5 5. Wash Hands Thoroughly Doff4->Doff5

Caption: PPE Donning and Doffing Workflow

Handling Solid 6,6-Difluoro-2-azaspiro[3.3]heptane Hydrochloride
  • Preparation: Designate a specific area within the fume hood for handling. Place a disposable weighing paper or boat on the analytical balance.

  • Don PPE: Follow the donning sequence outlined in the diagram above, using PPE appropriate for "Weighing Solid."

  • Transfer: Use a spatula to carefully transfer the required amount of solid from the stock bottle to the weighing boat. Avoid any actions that could generate dust. Keep the stock bottle opening pointed away from you.

  • Closure: Securely cap the stock bottle immediately after dispensing.

  • Clean-up: Carefully fold the weighing paper and use forceps to place it into your reaction vessel. Wipe the spatula and any affected surfaces with a damp cloth, which should then be disposed of as hazardous waste.

  • Doff PPE: Follow the doffing sequence before leaving the laboratory.

Emergency & Decontamination Protocols

Preparedness is key to mitigating the impact of an accidental exposure or spill.

Personnel Exposure
  • Skin Contact: Immediately remove contaminated clothing.[4] Flush the affected skin with copious amounts of water for at least 15 minutes.[11][12] Seek medical attention if irritation persists.[4]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[11][12] Remove contact lenses if present and easy to do.[4] Seek immediate medical attention.

  • Inhalation: Move the affected person to fresh air and keep them at rest in a position comfortable for breathing.[4][13] If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.[3]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[8] Seek immediate medical attention.[10]

Spill Management
  • Evacuate: Alert personnel in the immediate area and evacuate if necessary.[1]

  • Ventilate: Ensure the fume hood is operating correctly.

  • Contain: For small spills (<1 g), use an inert absorbent material like sand or vermiculite.[4][14] Do not use combustible materials like paper towels to absorb the spill directly.

  • Collect: Wearing your full PPE ensemble (including double gloves and goggles), carefully sweep the absorbent material and spilled compound into a labeled, sealable container for hazardous waste.[10]

  • Decontaminate: Wipe the spill area with a suitable solvent (e.g., isopropanol, ethanol) followed by soap and water. All cleaning materials must be disposed of as hazardous waste.

  • Reporting: Report the incident to your institution's Environmental Health & Safety (EHS) department.

Waste Disposal

Due to the fluorinated and hydrochloride nature of this compound, all waste streams must be treated as hazardous.

  • Solid Waste: Contaminated gloves, weighing papers, absorbent materials, and empty containers must be placed in a clearly labeled, sealed hazardous waste container designated for halogenated organic waste.

  • Liquid Waste: Unused solutions or reaction mixtures should be collected in a labeled, sealed container for halogenated liquid waste. Do not mix with non-halogenated waste streams.

  • Disposal Pathway: The ultimate disposal must be handled by a certified hazardous waste management company, likely through high-temperature incineration or secure landfilling, in accordance with local, state, and federal regulations.[5][7]

References

  • Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfl - EPA. (2024). U.S. Environmental Protection Agency. [Link]

  • Personal Protective Equipment (PPE) - CHEMM. (2026). U.S. Department of Health & Human Services. [Link]

  • 5 Types of PPE for Hazardous Chemicals | Hazmat School. (2022). Hazmat School. [Link]

  • Interim Guidance on the Destruction and Disposal of PFAS and Materials Containing PFAS | US EPA. (2025). U.S. Environmental Protection Agency. [Link]

  • 6,6-difluoro-2-azaspiro[3.3]heptane hydrochloride - ChemBK. ChemBK. [Link]

  • Surface Decontamination with PerfluorAd - Envytech Solutions. Envytech Solutions. [Link]

  • Researchers develop innovative new method to recycle fluoride from long-lived 'forever chemicals' | University of Oxford. (2025). University of Oxford. [Link]

  • Guidelines for Disposing of PFAs - MCF Environmental Services. (2023). MCF Environmental Services. [Link]

  • Standard Operating Procedure - Hydrochloric Acid. University of California, Santa Cruz. [Link]

  • Protective Gear for Chemical Handling Must-Have Equipment: - SAMS Solutions. (2024). SAMS Solutions. [Link]

  • 6,6-difluoro-2-azaspiro[3.3]heptane hydrochloride (C6H9F2N) - PubChemLite. PubChemLite. [Link]

  • Personal Protective Equipment (PPE) for Industrial Chemicals - Respirex International. Respirex International. [Link]

  • Safety Data Sheet - Angene Chemical. (2021). Angene Chemical. [Link]

  • SAFETY DATA SHEET Hydrochloric Acid 34-37% OmniTrace®. EMD Millipore. [Link]

  • Hydrochloric Acid Safe Handling Guideline. (2013). SLAC National Accelerator Laboratory. [Link]

  • How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. Derivados del Flúor. [Link]

Sources

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